19-O-Acetylchaetoglobosin A

Core Science & Biosynthesis

Chemical structure and properties of 19-O-Acetylchaetoglobosin A

For researchers, scientists, and drug development professionals, this document provides an in-depth overview of the chemical structure, properties, and biological activities of 19-O-Acetylchaetoglobosin A. It includes detailed experimental protocols and a summary of key quantitative data.

Introduction

19-O-Acetylchaetoglobosin A is a fungal metabolite belonging to the cytochalasan class of alkaloids.[1][2] Originally isolated from Chaetomium globosum, it has since been identified in other fungal species such as Acremonium sp.[3][4][5][6], Calonectria morganii, and Ijuhya vitellina.[7] This compound is of significant interest to the scientific community due to its potent biological activities, primarily as an inhibitor of actin polymerization and as a cytotoxic agent against cancer cells.[1][3]

Chemical Structure and Properties

19-O-Acetylchaetoglobosin A is characterized by a complex polycyclic structure featuring a perhydroisoindolone moiety fused to a macrocyclic ring, with an indole (B1671886) group attached. The acetylation at the 19-O position distinguishes it from its parent compound, chaetoglobosin A.

Table 1: Chemical and Physical Properties of 19-O-Acetylchaetoglobosin A

Property	Value	Reference
CAS Number	50939-69-0	[3]
Molecular Formula	C₃₄H₃₈N₂O₆	[3]
Molecular Weight	570.7 g/mol	[3]
Appearance	Solid	[3]
Solubility	Soluble in Acetonitrile, Methanol (B129727), and DMSO.	[3][5]
Stability	Stable for at least 4 years when stored at -20°C.	[3]
InChI Key	AZLAYOMQTNEYFJ-YZYWEBORSA-N	[3]

Biological Activity

The primary biological activities of 19-O-Acetylchaetoglobosin A stem from its ability to disrupt the actin cytoskeleton, a critical component of eukaryotic cells involved in maintaining cell shape, motility, and division.

Inhibition of Actin Polymerization

19-O-Acetylchaetoglobosin A is a potent inhibitor of actin polymerization.[1][3] It exerts this effect by binding to the barbed (fast-growing) end of actin filaments, which prevents the addition of new actin monomers and leads to the eventual disassembly of the filaments. This mechanism is shared with other members of the cytochalasan family.

Cytotoxic Activity

This compound has demonstrated significant cytotoxic effects against cancer cell lines. Specifically, it has been shown to be cytotoxic to HeLa cervical cancer cells at micromolar concentrations.[1][3]

Table 2: Reported Biological Activities of 19-O-Acetylchaetoglobosin A

Activity	Cell Line/System	Effective Concentration	Reference
Actin Polymerization Inhibition	Cell-free assay	2 µM	[3]
Cytotoxicity	HeLa cervical cancer cells	3.2, 10, and 32 µg/ml	[3]

Other Activities

In addition to its effects on actin and its cytotoxicity, 19-O-Acetylchaetoglobosin A has also been reported to possess phytotoxic and nematicidal properties.[7]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the study of 19-O-Acetylchaetoglobosin A.

Isolation and Purification from Fungal Culture

The following is a general protocol for the extraction and purification of chaetoglobosins from a fungal culture, which can be adapted for 19-O-Acetylchaetoglobosin A.

• Fungal Cultivation : Culture the desired fungal strain (e.g., Chaetomium globosum) on a suitable medium such as potato dextrose agar (B569324) (PDA) or in a liquid fermentation broth.

• Extraction : After a sufficient incubation period (e.g., 4 weeks), extract the fungal biomass and culture medium with an organic solvent like methanol or ethyl acetate. This is typically done by soaking the culture plates or partitioning the liquid broth with the solvent.

• Concentration : The organic solvent extract is then filtered and concentrated under reduced pressure to yield a crude extract.

• Chromatographic Purification : The crude extract is subjected to a series of chromatographic steps for purification. This may include:

  • Column Chromatography : Initial fractionation of the crude extract using silica (B1680970) gel or reversed-phase C18 silica gel.

  • High-Performance Liquid Chromatography (HPLC) : Further purification using analytical and semi-preparative HPLC with a C18 column and a suitable mobile phase, such as a methanol-water gradient. The fractions are monitored by UV detection.

• Structure Elucidation : The purified compound's structure is confirmed using spectroscopic methods like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.

• Cell Seeding : Seed HeLa cells in a 96-well plate at a density of approximately 5 x 10⁴ cells/ml in a suitable culture medium and incubate until the cells adhere.

• Compound Treatment : Prepare serial dilutions of 19-O-Acetylchaetoglobosin A in the culture medium. Replace the medium in the wells with the medium containing different concentrations of the compound. Include a vehicle control (e.g., DMSO) and a blank control (medium only).

• Incubation : Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition : Add 10 µl of a 5 mg/ml MTT solution to each well and incubate for an additional 4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization : Add 150 µl of a solubilizing agent, such as DMSO, to each well to dissolve the formazan crystals.

• Absorbance Measurement : Shake the plate for 10-15 minutes to ensure complete dissolution and measure the absorbance at a wavelength of 490 nm or 570 nm using a microplate reader.

• Data Analysis : Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC₅₀ value (the concentration that inhibits 50% of cell growth) can then be determined.

Actin Polymerization Inhibition Assay (Pyrene-Labeled Actin)

This cell-free assay measures the effect of a compound on the polymerization of actin by monitoring the fluorescence of pyrene-labeled actin.

• Reagent Preparation :

  • Prepare a stock solution of pyrene-labeled G-actin.

  • Prepare a polymerization buffer (e.g., containing KCl and MgCl₂).

  • Prepare different concentrations of 19-O-Acetylchaetoglobosin A.

• Assay Setup : In a fluorometer cuvette or a black 96-well plate, mix the pyrene-labeled G-actin with unlabeled G-actin (typically 5-10% labeling).

• Initiation of Polymerization : Add the polymerization buffer to the actin solution to initiate polymerization. Simultaneously, add either the test compound or a vehicle control.

• Fluorescence Monitoring : Immediately begin monitoring the change in fluorescence intensity over time. The excitation wavelength is typically around 365 nm, and the emission wavelength is around 407 nm.

• Data Analysis : The polymerization of G-actin into F-actin results in a significant increase in pyrene (B120774) fluorescence. The rate of polymerization can be determined from the slope of the fluorescence curve. The inhibitory effect of 19-O-Acetylchaetoglobosin A is quantified by the reduction in the polymerization rate compared to the control.

Visualizations

Mechanism of Actin Polymerization Inhibition

The following diagram illustrates the mechanism by which 19-O-Acetylchaetoglobosin A inhibits actin polymerization.

References

• 1. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. MTT assay protocol | Abcam [abcam.com]
• 3. texaschildrens.org [texaschildrens.org]
• 4. Measurement and Analysis of in vitro Actin Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. New Chaetoglobosins with Fungicidal Activity from Chaetomium sp. UJN-EF006 Endophytic in Vaccinium bracteatum [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

The Diverse Biological Activities of Chaetoglobosins: A Technical Guide

Introduction

Chaetoglobosins are a class of cytochalasan alkaloids, fungal secondary metabolites characterized by a perhydroisoindolone moiety fused to a macrocyclic ring and substituted with a 10-(indol-3-yl) group.[1][2][3] First isolated from fungi of the Chaetomium genus, over 100 different chaetoglobosins and their analogues have since been identified from various fungal species.[1] These compounds have garnered significant interest within the scientific community due to their broad spectrum of potent biological activities, including antitumor, antifungal, antibacterial, and anti-inflammatory effects.[1][4] This technical guide provides an in-depth overview of the core biological activities of chaetoglobosin compounds, presenting quantitative data, detailed experimental protocols for key assays, and visualizations of relevant signaling pathways and workflows to support researchers, scientists, and drug development professionals.

Core Biological Activities and Mechanisms of Action

The primary mechanism of action for many chaetoglobosins is the disruption of the actin cytoskeleton.[5] By binding to actin filaments, they interfere with actin polymerization, leading to alterations in cell morphology, motility, and division, which underpins many of their biological effects.[5]

Antitumor Activity

Chaetoglobosins exhibit significant cytotoxic effects against a wide range of cancer cell lines. This activity is largely attributed to their ability to disrupt the cellular cytoskeleton, inducing apoptosis and cell cycle arrest.[4][5]

Table 1: Cytotoxic Activity of Chaetoglobosin Compounds against Various Cancer Cell Lines

Compound	Cancer Cell Line	Assay	IC50 (µM)	Reference
Chaetoglobosin A	HCT-116 (Colon Carcinoma)	MTT	3.15	[6]
Chaetoglobosin A	MDA-MB-435 (Melanoma)	Not Specified	< 10	[7]
Chaetoglobosin A	SGC-7901 (Gastric Cancer)	Not Specified	< 10	[7]
Chaetoglobosin A	A549 (Lung Cancer)	Not Specified	< 10	[7]
Chaetoglobosin C	HCT-116 (Colon Carcinoma)	MTT	Not Specified	[6]
Chaetoglobosin E	KYSE-30 (Esophageal Squamous Cell Carcinoma)	MTT	2.57	[3]
Chaetoglobosin E	KYSE-150 (Esophageal Squamous Cell Carcinoma)	MTT	Not Specified	[3]
Chaetoglobosin E	TE-1 (Esophageal Cancer)	MTT	Not Specified	[3]
Chaetoglobosin E	LNCaP (Prostate Cancer)	Not Specified	0.62	[8]
Chaetoglobosin E	B16F10 (Mouse Melanoma)	Not Specified	2.78	[8]
Penochalasin I	MDA-MB-435 (Melanoma)	Not Specified	< 10	[7]
Penochalasin I	SGC-7901 (Gastric Cancer)	Not Specified	< 10	[7]
Cytoglobosin C	SGC-7901 (Gastric Cancer)	Not Specified	< 10	[7]
Cytoglobosin C	A549 (Lung Cancer)	Not Specified	< 10	[7]
Compound 8 (unnamed chaetoglobosin)	MDA-MB231 (Breast Cancer)	Not Specified	Good inhibitory activity	[9]

Note: "Not Specified" indicates that the original source did not detail the specific assay or provided a qualitative assessment of activity.

A study on Chaetoglobosin A demonstrated its ability to induce apoptosis in chronic lymphocytic leukemia cells by targeting the cytoskeleton.[4] More recent research has shown that Chaetoglobosin A can trigger mitochondrial-mediated apoptosis in colorectal cancer cells through the generation of reactive oxygen species (ROS) and activation of the JNK signaling pathway.[10] Furthermore, Chaetoglobosin E has been found to inhibit tumor growth in esophageal squamous cell carcinoma by targeting Polo-like kinase 1 (PLK1), leading to G2/M phase arrest.[3][11]

Antifungal Activity

Several chaetoglobosins display potent antifungal properties against a variety of plant pathogenic and human pathogenic fungi.[1][12][13][14][15] This activity is also linked to the disruption of the fungal actin cytoskeleton.[12]

Table 2: Antifungal Activity of Chaetoglobosin Compounds

Compound	Fungal Species	Assay	MIC (µM)	Reference
Chaetoglobosin A	Rhizopus stolonifer	Agar-diffusion	Not Specified	[13]
Chaetoglobosin A	Coniothyrium diplodiella	Agar-diffusion	Not Specified	[13]
Chaetoglobosin C	Rhizoctonia solani	Broth dilution	11.83	[7]
Chaetoglobosin A	Rhizoctonia solani	Broth dilution	11.83	[7]
Chaetoglobosin E	Rhizoctonia solani	Broth dilution	11.79	[7]
Armochaetoglobin I	Rhizoctonia solani	Broth dilution	12.11	[7]
Penochalasin J	Colletotrichum gloeosporioides	Broth dilution	25.08	[7]
Chaetoglobosin A	Colletotrichum gloeosporioides	Broth dilution	47.35	[7]
Chaetoglobosin E	Colletotrichum gloeosporioides	Broth dilution	23.58	[7]
Chaetoglobosin P	Cryptococcus neoformans H99 (at 37°C)	Not Specified	6.3 µg/mL	[12]
Chaetoglobosin P	Aspergillus fumigatus	Not Specified	12.5 µg/mL	[12]
Chaetoglobosin P	Candida albicans	Not Specified	>50 µg/mL	[12]

Chaetoglobosin P has been shown to be particularly effective against Cryptococcus neoformans, and its mechanism may involve interference with the capping process of filamentous actin.[12] Interestingly, a C. neoformans mutant lacking the actin-binding protein twinfilin-1 exhibited hypersensitivity to chaetoglobosin P.[12] Furthermore, chaetoglobosins can act synergistically with other antifungal drugs like amphotericin B and caspofungin.[12]

Anti-inflammatory Activity

Certain chaetoglobosins have demonstrated significant anti-inflammatory properties. For instance, Chaetoglobosin Vb has been shown to exert anti-inflammatory and antioxidant effects in LPS-induced RAW264.7 cells.[16] This activity is achieved through the modulation of the MAPK and NF-κB signaling pathways.[16] Chaetoglobosins have also been observed to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.[17]

The anti-inflammatory action of Chaetoglobosin Vb involves the suppression of iNOS and COX-2 expression, as well as the production of pro-inflammatory cytokines like TNF-α, IL-6, and IL-1β.[16] This is mediated through the TLR4-MyD88 and TRIF-dependent signaling pathways.[16]

Antibacterial and Other Activities

Chaetoglobosins also exhibit antibacterial, nematicidal, and phytotoxic activities.[1][4] While generally more potent against Gram-positive bacteria, some activity against Gram-negative bacteria has been reported.[18][19] The nematicidal activity of Chaetoglobosin A against Meloidogyne incognita has also been documented.[4]

Table 3: Minimum Inhibitory Concentration (MIC) of a Chaetoglobosin-Containing Extract

Pathogen	MIC (mg/mL)	Reference
Staphylococcus aureus	0.05 - 5	[18]
Klebsiella pneumoniae	0.05 - 5	[18]
Candida albicans	0.05 - 5	[18]

Note: This data is for a chloroformic extract of Chaetomium globosum, which is known to produce various chaetoglobosins.

Experimental Protocols

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and cytotoxicity.[20]

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals via mitochondrial dehydrogenases. The amount of formazan produced is proportional to the number of viable cells and can be quantified spectrophotometrically.[20]

Materials:

• 96-well microplates

• Cancer cell lines of interest

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Chaetoglobosin compound stock solution (in a suitable solvent like DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the chaetoglobosin compound in complete medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound) and a blank control (medium only). Incubate for the desired treatment period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for an additional 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium containing MTT and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits cell growth by 50%) can be determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Actin Polymerization Assay (Pyrene-Actin Fluorescence Assay)

This assay measures the rate of actin polymerization by monitoring the increase in fluorescence of pyrene-labeled actin.

Principle: The fluorescence of pyrene-labeled G-actin (monomeric actin) is low. Upon polymerization into F-actin (filamentous actin), the pyrene (B120774) fluorescence increases significantly. This change in fluorescence can be monitored over time to determine the kinetics of actin polymerization.[21]

Materials:

• Pyrene-labeled actin

• Unlabeled actin

• G-buffer (e.g., 2 mM Tris-HCl pH 8.0, 0.2 mM ATP, 0.1 mM CaCl2, 0.5 mM DTT)[21]

• 10x Polymerization buffer (e.g., 500 mM KCl, 20 mM MgCl2, 10 mM ATP)

• Chaetoglobosin compound stock solution

• Fluorometer and cuvettes

Procedure:

• Actin Preparation: Prepare a working solution of G-actin by mixing pyrene-labeled actin and unlabeled actin in G-buffer to achieve a final concentration of 2-4 µM with 5-10% pyrene labeling. Keep on ice.[2]

• Reaction Setup: In a fluorometer cuvette, add the desired concentration of the chaetoglobosin compound or vehicle control.

• Initiation of Polymerization: To initiate the reaction, add the G-actin solution to the cuvette and immediately add 1/10th volume of 10x polymerization buffer. Mix quickly but gently to avoid introducing air bubbles.

• Fluorescence Measurement: Immediately place the cuvette in the fluorometer and begin recording the fluorescence intensity over time. Use an excitation wavelength of ~365 nm and an emission wavelength of ~407 nm.[21][22]

• Data Analysis: Plot the fluorescence intensity as a function of time. The rate of polymerization can be determined from the slope of the linear portion of the curve. The effect of the chaetoglobosin compound is assessed by comparing the polymerization kinetics in its presence to the vehicle control.

Visualizations of Signaling Pathways and Workflows

Signaling Pathway of Chaetoglobosin Vb in Macrophages

Caption: Anti-inflammatory mechanism of Chaetoglobosin Vb.

General Workflow for Cytotoxicity Screening

Caption: Workflow for assessing chaetoglobosin cytotoxicity.

Logical Relationship of Chaetoglobosin's Effect on Actin

References

• 1. Bioactivities and Future Perspectives of Chaetoglobosins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Measurement and Analysis of in vitro Actin Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chaetoglobosin E inhibits tumor growth and promotes the anti-tumor efficacy of cytotoxic drugs in esophageal squamous cell carcinoma by targeting PLK1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bioaustralis.com [bioaustralis.com]
• 5. Chaetomium globosum - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Cytoglobosins H and I, New Antiproliferative Cytochalasans from Deep-Sea-Derived Fungus Chaetomium globosum - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cytotoxic Chaetoglobosins From a Soil-derived Chaetomium sp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Critical role of heme oxygenase-1 in chaetoglobosin A by triggering reactive oxygen species mediated mitochondrial apoptosis in colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Chaetoglobosin E inhibits tumor growth and promotes the anti-tumor efficacy of cytotoxic drugs in esophageal squamous cell carcinoma by targeting PLK1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Frontiers | Identification of the Antifungal Metabolite Chaetoglobosin P From Discosia rubi Using a Cryptococcus neoformans Inhibition Assay: Insights Into Mode of Action and Biosynthesis [frontiersin.org]
• 13. researchgate.net [researchgate.net]
• 14. Biology and Application of Chaetomium globosum as a Biocontrol Agent: Current Status and Future Prospects [mdpi.com]
• 15. Biology and Application of Chaetomium globosum as a Biocontrol Agent: Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Anti-inflammatory and antioxidant effects of Chaetoglobosin Vb in LPS-induced RAW264.7 cells: Achieved via the MAPK and NF-κB signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Anti-rheumatoid Activity of Secondary Metabolites Produced by Endophytic Chaetomium globosum - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Prospecting the antimicrobial and antibiofilm potential of Chaetomium globosum an endophytic fungus from Moringa oleifera - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Antimicrobial Potential of Different Isolates of Chaetomium globosum Combined with Liquid Chromatography Tandem Mass Spectrometry Chemical Profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 21. mullinslab.ucsf.edu [mullinslab.ucsf.edu]
• 22. Actin polymerisation assay [wwwuser.gwdguser.de]

The Cytochalasan Alkaloid 19-O-Acetylchaetoglobosin A: A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

19-O-Acetylchaetoglobosin A, a member of the cytochalasan alkaloid family, is a fungal metabolite derived from Chaetomium globosum. This technical guide provides an in-depth analysis of its mechanism of action, focusing on its role as a potent inhibitor of actin polymerization and its cytotoxic effects on cancer cells. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes the implicated signaling pathways to serve as a comprehensive resource for researchers in oncology and cell biology.

Introduction

Cytochalasan alkaloids are a diverse group of fungal secondary metabolites known for their wide range of biological activities, including cytotoxic, antimicrobial, and phytotoxic properties.[1] A key characteristic of this class of compounds is their ability to interact with the cellular cytoskeleton, primarily by disrupting actin filament function. 19-O-Acetylchaetoglobosin A is a prominent member of this family, demonstrating significant potential as an anti-cancer agent through its potent cytotoxic and actin-disrupting activities.[2][3] This guide will elucidate the molecular mechanisms underpinning these effects.

Core Mechanism of Action: Actin Polymerization Inhibition

The primary mechanism of action of 19-O-Acetylchaetoglobosin A is the inhibition of actin polymerization.[2][4] By binding to the barbed end of actin filaments, it prevents the addition of new actin monomers, thereby disrupting the dynamic process of cytoskeletal assembly and disassembly. This interference with the actin cytoskeleton leads to a cascade of cellular events, including changes in cell morphology, inhibition of cell motility, and ultimately, the induction of apoptosis.[5]

Quantitative Bioactivity Data

The biological effects of 19-O-Acetylchaetoglobosin A and its close analogue, Chaetoglobosin A, have been quantified in various studies. The following tables summarize the available data on their cytotoxic and actin-inhibitory activities.

Table 1: Cytotoxicity of 19-O-Acetylchaetoglobosin A and Chaetoglobosin A in Human Cancer Cell Lines

Compound	Cell Line	Cancer Type	IC50 Value	Incubation Time	Reference
19-O-Acetylchaetoglobosin A	HeLa	Cervical Cancer	Cytotoxic at 3.2, 10, and 32 µg/ml	Not Specified	[4]
Chaetoglobosin A	T-24	Human Bladder Cancer	48.14 ± 10.25 µM	24 h
Chaetoglobosin A	A549	Lung Cancer	6.56 µM	72 h
Chaetoglobosin A	SGC-7901	Gastric Cancer	7.48 µM	72 h
Chaetoglobosin A	MDA-MB-435	Melanoma	37.56 µM	72 h
Chaetoglobosin A	HepG2	Liver Cancer	38.62 µM	72 h
Chaetoglobosin A	HCT116	Colon Cancer	3.15 µM	72 h
Chaetoglobosin A	P388	Leukemia	3.67 µM	72 h

Table 2: In Vitro Actin Polymerization Inhibition

Compound	Assay Type	Concentration for Inhibition	Reference
19-O-Acetylchaetoglobosin A	Cell-free assay	2 µM	[4]

Signaling Pathways Modulated by Cytochalasan Alkaloids

While direct studies on the signaling pathways affected by 19-O-Acetylchaetoglobosin A are limited, research on the closely related Chaetoglobosin A and Chaetoglobosin K provides strong evidence for the involvement of the PI3K/Akt/mTOR and JNK signaling pathways in mediating its anti-cancer effects.

The PI3K/Akt/mTOR Pathway

The PI3K/Akt/mTOR pathway is a crucial signaling cascade that regulates cell growth, proliferation, and survival. Studies on Chaetoglobosin A have shown that it can inhibit the phosphorylation of key components of this pathway, including Akt and mTOR. This inhibition leads to a decrease in pro-survival signals and contributes to the induction of apoptosis in cancer cells.

PI3K/Akt/mTOR signaling pathway inhibition.

The JNK Signaling Pathway

The c-Jun N-terminal kinase (JNK) pathway is a critical component of the cellular stress response and is often involved in the induction of apoptosis. Research on Chaetoglobosin K has demonstrated its ability to inhibit JNK phosphorylation. By modulating the JNK pathway, 19-O-Acetylchaetoglobosin A can likely tip the balance towards apoptosis in cancer cells.

JNK signaling pathway modulation.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the mechanism of action of 19-O-Acetylchaetoglobosin A.

In Vitro Actin Polymerization Assay (Pyrene-Based)

This assay measures the effect of 19-O-Acetylchaetoglobosin A on the polymerization of actin in a cell-free system.

Actin polymerization assay workflow.

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of pyrene-labeled G-actin in G-buffer (5 mM Tris-HCl pH 8.0, 0.2 mM CaCl2, 0.2 mM ATP, 0.5 mM DTT).

  • Prepare a 10x polymerization buffer (500 mM KCl, 20 mM MgCl2, 10 mM ATP).

  • Prepare various concentrations of 19-O-Acetylchaetoglobosin A in a suitable solvent (e.g., DMSO).

• Assay Procedure:

  • In a 96-well black plate, add the desired concentration of 19-O-Acetylchaetoglobosin A or vehicle control.

  • Add the pyrene-labeled G-actin to each well to a final concentration of 2-4 µM.

  • Initiate polymerization by adding the 10x polymerization buffer.

  • Immediately place the plate in a fluorescence plate reader.

• Data Acquisition and Analysis:

  • Measure the fluorescence intensity at an excitation wavelength of 365 nm and an emission wavelength of 407 nm at regular intervals for a period of 30-60 minutes.

  • Plot the fluorescence intensity against time. The rate of actin polymerization is determined from the slope of the linear phase of the curve.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This assay determines the cytotoxic effect of 19-O-Acetylchaetoglobosin A on cancer cell lines.

Methodology:

• Cell Seeding:

  • Seed cancer cells (e.g., HeLa) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with various concentrations of 19-O-Acetylchaetoglobosin A (e.g., 0.1 to 100 µM) for 24, 48, or 72 hours. Include a vehicle control (DMSO).

• MTT Incubation:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization:

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC50 value is determined by plotting the percentage of viability against the log of the compound concentration.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This assay quantifies the induction of apoptosis by 19-O-Acetylchaetoglobosin A.

Methodology:

• Cell Treatment:

  • Seed cells in a 6-well plate and treat with 19-O-Acetylchaetoglobosin A at its IC50 concentration for a predetermined time (e.g., 24 hours).

• Cell Harvesting and Staining:

  • Harvest the cells by trypsinization and wash with cold PBS.

  • Resuspend the cells in 1x binding buffer.

  • Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate for 15 minutes in the dark at room temperature.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • FITC-positive/PI-negative cells are considered early apoptotic, while FITC-positive/PI-positive cells are late apoptotic or necrotic.

Conclusion

19-O-Acetylchaetoglobosin A is a potent cytochalasan alkaloid that exerts its primary anti-cancer effects through the inhibition of actin polymerization. This disruption of the cytoskeleton triggers a cascade of events, including the modulation of key signaling pathways such as PI3K/Akt/mTOR and JNK, ultimately leading to apoptosis in cancer cells. The quantitative data and experimental protocols provided in this guide offer a solid foundation for further research into the therapeutic potential of this promising natural product. Further investigation is warranted to fully elucidate its detailed interactions with cellular signaling networks and to explore its efficacy in preclinical and clinical settings.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. bioaustralis.com [bioaustralis.com]

19-O-Acetylchaetoglobosin A literature review and history

An In-depth Technical Guide to 19-O-Acetylchaetoglobosin A

Introduction

19-O-Acetylchaetoglobosin A is a naturally occurring fungal metabolite belonging to the cytochalasan class of alkaloids.[1][2] First isolated from Chaetomium globosum, it has since been identified in other fungal species such as Acremonium sp., Calonectria morganii, and Ijuhya vitellina.[3][4][5][6] As a derivative of Chaetoglobosin A, this compound shares the characteristic perhydroisoindolone moiety fused to a macrocyclic ring and a 10-(indol-3-yl) group.[1] Its unique structure confers a range of biological activities, making it a subject of interest for research in cell biology, oncology, and agricultural science. This document provides a comprehensive overview of the history, chemical properties, biological activities, and experimental methodologies related to 19-O-Acetylchaetoglobosin A.

Chemical Properties and Structure

19-O-Acetylchaetoglobosin A, also known as Chaetoglobosin A Acetate, is structurally defined by the acetylation at the C-19 hydroxyl group of Chaetoglobosin A.[7] This modification contributes to its specific biological profile.

Property	Value	Reference
CAS Number	50939-69-0	[3][4]
Molecular Formula	C₃₄H₃₈N₂O₆	[3][4]
Molecular Weight	570.69 g/mol	[3]
Appearance	Solid powder	[3]
Solubility	Soluble in Methanol (B129727), Acetonitrile, DMSO	[4][6]
Synonyms	Chaetoglobosin A Acetate	[3][4][8]

The structural elucidation of 19-O-Acetylchaetoglobosin A has been accomplished through various spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[5]

History and Natural Occurrence

Chaetoglobosins as a class were first discovered in 1973.[9] 19-O-Acetylchaetoglobosin A was subsequently identified as a natural product from the fungus Chaetomium globosum.[2][3][4] Over the years, researchers have isolated it from a variety of other fungi, highlighting its distribution in the fungal kingdom.[1] Its production by Ijuhya vitellina, a parasite of the cereal cyst nematode Heterodera filipjevi, suggests a potential ecological role in fungal-nematode interactions.[6][7]

Figure 1: Hierarchical classification of 19-O-Acetylchaetoglobosin A.

Biological Activities and Mechanism of Action

The primary mechanism of action for 19-O-Acetylchaetoglobosin A, characteristic of cytochalasans, is the disruption of the actin cytoskeleton. It exerts its effects by inhibiting actin polymerization, which leads to changes in cell morphology, motility, and division.[3][4][10] This fundamental activity gives rise to a spectrum of biological effects.

Actin Polymerization Inhibition

19-O-Acetylchaetoglobosin A has been shown to inhibit actin polymerization in cell-free assays.[3][4] This interference with a critical component of the eukaryotic cytoskeleton is the foundational mechanism for its other observed biological activities.

Cytotoxic Activity

The compound exhibits significant cytotoxicity against various cancer cell lines.[2] Its ability to disrupt the cytoskeleton makes it a potent agent for inducing apoptosis and inhibiting cell proliferation. This has been specifically demonstrated against HeLa cervical cancer cells.[3][4][8]

Phytotoxic Activity

The compound has been identified as a phytotoxin, suggesting it may play a role in plant pathogenesis for the fungi that produce it.[5][6]

Nematicidal Activity

While direct studies on 19-O-Acetylchaetoglobosin A are limited, its parent compound, Chaetoglobosin A, shows nematicidal activity.[11] Given its production by a nematode-parasitizing fungus, an anti-nematode role is plausible.[6]

Figure 2: Mechanism of action for 19-O-Acetylchaetoglobosin A.

Quantitative Biological Data

The following table summarizes the reported concentrations at which 19-O-Acetylchaetoglobosin A exhibits biological activity.

Activity	Target/Assay	Effective Concentration	Reference
Actin Polymerization Inhibition	Cell-free assay	2 µM	[3][4][8]
Cytotoxicity	HeLa cervical cancer cells	3.2, 10, and 32 µg/ml	[4][8]

Experimental Protocols

Isolation and Purification

A general workflow for the isolation of 19-O-Acetylchaetoglobosin A from a fungal culture involves solvent extraction followed by chromatographic separation.

Methodology:

• Fungal Cultivation: Culture the producing fungal strain (e.g., Calonectria morganii) in a suitable liquid or solid-state medium until sufficient biomass and secondary metabolite production are achieved.

• Extraction: Lyophilize and grind the mycelia and culture medium. Extract the resulting material exhaustively with a polar solvent such as methanol or ethyl acetate.

• Solvent Partitioning: Concentrate the crude extract under reduced pressure. Partition the residue between an organic solvent (e.g., ethyl acetate) and water to remove highly polar impurities.

• Chromatography: Subject the organic phase to chromatographic separation. A common method is thin-layer chromatography (TLC) or column chromatography using silica (B1680970) gel.[5]

• Purification: Further purify the fractions containing the target compound using High-Performance Liquid Chromatography (HPLC), often with a C18 column, to yield pure 19-O-Acetylchaetoglobosin A.

• Structure Verification: Confirm the identity and purity of the isolated compound using ESI/MS and NMR spectroscopy.[5]

Figure 3: General workflow for isolation and identification.

Cytotoxicity Assay (HeLa Cells)

This protocol is based on the methodology cited by Umeda, M., et al. (1975).[4]

Methodology:

• Cell Culture: Culture HeLa cells in a suitable medium (e.g., DMEM with 10% FBS) in a humidified incubator at 37°C with 5% CO₂.

• Cell Seeding: Seed the cells into 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Prepare stock solutions of 19-O-Acetylchaetoglobosin A in DMSO. Dilute the stock solution with the culture medium to achieve the final desired concentrations (e.g., 3.2, 10, 32 µg/ml). Replace the medium in the wells with the medium containing the compound. Include a vehicle control (DMSO) and a positive control.

• Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours).

• Viability Assessment: Assess cell viability using a standard method such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay or by direct cell counting after trypan blue staining.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value if a dose-response curve is generated.

Actin Polymerization Assay

This protocol is based on the methodology cited by Sekita, S., et al. (1985).[4]

Methodology:

• Actin Preparation: Purify actin from a suitable source, typically rabbit skeletal muscle acetone (B3395972) powder. Maintain the actin in a monomeric state (G-actin) in a low ionic strength buffer (G-buffer).

• Initiation of Polymerization: Induce polymerization by adding a high ionic strength buffer (polymerization buffer) containing KCl and MgCl₂ to the G-actin solution.

• Treatment: Add 19-O-Acetylchaetoglobosin A (e.g., at a final concentration of 2 µM) or a vehicle control to the reaction mixture before or concurrently with the polymerization buffer.

• Monitoring Polymerization: Monitor the rate and extent of actin polymerization over time. A common method is to measure the increase in fluorescence of pyrene-labeled actin. The pyrene (B120774) fluorophore exhibits a significant increase in fluorescence intensity upon incorporation into the actin filament (F-actin).

• Data Analysis: Compare the polymerization curves of the treated samples with the control samples to determine the inhibitory effect of the compound.

Conclusion and Future Perspectives

19-O-Acetylchaetoglobosin A is a potent bioactive molecule with a well-defined mechanism of action centered on the disruption of the actin cytoskeleton. Its cytotoxic properties make it a candidate for further investigation in anticancer drug discovery, while its phytotoxic and potential nematicidal activities suggest applications in agriculture. Future research should focus on elucidating the full spectrum of its biological targets, exploring its structure-activity relationships through the synthesis of novel analogs, and evaluating its efficacy and safety in preclinical in vivo models. A deeper understanding of its biosynthesis could also open avenues for biotechnological production of this and related compounds.

References

• 1. Bioactivities and Future Perspectives of Chaetoglobosins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medkoo.com [medkoo.com]
• 4. caymanchem.com [caymanchem.com]
• 5. researchgate.net [researchgate.net]
• 6. bioaustralis.com [bioaustralis.com]
• 7. researchgate.net [researchgate.net]
• 8. netascientific.com [netascientific.com]
• 9. New Chaetoglobosins with Fungicidal Activity from Chaetomium sp. UJN-EF006 Endophytic in Vaccinium bracteatum - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chaetoglobosin A - From chaetomium globosum | 50335-03-0 | BC162713 [biosynth.com]
• 11. bioaustralis.com [bioaustralis.com]

The Unfinished Symphony: A Technical Guide to the Biosynthesis of 19-O-Acetylchaetoglobosin A

For Researchers, Scientists, and Drug Development Professionals

Abstract

19-O-Acetylchaetoglobosin A, a prominent member of the cytochalasan family of mycotoxins, has garnered significant interest for its potent biological activities, including cytotoxic and actin polymerization inhibitory effects. Produced by various fungi, most notably Chaetoglobium globosum, its intricate molecular architecture arises from a complex and tightly regulated biosynthetic pathway. This technical guide provides a comprehensive overview of the known biosynthetic steps leading to the formation of its precursor, chaetoglobosin A, and addresses the final, yet-to-be-elucidated acetylation step. We consolidate quantitative data from genetic manipulation studies, detail key experimental protocols, and present visual diagrams of the biosynthetic and regulatory pathways to facilitate a deeper understanding for researchers in natural product biosynthesis and drug discovery.

Introduction

Chaetoglobosins are a class of fungal secondary metabolites characterized by a perhydroisoindolone core fused to a macrocyclic ring, typically derived from a polyketide backbone and an amino acid. 19-O-Acetylchaetoglobosin A is distinguished by an acetyl group at the C-19 position, a modification that can influence its biological activity. Understanding the enzymatic machinery responsible for its production is crucial for harnessing its therapeutic potential through synthetic biology and metabolic engineering approaches. This document synthesizes the current knowledge of its biosynthetic pathway, highlighting both the established steps and the existing knowledge gaps.

The Biosynthetic Pathway to Chaetoglobosin A

The biosynthesis of chaetoglobosin A is a multi-step process orchestrated by a dedicated gene cluster. The core of this pathway involves a hybrid Polyketide Synthase-Non-Ribosomal Peptide Synthetase (PKS-NRPS) enzyme that assembles the initial carbon-nitrogen backbone from simple precursors.

Precursor Molecules

The fundamental building blocks for the biosynthesis of chaetoglobosin A are:

• Acetate (B1210297)/Malonate: Provide the polyketide backbone.

• L-Tryptophan: Incorporated by the NRPS module to form the indole (B1671886) side chain.

• S-adenosylmethionine (SAM): Likely involved in methylation steps.

The Chaetoglobosin A (che) Gene Cluster

In Chaetoglobium globosum, the genes responsible for chaetoglobosin A biosynthesis are organized in a cluster, herein referred to as the che cluster. While the exact composition can vary slightly between producing organisms, the core enzymatic functions are conserved.

Table 1: Key Enzymes and Genes in the Chaetoglobosin A Biosynthesis Pathway

Gene (in C. globosum)	Enzyme/Protein	Putative Function
CgcheA (CHGG_01239)	PKS-NRPS	Hybrid enzyme responsible for the iterative synthesis of the polyketide chain and the incorporation of L-tryptophan.
CgcheB (CHGG_01238)	Stand-alone Enoyl Reductase	Involved in the reduction steps during the polyketide chain elongation.
CHGG_01242-1	FAD-dependent Monooxygenase	Catalyzes oxidation reactions in the later stages of the pathway.
CHGG_01242-2	Cytochrome P450 Oxygenase	Catalyzes oxidation reactions in the later stages of the pathway.
CHGG_01243	Cytochrome P450 Oxygenase	Catalyzes oxidation reactions in the later stages of the pathway.
CgcheR (CHGG_01237)	Transcriptional Regulator	A Zn(II)2Cys6 transcription factor that positively regulates the expression of the che gene cluster.[1]
CgMfs1	MFS Transporter	A major facilitator superfamily transporter involved in the efflux of chaetoglobosin A.
CgTF1	Transcriptional Regulator	Positively regulates chaetoglobosin A biosynthesis.
CgTF6	Transcriptional Regulator	Negatively regulates chaetoglobosin A biosynthesis.

Proposed Biosynthetic Steps

The proposed pathway from precursors to chaetoglobosin A is a cascade of enzymatic reactions:

• Assembly of the Polyketide-Peptide Backbone: The PKS-NRPS enzyme, CgcheA, iteratively condenses acetate/malonate units to form a nonaketide chain and incorporates L-tryptophan.

• Reductive Tailoring: The enoyl reductase, CgcheB, acts in concert with the PKS-NRPS to perform necessary reductions during chain elongation.

• Cyclization: The linear precursor undergoes a spontaneous intramolecular condensation and a Diels-Alder reaction to form the key intermediate, prochaetoglobosin.

• Oxidative Modifications: A series of oxidation reactions, catalyzed by a FAD-dependent monooxygenase and two cytochrome P450 oxygenases, convert prochaetoglobosin through several intermediates to the final product, chaetoglobosin A.

A simplified overview of the biosynthetic pathway to Chaetoglobosin A.

The Final Acetylation Step: A Knowledge Gap

The conversion of chaetoglobosin A to 19-O-Acetylchaetoglobosin A requires the enzymatic transfer of an acetyl group from acetyl-CoA. To date, the specific acetyltransferase responsible for this final modification has not been identified or characterized in Chaetoglobium globosum or other producing organisms. It is plausible that this enzyme is encoded by a gene outside of the core che cluster or that a promiscuous acetyltransferase with broad substrate specificity is responsible for this reaction.

The proposed, yet unconfirmed, final enzymatic step in the biosynthesis of 19-O-Acetylchaetoglobosin A.

Quantitative Data from Genetic Engineering Studies

Several studies have demonstrated the potential to increase chaetoglobosin A production through genetic manipulation of regulatory and biosynthetic genes in C. globosum.

Table 2: Impact of Genetic Modifications on Chaetoglobosin A Production

Genetic Modification	Fold Change/Yield	Reference
Overexpression of CgcheR (positive regulator)	Increase from 52 mg/L to 260 mg/L	[1]
Deletion of Cgpks11 (putative competing PKS)	1.6-fold increase
Overexpression of CgMfs1 (efflux pump)	Increase to 298.77 mg/L
Overexpression of CgAS (tryptophan biosynthesis)	3.73-fold increase (217.81 mg/L)

Experimental Protocols

The elucidation of the chaetoglobosin A biosynthetic pathway has relied on a combination of molecular biology, analytical chemistry, and bioinformatics techniques.

Fungal Strains and Culture Conditions

• Strain: Chaetoglobium globosum (e.g., NK102, W7) is commonly used.

• Media: Potato Dextrose Agar (PDA) for solid culture and Potato Dextrose Broth (PDB) for liquid culture are standard.

• Incubation: Cultures are typically grown at 28°C with shaking (e.g., 200 rpm) for 7-10 days for metabolite extraction.

Gene Disruption and Overexpression

• Methodology: CRISPR-Cas9 mediated gene editing and RNA interference (RNAi) are frequently employed for targeted gene knockout and knockdown, respectively. Agrobacterium-mediated transformation is also used for introducing gene cassettes.

• Vectors: Plasmids such as pCRISPR-Hyg are used for CRISPR-Cas9 mediated gene deletion, carrying a hygromycin resistance marker for selection.

A generalized workflow for gene disruption in Chaetoglobium globosum.

Metabolite Extraction and Analysis

• Extraction: Fungal mycelia and culture broth are typically extracted with organic solvents such as ethyl acetate or methanol.

• Quantification: High-Performance Liquid Chromatography (HPLC) coupled with a UV or mass spectrometry detector is the standard method for quantifying chaetoglobosin A and its derivatives. A C18 column is commonly used with a mobile phase consisting of a gradient of acetonitrile (B52724) and water.

Gene Expression Analysis

• Methodology: Quantitative real-time PCR (qRT-PCR) is used to measure the transcript levels of biosynthetic and regulatory genes.

• Procedure: Total RNA is extracted from fungal mycelia, followed by cDNA synthesis. The relative expression levels of target genes are then determined using specific primers and a reference gene (e.g., actin) for normalization.

Regulatory Network of Chaetoglobosin A Biosynthesis

The production of chaetoglobosin A is not only dependent on the biosynthetic genes themselves but is also intricately controlled by a network of regulatory factors.

Key transcriptional regulators influencing chaetoglobosin A biosynthesis.

Conclusion and Future Perspectives

The biosynthetic pathway of chaetoglobosin A is a fascinating example of fungal secondary metabolism, involving a sophisticated interplay of enzymes and regulatory elements. While significant progress has been made in identifying the core biosynthetic machinery and key regulators, the final acetylation step to produce 19-O-Acetylchaetoglobosin A remains an important unresolved question. Future research should focus on the identification and characterization of the responsible acetyltransferase. This knowledge will not only complete our understanding of this important biosynthetic pathway but also provide a valuable enzymatic tool for the chemoenzymatic synthesis of novel chaetoglobosin analogs with potentially improved therapeutic properties. The continued exploration of the regulatory network will further enable the development of high-yielding production strains, making these valuable compounds more accessible for pharmacological studies and potential clinical applications.

References

• 1. Functional analysis of a chaetoglobosin A biosynthetic regulator in Chaetomium globosum - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Fungal Origins of 19-O-Acetylchaetoglobosin A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

19-O-Acetylchaetoglobosin A is a cytochalasan alkaloid, a class of fungal secondary metabolites known for their diverse and potent biological activities. As a derivative of the more extensively studied chaetoglobosin A, this acetylated form has garnered interest for its own unique bioactivities, including potential applications in drug development. This technical guide provides a comprehensive overview of the known natural sources of 19-O-Acetylchaetoglobosin A, details on its isolation and characterization, and an exploration of its biosynthetic pathway. The information presented herein is intended to serve as a valuable resource for researchers actively engaged in natural product discovery, medicinal chemistry, and the development of novel therapeutic agents.

Natural Sources of 19-O-Acetylchaetoglobosin A

The primary producers of 19-O-Acetylchaetoglobosin A are filamentous fungi, with several genera having been identified as sources. The most prominent of these is Chaetomium, particularly the species Chaetomium globosum. This ubiquitous fungus is a well-documented producer of a wide array of chaetoglobosins. In addition to Chaetomium, other fungal genera have been reported to produce this compound, highlighting the need for broader screening efforts in the search for novel and efficient production strains.

Table 1: Fungal Sources of 19-O-Acetylchaetoglobosin A

While a comprehensive, direct comparison of 19-O-Acetylchaetoglobosin A yields from different fungal sources is not extensively available in the current literature, the data for its precursor, chaetoglobosin A, can provide valuable insights into the productive potential of these fungi. It is important to note that the ratio of chaetoglobosin A to its acetylated form can vary depending on the fungal strain and culture conditions.

Fungal Species	Reference	Notes on Production
Chaetomium globosum	[1][2][3][4][5][6][7][8]	The most frequently cited producer of chaetoglobosins, including 19-O-Acetylchaetoglobosin A. Yields of chaetoglobosin A can be significant, with reports of up to 298.77 mg/L in genetically modified strains[7].
Acremonium sp.	[9][10][11]	This genus is also a known source of 19-O-Acetylchaetoglobosin A.
Ijuhya vitellina	[10]	A nematode-parasitic fungus that has been shown to produce 19-O-Acetylchaetoglobosin A.
Calonectria morganii	[12]	This plant pathogenic fungus has been identified as a producer of both chaetoglobosin A and 19-O-Acetylchaetoglobosin A.
Cylindrocladium scoparium	Anamorph of Calonectria morganii.
Discosia rubi	[13]	While this species produces other chaetoglobosins, its production of the 19-O-acetylated form is less documented.
Penicillium expansum	[7][14]	Known to possess the biosynthetic gene cluster for chaetoglobosin A, suggesting a potential for producing derivatives.
Phomopsis sp.	Mentioned as a producer of chaetoglobosins, though specific data on the acetylated form is scarce.
Diplodia sp.	Another genus known for producing chaetoglobosins.

Experimental Protocols

The isolation and purification of 19-O-Acetylchaetoglobosin A from fungal cultures involve a multi-step process that includes fermentation, extraction, and chromatographic separation. The following is a generalized protocol synthesized from various reported methods.

Fungal Fermentation

• Strain and Culture Media: A high-yielding fungal strain (e.g., Chaetomium globosum) is cultured on a suitable medium. Common media include Potato Dextrose Agar (B569324) (PDA) for solid-state fermentation or Potato Dextrose Broth (PDB) for submerged fermentation. Other media such as oatmeal agar have also been used and can influence metabolite production[6]. Solid-state fermentation on substrates like rice or cornstalks has also been proven effective[1][7].

• Inoculation and Incubation: The culture medium is inoculated with a spore suspension or mycelial plugs of the fungus. Incubation is typically carried out at 25-28°C for a period of 14-21 days, or until sufficient biomass and secondary metabolite production are achieved.

Extraction of Crude Metabolites

• Solid-State Fermentation: The fungal biomass and substrate are harvested and dried. The dried material is then extracted with an organic solvent such as ethyl acetate (B1210297) or acetone. The extraction is typically repeated multiple times to ensure complete recovery of the metabolites.

• Submerged Fermentation: The mycelia are separated from the culture broth by filtration. Both the mycelia and the broth are extracted with a water-immiscible organic solvent like ethyl acetate. The organic phases are then combined.

• Concentration: The combined organic extracts are concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

Purification of 19-O-Acetylchaetoglobosin A

The crude extract is a complex mixture of various metabolites and requires further purification to isolate 19-O-Acetylchaetoglobosin A. This is typically achieved through a series of chromatographic techniques.

• Column Chromatography: The crude extract is first subjected to column chromatography on silica (B1680970) gel. A gradient elution system, often starting with a non-polar solvent like hexane (B92381) and gradually increasing the polarity with ethyl acetate or methanol (B129727), is used to fractionate the extract.

• Reversed-Phase Chromatography: Fractions containing the chaetoglobosins, as identified by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), are pooled and further purified using reversed-phase C18 column chromatography. A gradient of water and methanol or acetonitrile (B52724) is commonly used for elution.

• High-Performance Liquid Chromatography (HPLC): The final purification step often involves semi-preparative HPLC on a C18 column. Isocratic or gradient elution with a suitable solvent system (e.g., methanol/water or acetonitrile/water) allows for the isolation of pure 19-O-Acetylchaetoglobosin A[1][2][3]. The compound is detected by a UV detector, typically at wavelengths around 220 nm and 270-290 nm.

Characterization

The structure of the purified 19-O-Acetylchaetoglobosin A is confirmed using various spectroscopic techniques:

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are used to elucidate the detailed chemical structure[12].

Biosynthetic Pathway

19-O-Acetylchaetoglobosin A is biosynthesized from its precursor, chaetoglobosin A. The core structure of chaetoglobosin A is assembled by a hybrid polyketide synthase-non-ribosomal peptide synthetase (PKS-NRPS) enzyme[7][14]. The final step in the formation of 19-O-Acetylchaetoglobosin A is the O-acetylation of the hydroxyl group at the C-19 position. While the gene cluster for chaetoglobosin A biosynthesis in Chaetomium globosum has been identified, the specific acetyltransferase responsible for this final modification has not yet been definitively characterized in the reviewed literature.

Below is a diagram illustrating the proposed final step in the biosynthesis of 19-O-Acetylchaetoglobosin A from chaetoglobosin A.

Caption: Final enzymatic step in the biosynthesis of 19-O-Acetylchaetoglobosin A.

The following diagram illustrates a generalized workflow for the isolation of 19-O-Acetylchaetoglobosin A from a fungal source.

References

• 1. HPLC-DAD-Guided Isolation of Diversified Chaetoglobosins from the Coral-Associated Fungus Chaetomium globosum C2F17 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. New Chaetoglobosins with Fungicidal Activity from Chaetomium sp. UJN-EF006 Endophytic in Vaccinium bracteatum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. asianpubs.org [asianpubs.org]
• 4. Functional analysis of a chaetoglobosin A biosynthetic regulator in Chaetomium globosum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. HPLC-DAD-Guided Isolation of Diversified Chaetoglobosins from the Coral-Associated Fungus Chaetomium globosum C2F17 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. New insight into the production improvement and resource generation of chaetoglobosin A in Chaetomium globosum - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Chaetoglobosin A - From chaetomium globosum | 50335-03-0 | BC162713 [biosynth.com]
• 9. caymanchem.com [caymanchem.com]
• 10. bioaustralis.com [bioaustralis.com]
• 11. bioaustralis.com [bioaustralis.com]
• 12. researchgate.net [researchgate.net]
• 13. Frontiers | Identification of the Antifungal Metabolite Chaetoglobosin P From Discosia rubi Using a Cryptococcus neoformans Inhibition Assay: Insights Into Mode of Action and Biosynthesis [frontiersin.org]
• 14. A Putative C2H2 Transcription Factor CgTF6, Controlled by CgTF1, Negatively Regulates Chaetoglobosin A Biosynthesis in Chaetomium globosum - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes & Protocols for the Isolation and Purification of 19-O-Acetylchaetoglobosin A

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the isolation and purification of 19-O-Acetylchaetoglobosin A, a cytochalasan alkaloid mycotoxin. The methodologies described herein are compiled from established procedures for the purification of chaetoglobosins from fungal sources.

Introduction

19-O-Acetylchaetoglobosin A is a fungal metabolite that has been isolated from various species, including Chaetomium globosum and Acremonium sp.[1][2][3] It belongs to the family of chaetoglobosins, which are known for their wide range of biological activities, including cytotoxic and phytotoxic effects.[1][4] Notably, 19-O-Acetylchaetoglobosin A has been shown to inhibit actin polymerization and exhibit cytotoxicity against cancer cell lines such as HeLa cells.[5] These properties make it a compound of interest for further investigation in drug development and cell biology research.

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₃₄H₃₈N₂O₆	[1][2]
Molecular Weight	570.7 g/mol	[1][2]
Appearance	Yellow solid	[1][3]
Purity	≥98% (HPLC, NMR)	[1]
Solubility	Soluble in DMSO, acetone, or dichloromethane (B109758). Fairly soluble in water or methanol.	[1]
Storage	Stable for at least 1 year at +4°C. After reconstitution, protect from light at -20°C.	[1]

Experimental Protocols

Fungal Fermentation

The production of 19-O-Acetylchaetoglobosin A begins with the fermentation of a producing fungal strain, such as Chaetomium globosum or Acremonium sp.

Materials:

• Producing fungal strain (e.g., Chaetomium globosum)

• Potato Dextrose Agar (B569324) (PDA) plates

• Seed medium (e.g., malt (B15192052) extract broth)

• Production medium (e.g., rice solid-substrate medium)

• Erlenmeyer flasks

• Incubator/shaker

Protocol:

• Activation of Fungal Strain: Inoculate the fungal strain onto PDA plates and incubate at 28°C for 7 days.

• Seed Culture: Transfer a small piece of the agar culture into a 150 mL Erlenmeyer flask containing 50 mL of seed medium. Incubate at 25°C for 3 days on a rotating shaker at 180 rpm.[6]

• Production Culture: Inoculate a 1000 mL flask containing autoclaved rice solid-substrate medium (200 g rice, 6.6 g sea salt, 220 mL distilled water) with 10 mL of the seed culture.[6]

• Incubation: Incubate the production culture at 25°C in a static position for 14-21 days.[6]

Extraction

Following fermentation, the fungal biomass and culture medium are extracted to obtain the crude secondary metabolites.

Materials:

• Ethyl acetate (B1210297) (EtOAc) or 2-butanone

• Centrifuge and centrifuge tubes

• Rotary evaporator

• Beakers and flasks

Protocol:

• Solvent Extraction: To each fermentation flask, add 500 mL of ethyl acetate. Agitate the mixture at 200 rpm for 2 hours.[7][8]

• Separation of Mycelia: Separate the mycelia from the liquid phase by centrifugation at 4000 rpm for 5 minutes at 20°C.[7][8]

• Phase Separation: Combine the liquid phases and separate the organic (ethyl acetate) phase from the aqueous phase.

• Concentration: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude extract.

Purification

The crude extract is subjected to a series of chromatographic steps to isolate 19-O-Acetylchaetoglobosin A.

Materials:

• Silica (B1680970) gel for column chromatography

• Sephadex LH-20

• Solvents for chromatography (e.g., petroleum ether, chloroform (B151607), dichloromethane, methanol)

• Semi-preparative Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) system

• C18 column

• Acetonitrile (B52724) (ACN) and water (HPLC grade)

Protocol:

• Silica Gel Column Chromatography:

  • Dissolve the crude extract in a minimal amount of chloroform.

  • Apply the dissolved extract to a silica gel column pre-equilibrated with petroleum ether.

  • Elute the column with a gradient of increasing polarity, starting with petroleum ether and gradually increasing the proportion of chloroform and then methanol.[6]

  • Collect fractions and monitor by Thin Layer Chromatography (TLC) to pool fractions containing the target compound.

• Sephadex LH-20 Column Chromatography:

  • Dissolve the enriched fraction from the silica gel column in a small volume of a 1:1 mixture of dichloromethane and methanol.

  • Apply the sample to a Sephadex LH-20 column equilibrated with the same solvent mixture.

  • Elute with the CH₂Cl₂–MeOH (1:1, v/v) mixture and collect fractions.[6]

• Semi-preparative RP-HPLC:

  • Further purify the fraction containing 19-O-Acetylchaetoglobosin A by semi-preparative RP-HPLC.

  • Column: C18, 10 x 250 mm, 5 µm.

  • Mobile Phase: A gradient of acetonitrile in water (e.g., starting from 40% ACN to 70% ACN over 30 minutes).

  • Flow Rate: 3 mL/min.[6]

  • Detection: UV at 220 nm and 280 nm.

  • Collect the peak corresponding to 19-O-Acetylchaetoglobosin A based on its retention time.

  • Lyophilize the purified fraction to obtain the final product.

Quantitative Data Summary

The following table presents representative data for the purification of a chaetoglobosin compound. Actual yields may vary depending on the fungal strain and culture conditions.

Purification Step	Starting Material (g)	Product Weight (mg)	Yield (%)	Purity (%)
Crude Extraction	200 g (rice medium)	890 (crude extract)	-	~5
Silica Gel Chromatography	0.89	150	16.9	~40
Sephadex LH-20	0.150	50	33.3	~75
Semi-preparative RP-HPLC	0.050	15	30.0	>98

Visualizations

Experimental Workflow

Caption: Workflow for the isolation and purification of 19-O-Acetylchaetoglobosin A.

Potential Signaling Pathway

While the specific signaling pathways affected by 19-O-Acetylchaetoglobosin A are not fully elucidated, related chaetoglobosins have been shown to induce cytotoxicity through pathways involving p53.[4] The following diagram illustrates a potential mechanism of action.

Caption: Potential cytotoxic mechanism of 19-O-Acetylchaetoglobosin A.

References

• 1. adipogen.com [adipogen.com]
• 2. bioaustralis.com [bioaustralis.com]
• 3. bioaustralis.com [bioaustralis.com]
• 4. Bioactivities and Future Perspectives of Chaetoglobosins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. Diversified Chaetoglobosins from the Marine-Derived Fungus Emericellopsis sp. SCSIO41202 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Identification of the Antifungal Metabolite Chaetoglobosin P From Discosia rubi Using a Cryptococcus neoformans Inhibition Assay: Insights Into Mode of Action and Biosynthesis [frontiersin.org]
• 8. Identification of the Antifungal Metabolite Chaetoglobosin P From Discosia rubi Using a Cryptococcus neoformans Inhibition Assay: Insights Into Mode of Action and Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Characterization of 19-O-Acetylchaetoglobosin A

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the analytical techniques and protocols for the comprehensive characterization of 19-O-Acetylchaetoglobosin A, a cytochalasan alkaloid. The information is intended to guide researchers in the structural elucidation, purity assessment, and quantification of this fungal metabolite.

Overview of 19-O-Acetylchaetoglobosin A

19-O-Acetylchaetoglobosin A is a derivative of Chaetoglobosin A, a mycotoxin produced by various fungi, including species of Chaetomium and Acremonium.[1][2] Like other cytochalasans, it exhibits a range of biological activities, including cytotoxic and actin polymerization inhibitory effects.[1] Accurate characterization is crucial for its study and potential development in various research fields.

Physical and Chemical Properties

Property	Description
Appearance	Yellow solid
Molecular Formula	C₃₄H₃₈N₂O₆
Molecular Weight	570.7 g/mol
Solubility	Soluble in DMSO, acetone, dichloromethane, and methanol (B129727). Fairly soluble in water.[2]
Purity	Typically >95% by HPLC

Analytical Techniques and Protocols

A combination of spectroscopic and chromatographic techniques is employed for the definitive characterization of 19-O-Acetylchaetoglobosin A.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone for the structural elucidation of 19-O-Acetylchaetoglobosin A, providing detailed information about the carbon-hydrogen framework.

Experimental Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a cryoprobe for enhanced sensitivity.

• ¹H NMR Acquisition:

  • Pulse Program: Standard single-pulse experiment (e.g., zg30 on Bruker instruments).

  • Spectral Width: 0-12 ppm.

  • Acquisition Time: ~2-3 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 16-64, depending on the sample concentration.

• ¹³C NMR Acquisition:

  • Pulse Program: Proton-decoupled single-pulse experiment (e.g., zgpg30 on Bruker instruments).

  • Spectral Width: 0-220 ppm.

  • Acquisition Time: ~1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024-4096, due to the lower natural abundance and sensitivity of the ¹³C nucleus.

• 2D NMR Experiments: Acquire standard 2D NMR spectra, including COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) to establish connectivity and assign all proton and carbon signals unequivocally.

• Data Processing: Process the acquired data using appropriate NMR software (e.g., MestReNova, TopSpin). Apply Fourier transformation, phase correction, baseline correction, and referencing to the residual solvent peak (CDCl₃: δH 7.26 ppm, δC 77.16 ppm).

¹H and ¹³C NMR Spectroscopic Data (in CDCl₃):

Position	¹³C Chemical Shift (δC)	¹H Chemical Shift (δH, multiplicity, J in Hz)
1	173.3	-
2	-	5.74 (s, NH)
3	52.4	3.80 (dt, J=7.2, 3.5)
4	47.4	2.93 (m)
5	36.3	1.86 (m)
6	57.9	-
7	62.3	2.80 (d, J=5.2)
8	48.6	2.15 (dd, J=9.7, 5.0)
9	63.2	-
10	34.1	2.67 (dd, J=14.6, 7.7), 2.91 (m)
11	13.5	1.25 (d, J=7.3)
12	19.9	1.30 (s)
13	128.3	-
14	133.4	5.20 (ddd, J=15.1, 10.8, 3.9)
15	41.5	2.05 (dt, J=13.8, 11.0), 2.27 (m)
16	32.2	2.46 (m)
16'	20.81	1.02 (d, J=6.9)
17	142.6	5.71 (dd, J=9.0, 1.3)
18	127.9	-
18'	11.7	1.47 (d, J=1.3)
19	83.3	5.93 (s)
20	195.0	-
21	133.2	6.09 (ddd, J=15.2, 9.8, 1.3)
22	134.8	6.39 (br d, J=16.8), 7.58 (d, J=16.8)
23	196.8	-
24	170.1	-
25	20.84	2.20 (s)
1'	-	8.20 (br s, NH)
2'	123.5	7.01 (d, J=2.2)
3'	110.2	-
3a'	127.0	-
4'	118.3	7.50 (d, J=7.7)
5'	122.6	7.15 (dd, J=6.9, 7.3)
6'	120.1	7.21 (dd, J=6.9, 8.2)
7'	111.7	7.37 (d, J=8.2)
7a'	136.3	-

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight and elemental composition of 19-O-Acetylchaetoglobosin A, and to gain structural information through fragmentation analysis.

Experimental Protocol:

• Sample Preparation: Prepare a dilute solution of the compound (approximately 10-50 µg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Utilize a high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, equipped with an Electrospray Ionization (ESI) source.

• Full Scan MS Acquisition (Positive Ion Mode):

  • Ionization Mode: ESI+.

  • Capillary Voltage: 3.5 - 4.5 kV.

  • Cone Voltage: 20 - 40 V.

  • Source Temperature: 100 - 120 °C.

  • Desolvation Temperature: 250 - 350 °C.

  • Desolvation Gas Flow: 600 - 800 L/hr.

  • Mass Range: m/z 100 - 1000.

• Tandem MS (MS/MS) Acquisition:

  • Select the protonated molecule [M+H]⁺ as the precursor ion.

  • Collision Gas: Argon.

  • Collision Energy: Apply a ramp of collision energies (e.g., 10-40 eV) to induce fragmentation and obtain a comprehensive fragmentation pattern. Diagnostic fragment ions for chaetoglobosins are often observed at m/z 130.0648 and 185.0704.[3][4]

• Data Analysis: Process the data using the instrument's software. Determine the accurate mass of the molecular ion and calculate the elemental composition. Analyze the fragmentation pattern to confirm the structure.

High-Resolution Mass Spectrometry Data:

Ion	Calculated m/z	Found m/z
[M+H]⁺	571.2803 (for C₃₄H₃₉N₂O₆)	571.2803

High-Performance Liquid Chromatography (HPLC)

HPLC is a critical technique for assessing the purity of 19-O-Acetylchaetoglobosin A and for its quantification. A reversed-phase method is typically employed.

Experimental Protocol:

• Sample Preparation: Accurately weigh and dissolve the sample in a suitable solvent (e.g., methanol or acetonitrile) to a known concentration (e.g., 1 mg/mL). Further dilute as necessary for analysis.

• Instrumentation: Use an HPLC system equipped with a UV-Vis or Diode Array Detector (DAD).

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A linear gradient from 40% B to 100% B over 20-30 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25-30 °C.

  • Detection Wavelength: Monitor at 220 nm and 280 nm.

• Data Analysis: Integrate the peak area of 19-O-Acetylchaetoglobosin A to determine its purity (as a percentage of the total peak area) or to quantify it against a standard curve.

X-ray Crystallography

While no specific crystal structure of 19-O-Acetylchaetoglobosin A has been reported, X-ray crystallography of related chaetoglobosins has been achieved and provides the most definitive three-dimensional structural information.[5]

General Protocol for Crystallization:

• Purification: The compound must be of high purity (>98%) for successful crystallization.

• Solvent Selection: Screen a variety of solvents and solvent systems to find conditions where the compound has moderate solubility.

• Crystallization Techniques:

  • Slow Evaporation: Dissolve the compound in a suitable solvent in a loosely covered vial and allow the solvent to evaporate slowly over several days to weeks.

  • Vapor Diffusion: Dissolve the compound in a small amount of a relatively good solvent and place this in a sealed container with a larger volume of a poor solvent (in which the compound is insoluble). The slow diffusion of the poor solvent vapor into the good solvent will induce crystallization.

• Crystal Mounting and Data Collection: Once suitable single crystals are obtained, they can be mounted on a goniometer and subjected to X-ray diffraction analysis. The resulting diffraction pattern is used to solve the crystal structure.

Visualizations

Caption: General workflow for the characterization of 19-O-Acetylchaetoglobosin A.

Caption: Key structural features of 19-O-Acetylchaetoglobosin A for characterization.

References

• 1. caymanchem.com [caymanchem.com]
• 2. bioaustralis.com [bioaustralis.com]
• 3. Diagnostic fragmentation filtering for the discovery of new chaetoglobosins and cytochalasins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Note: Spectroscopic and Spectrometric Analysis of 19-O-Acetylchaetoglobosin A

For Researchers, Scientists, and Drug Development Professionals

Introduction

19-O-Acetylchaetoglobosin A is a cytochalasan alkaloid, a class of mycotoxins produced by various fungi, including those of the genus Chaetomium.[1] This compound, a derivative of chaetoglobosin A, has garnered interest in the scientific community due to its biological activities, which include phytotoxic and cytotoxic effects.[2][3] Its complex structure necessitates detailed analytical techniques for accurate identification and characterization. This application note provides a comprehensive overview of the Nuclear Magnetic Resonance (NMR) and High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS) data for 19-O-Acetylchaetoglobosin A, along with detailed protocols for data acquisition and a summary of the pertinent biosynthetic signaling pathway.

Data Presentation

The following tables summarize the key NMR and mass spectrometry data for 19-O-Acetylchaetoglobosin A.

Table 1: ¹H NMR Data for 19-O-Acetylchaetoglobosin A (700 MHz, CDCl₃)

Position	Chemical Shift (δ) ppm	Multiplicity	J (Hz)
11	1.25	d	7.31
12	1.30	s
15a	2.05	dt	13.77, 10.97
15b	2.27	m
16	2.46	m
16'	1.02	d	6.88
17	5.71	dd	9.03, 1.29
18'	1.47	d	1.29
19	5.93	s
21	6.09	ddd	15.17, 9.79, 1.29
22	6.39	br d	16.78
22'	7.58	d	16.78
25	2.20	s
3	3.80	dt	7.21, 3.50
4	2.93	m
5	1.86	m
7	2.80	d	5.16
8	2.15	dd	9.68, 4.95
10a	2.67	dd	14.63, 7.74
10b	2.91	m
2'	7.01	d	2.15
4'	7.50	d	7.74
5'	7.15	dd	6.88, 7.31
6'	7.21	dd	6.88, 8.17
7'	7.37	d	8.17
NH-1'	8.20	br s
NH-2	5.74	s

Data sourced from ResearchGate.[4]

Table 2: ¹³C NMR Data for 19-O-Acetylchaetoglobosin A (176 MHz, CDCl₃)

Position	Chemical Shift (δ) ppm
1	173.3
3	52.4
4	47.4
5	36.3
6	57.9
7	62.3
8	48.6
9	63.2
10	34.1
11	13.5
12	19.9
13	128.3
14	133.4
15	41.5
16	32.2
16'	20.81
17	142.6
18	127.9
18'	11.7
19	83.3
20	195.0
21	133.2
22	134.8
23	196.8
24	170.1
25	20.84
2'	123.5
3'	110.2
3a'	127.0
4'	118.3
5'	122.6
6'	120.1
7'	111.7
7a'	136.3

Data sourced from ResearchGate.[4]

Table 3: Mass Spectrometry Data for 19-O-Acetylchaetoglobosin A

Ion	Observed m/z
[M+H]⁺	571.22
[M+H-AcOH]⁺	511.22
[M-H]⁻	569.15
[M-H+HCOOH]⁻	615.12

Data sourced from ResearchGate.[4]

Table 4: High-Resolution Mass Spectrometry (HR-ESI-MS) Data

Ion	Calculated m/z	Observed m/z	Formula
[M+H]⁺	571.2803	571.2803	C₃₄H₃₉N₂O₆

Data sourced from ResearchGate.[4]

Experimental Protocols

NMR Spectroscopy

Objective: To acquire high-resolution ¹H and ¹³C NMR spectra for structural elucidation.

Instrumentation: 700 MHz NMR Spectrometer equipped with a cryoprobe.

Sample Preparation:

• Weigh approximately 1-5 mg of purified 19-O-Acetylchaetoglobosin A.

• Dissolve the sample in approximately 0.6 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% tetramethylsilane (B1202638) (TMS) as an internal standard.

• Transfer the solution to a 5 mm NMR tube.

¹H NMR Acquisition Parameters:

• Pulse Sequence: zg30 (Bruker) or equivalent

• Temperature: 298 K

• Spectral Width: 16 ppm

• Acquisition Time: 2.0 s

• Relaxation Delay (d1): 1.0 s

• Number of Scans: 16

¹³C NMR Acquisition Parameters:

• Pulse Sequence: zgpg30 (Bruker) or equivalent with proton decoupling

• Temperature: 298 K

• Spectral Width: 240 ppm

• Acquisition Time: 1.0 s

• Relaxation Delay (d1): 2.0 s

• Number of Scans: 1024

Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decays (FIDs).

• Phase correct the spectra manually.

• Perform baseline correction.

• Reference the spectra to the internal standard (TMS at 0.00 ppm for ¹H and ¹³C).

• Integrate the signals in the ¹H spectrum and pick peaks for both ¹H and ¹³C spectra.

High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS)

Objective: To determine the accurate mass and elemental composition of the compound.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with an electrospray ionization source.

Sample Preparation:

• Prepare a stock solution of 19-O-Acetylchaetoglobosin A at a concentration of 1 mg/mL in methanol.

• Dilute the stock solution to a final concentration of 1-10 µg/mL with a suitable solvent system (e.g., 50:50 acetonitrile:water with 0.1% formic acid for positive ion mode).

Acquisition Parameters (Positive Ion Mode):

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Capillary Voltage: 3.5 - 4.5 kV

• Drying Gas (N₂): Flow rate of 8-12 L/min

• Gas Temperature: 300-350 °C

• Nebulizer Pressure: 30-45 psi

• Mass Range: m/z 100-1000

• Data Acquisition: Centroid mode

Data Analysis:

• Process the raw data using the instrument's software.

• Identify the protonated molecular ion peak [M+H]⁺.

• Calculate the elemental composition based on the accurate mass measurement. The software should provide a list of possible elemental compositions within a specified mass tolerance (typically < 5 ppm).

• Compare the isotopic pattern of the measured ion with the theoretical pattern for the proposed formula to confirm the elemental composition.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the isolation and structural elucidation of 19-O-Acetylchaetoglobosin A.

Caption: Workflow for the characterization of 19-O-Acetylchaetoglobosin A.

Signaling Pathway for Chaetoglobosin Biosynthesis

The biosynthesis of chaetoglobosins, such as chaetoglobosin A, in fungi like Chaetomium globosum is regulated by complex signaling pathways. The Gα-cAMP/PKA pathway is known to be a positive regulator of this process.

Caption: Gα-cAMP/PKA signaling pathway regulating chaetoglobosin A biosynthesis.

References

• 1. Sample Preparation Protocol for ESI Accurate Mass Service | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 2. caymanchem.com [caymanchem.com]
• 3. books.rsc.org [books.rsc.org]
• 4. creative-biostructure.com [creative-biostructure.com]

Application Notes and Protocols for 19-O-Acetylchaetoglobosin A in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

19-O-Acetylchaetoglobosin A is a cytochalasan alkaloid, a class of fungal metabolites known for their profound effects on the actin cytoskeleton.[1] Originally isolated from fungi such as Chaetomium globosum and Acremonium sp., this compound exhibits a range of biological activities, including cytotoxic and actin polymerization inhibitory effects.[1][2][3] These properties make it a valuable tool for research in cancer biology, cell motility, and other cellular processes dependent on a dynamic actin cytoskeleton. This document provides detailed application notes and protocols for the effective use of 19-O-Acetylchaetoglobosin A in cell culture experiments.

Mechanism of Action

The primary mechanism of action of 19-O-Acetylchaetoglobosin A, like other chaetoglobosins, is the disruption of actin polymerization.[1][2] By binding to actin filaments, it interferes with the assembly and disassembly of the cytoskeleton, leading to alterations in cell morphology, inhibition of cell division, and induction of apoptosis.[4][5]

Recent studies on related chaetoglobosins, such as Chaetoglobosin K, suggest that these compounds may also exert their effects through the modulation of key signaling pathways. Specifically, they have been shown to inhibit the phosphorylation of Akt and Jun N-terminal kinase (JNK), two important regulators of cell survival and stress responses.[1][4][6] This dual-inhibitory effect on both the Akt and JNK signaling pathways highlights the potential of chaetoglobosins as multi-targeted agents in cancer therapy. While direct evidence for 19-O-Acetylchaetoglobosin A is still emerging, it is plausible that it shares a similar capacity to modulate these critical cellular signaling cascades.

Data Presentation

Quantitative Data Summary

Parameter	Cell Line	Value	Reference(s)
Cytotoxicity	HeLa (Cervical Cancer)	Effective at 3.2, 10, and 32 µg/mL	[2]
Actin Polymerization Inhibition	Cell-free assay	2 µM	[2]
IC50 (Chaetoglobosin K)	PC3, DU145, LNCaP (Prostate Cancer)	3-5 µM	[7]
IC50 (Chaetoglobosin A)	T-24 (Bladder Cancer)	48.14 ± 10.25 µM	[2]

Note: IC50 values for 19-O-Acetylchaetoglobosin A are not widely reported. The provided values for related compounds can be used as a starting point for determining optimal working concentrations.

Experimental Protocols

Preparation of 19-O-Acetylchaetoglobosin A Stock Solution

Materials:

• 19-O-Acetylchaetoglobosin A powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile microcentrifuge tubes

Protocol:

• Based on common laboratory practice for similar compounds, it is recommended to prepare a high-concentration stock solution, for example, 10 mM.

• To prepare a 10 mM stock solution, dissolve 5.71 mg of 19-O-Acetylchaetoglobosin A (Molecular Weight: 570.7 g/mol ) in 1 mL of DMSO.

• Vortex thoroughly to ensure complete dissolution.

• Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C for long-term storage. When in use, a working aliquot can be stored at 4°C for a short period (1-2 weeks).

Note: Always handle 19-O-Acetylchaetoglobosin A with appropriate personal protective equipment (PPE) as it is a cytotoxic compound.

Cell Viability Assay (MTT Assay)

This protocol is adapted from standard MTT assay procedures.

Materials:

• Cells of interest

• Complete cell culture medium

• 96-well cell culture plates

• 19-O-Acetylchaetoglobosin A stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of 19-O-Acetylchaetoglobosin A in complete cell culture medium from the stock solution. It is advisable to test a wide range of concentrations initially (e.g., 0.1 µM to 100 µM) to determine the IC50 value.

• Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of 19-O-Acetylchaetoglobosin A. Include a vehicle control (DMSO) at the same final concentration as in the treatment wells.

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• After incubation, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, or until purple formazan (B1609692) crystals are visible.

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Mix gently on an orbital shaker for 10-15 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol is based on standard procedures for Annexin V-FITC and Propidium Iodide (PI) staining.

Materials:

• Cells treated with 19-O-Acetylchaetoglobosin A

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and treat with desired concentrations of 19-O-Acetylchaetoglobosin A for a specified time (e.g., 24 hours).

• Harvest both adherent and floating cells. For adherent cells, use trypsin and then neutralize with serum-containing medium.

• Centrifuge the cell suspension at 300 x g for 5 minutes and discard the supernatant.

• Wash the cells twice with cold PBS and resuspend the cell pellet in 1X Binding Buffer to a concentration of approximately 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour of staining.

  • Live cells: Annexin V-FITC negative, PI negative

  • Early apoptotic cells: Annexin V-FITC positive, PI negative

  • Late apoptotic/necrotic cells: Annexin V-FITC positive, PI positive

In Vitro Actin Polymerization Assay

This protocol is a general guideline for a pyrene-labeled actin polymerization assay.

Materials:

• Pyrene-labeled actin

• Unlabeled actin

• General Actin Buffer (G-buffer)

• Polymerization-inducing buffer (P-buffer)

• 19-O-Acetylchaetoglobosin A

• Fluorometer

Protocol:

• Prepare a reaction mixture containing pyrene-labeled actin and unlabeled actin in G-buffer on ice.

• Add different concentrations of 19-O-Acetylchaetoglobosin A or vehicle control (DMSO) to the reaction mixture.

• Initiate actin polymerization by adding P-buffer to the mixture.

• Immediately place the sample in a fluorometer and measure the increase in fluorescence intensity over time at an excitation wavelength of ~365 nm and an emission wavelength of ~407 nm.

• The rate of actin polymerization is proportional to the rate of increase in fluorescence. Compare the polymerization rates in the presence and absence of 19-O-Acetylchaetoglobosin A to determine its inhibitory effect.

Visualizations

Caption: Putative signaling pathways affected by 19-O-Acetylchaetoglobosin A.

Caption: General experimental workflow for cell-based assays.

Caption: Inhibition of actin polymerization.

References

• 1. Dual Modulation of JNK and Akt Signaling Pathways by Chaetoglobosin K in Human Lung Carcinoma and ras-Transformed Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chaetoglobosin A induces apoptosis in T-24 human bladder cancer cells through oxidative stress and MAPK/PI3K-AKT-mTOR pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Bioactivities and Future Perspectives of Chaetoglobosins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Dual modulation of JNK and Akt signaling pathways by chaetoglobosin K in human lung carcinoma and ras-transformed epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: 19-O-Acetylchaetoglobosin A Cytotoxicity Assay in HeLa Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

19-O-Acetylchaetoglobosin A belongs to the cytochalasan group of mycotoxins, a class of compounds known for their wide range of biological activities, including potent cytotoxic effects against various cancer cell lines. These compounds are characterized by a perhydroisoindolone moiety fused to a macrocyclic ring. Their mechanism of action often involves the disruption of actin polymerization, leading to cell cycle arrest and apoptosis. This document provides detailed protocols for assessing the cytotoxicity of 19-O-Acetylchaetoglobosin A in HeLa (human cervical adenocarcinoma) cells, a commonly used model for cancer research. While specific data for 19-O-Acetylchaetoglobosin A is emerging, the provided data for related chaetoglobosins illustrates the expected cytotoxic potential and serves as a reference for experimental design.

Data Presentation: Cytotoxicity of Related Chaetoglobosins in HeLa Cells

The following table summarizes the cytotoxic activity (IC50 values) of several chaetoglobosins against HeLa cells, as determined by the MTT assay. This data provides a comparative baseline for evaluating the potency of 19-O-Acetylchaetoglobosin A.

Compound	Cell Line	Assay	IC50 (µM)	Reference
Chaetoglobosin C	HeLa	MTT	3.7 - 10.5	[1]
Chaetoglobosin E	HeLa	MTT	3.7 - 10.5	[1][2]
Chaetoglobosin G	HeLa	MTT	3.7 - 10.5	[1]
Chaetoglobosin V	HeLa	MTT	3.7 - 10.5	[1]

Note: The IC50 value represents the concentration of a compound that is required for 50% inhibition of cell viability.

Experimental Protocols

A widely used method to assess cytotoxicity is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[3][4] This colorimetric assay measures the reduction of MTT by mitochondrial succinate (B1194679) dehydrogenase in viable cells, forming a purple formazan (B1609692) product.[3][4] The amount of formazan produced is directly proportional to the number of living cells.

Protocol: MTT Assay for Cytotoxicity of 19-O-Acetylchaetoglobosin A in HeLa Cells

Materials:

• HeLa cells

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin (B12071052)

• 19-O-Acetylchaetoglobosin A (dissolved in a suitable solvent, e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO) or Solubilization Buffer

• 96-well plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture HeLa cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin in a humidified incubator at 37°C with 5% CO2.

  • Trypsinize the cells and perform a cell count.

  • Seed 1 x 10^4 cells per well in a 96-well plate in a final volume of 100 µL of culture medium.[5]

  • Incubate the plate overnight to allow the cells to attach.[6]

• Compound Treatment:

  • Prepare serial dilutions of 19-O-Acetylchaetoglobosin A in culture medium. It is advisable to perform initial experiments with a broad concentration range (e.g., 0.1 to 100 µM) to determine the approximate IC50 value.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the compound.

  • Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compound, e.g., DMSO) and a negative control (medium only).

  • Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).[5][6]

• MTT Addition and Incubation:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well.[5]

  • Incubate the plate for an additional 4 hours at 37°C.[5][6] During this time, viable cells will convert the yellow MTT into purple formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.[5][6]

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 490 nm or 570 nm using a microplate reader.[4][5] A reference wavelength of 620 nm or 630 nm can be used to subtract background absorbance.[4][5]

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration using the following formula: % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the percentage of cell viability against the compound concentration to generate a dose-response curve.

  • Determine the IC50 value from the dose-response curve.

Visualizations

Experimental Workflow

The following diagram illustrates the key steps of the MTT cytotoxicity assay.

Caption: Workflow of the MTT cytotoxicity assay.

Proposed Signaling Pathway for Chaetoglobosin-Induced Cytotoxicity

Based on studies of related compounds, 19-O-Acetylchaetoglobosin A is hypothesized to induce cytotoxicity through the disruption of the actin cytoskeleton, leading to cell cycle arrest and apoptosis. The intrinsic apoptotic pathway is a likely mechanism.

Caption: Proposed mechanism of 19-O-Acetylchaetoglobosin A-induced apoptosis.

References

• 1. New Cytotoxic Cytochalasans from a Plant-Associated Fungus Chaetomium globosum kz-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chaetoglobosin E inhibits tumor growth and promotes the anti-tumor efficacy of cytotoxic drugs in esophageal squamous cell carcinoma by targeting PLK1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. MTT assay protocol | Abcam [abcam.com]
• 5. rsc.org [rsc.org]
• 6. HeLa TI cell-based assay as a new approach to screen for chemicals able to reactivate the expression of epigenetically silenced genes - PMC [pmc.ncbi.nlm.nih.gov]

Application of 19-O-Acetylchaetoglobosin A in Actin Polymerization Inhibition Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

19-O-Acetylchaetoglobosin A is a fungal metabolite belonging to the cytochalasan group of mycotoxins.[1][2] These compounds are known for their ability to interact with actin, a key component of the eukaryotic cytoskeleton. The dynamic polymerization and depolymerization of actin filaments are crucial for a multitude of cellular processes, including cell motility, division, and maintenance of cell shape. The inhibitory effect of 19-O-Acetylchaetoglobosin A on actin polymerization makes it a valuable tool for studying cytoskeletal dynamics and a potential candidate for drug development, particularly in the field of oncology. This document provides detailed application notes and protocols for utilizing 19-O-Acetylchaetoglobosin A in actin polymerization inhibition assays.

Principle of the Assay

The most common method to monitor actin polymerization in vitro is the pyrene-actin polymerization assay. This assay relies on the fluorescence properties of pyrene-labeled actin monomers (G-actin). In its monomeric form, pyrene-G-actin exhibits low fluorescence. Upon polymerization into filamentous actin (F-actin), the local environment of the pyrene (B120774) moiety changes, leading to a significant increase in fluorescence intensity. This change in fluorescence can be monitored over time to determine the kinetics of actin polymerization. Inhibitors of actin polymerization, such as 19-O-Acetylchaetoglobosin A, will reduce the rate and/or the extent of this fluorescence increase.

Quantitative Data

The inhibitory activity of 19-O-Acetylchaetoglobosin A on actin polymerization has been demonstrated in cell-free assays. The following table summarizes the available quantitative data.

Compound	Test System	Effective Concentration	Reference
19-O-Acetylchaetoglobosin A	Cell-free assay	2 µM	[1]

Experimental Protocols

Pyrene-Actin Polymerization Inhibition Assay

This protocol is designed to assess the inhibitory effect of 19-O-Acetylchaetoglobosin A on actin polymerization using a fluorescence plate reader.

Materials:

• Monomeric pyrene-labeled rabbit skeletal muscle actin

• Unlabeled rabbit skeletal muscle actin

• G-buffer (General Actin Buffer): 2 mM Tris-HCl (pH 8.0), 0.2 mM ATP, 0.1 mM CaCl₂, 0.5 mM DTT

• 10x Polymerization Buffer (KMEI): 500 mM KCl, 10 mM MgCl₂, 10 mM EGTA, 100 mM Imidazole-HCl (pH 7.0)

• 19-O-Acetylchaetoglobosin A stock solution (in DMSO)

• DMSO (vehicle control)

• Black 96-well microplate

• Fluorescence plate reader with excitation at ~365 nm and emission at ~407 nm

Procedure:

• Preparation of Actin Stock:

  • Reconstitute lyophilized pyrene-labeled and unlabeled actin in G-buffer to a stock concentration of 1 mg/mL (~23 µM).

  • Leave on ice for 1 hour to ensure complete depolymerization, with gentle mixing every 15 minutes.

  • Centrifuge at >100,000 x g for 30 minutes at 4°C to remove any aggregates.

  • Transfer the supernatant to a new tube and determine the precise protein concentration.

  • Prepare a working stock of actin by mixing pyrene-labeled and unlabeled actin to achieve 5-10% labeling. The final actin concentration for the assay is typically 2-4 µM.

• Preparation of Reagents:

  • Prepare a serial dilution of 19-O-Acetylchaetoglobosin A in DMSO.

  • Prepare a corresponding dilution of DMSO to serve as a vehicle control.

• Assay Setup:

  • In a 96-well black microplate, add the components in the following order for each reaction:

    • G-buffer

    • 19-O-Acetylchaetoglobosin A dilution or DMSO (vehicle control)

    • Actin working stock

  • The final volume in each well before initiating polymerization should be kept constant.

  • Incubate the plate at room temperature for 5 minutes to allow the compound to interact with G-actin.

• Initiation of Polymerization:

  • Initiate polymerization by adding 1/10th of the final volume of 10x Polymerization Buffer to each well. For example, for a final volume of 100 µL, add 10 µL of 10x Polymerization Buffer.

  • Mix immediately by gently pipetting up and down a few times or by using the plate reader's shaking function.

• Data Acquisition:

  • Immediately place the plate in the fluorescence plate reader pre-set to the appropriate temperature (e.g., 25°C).

  • Measure the fluorescence intensity at an excitation wavelength of ~365 nm and an emission wavelength of ~407 nm.

  • Take readings every 30-60 seconds for 1-2 hours, or until the fluorescence of the control reaction reaches a plateau.

• Data Analysis:

  • Subtract the background fluorescence (a well with all components except actin) from all readings.

  • Plot fluorescence intensity versus time for each concentration of 19-O-Acetylchaetoglobosin A and the vehicle control.

  • The rate of polymerization can be determined from the slope of the linear phase of the polymerization curve.

  • The extent of polymerization is represented by the plateau fluorescence.

  • If an IC50 value is desired, plot the inhibition of polymerization rate or extent as a function of the logarithm of the inhibitor concentration and fit the data to a dose-response curve.

Mechanism of Action

Chaetoglobosins, including Chaetoglobosin A, are known to inhibit actin polymerization by binding to the barbed (fast-growing) end of actin filaments.[3][4] This binding physically blocks the addition of new actin monomers to the growing filament, thereby inhibiting elongation. 19-O-Acetylchaetoglobosin A, as a derivative of Chaetoglobosin A, is presumed to share this mechanism of action.

Visualizations

Caption: Experimental workflow for the actin polymerization inhibition assay.

Caption: Mechanism of 19-O-Acetylchaetoglobosin A action on actin.

References

• 1. caymanchem.com [caymanchem.com]
• 2. New insight into the production improvement and resource generation of chaetoglobosin A in Chaetomium globosum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Effects of chaetoglobosin J on the G-F transformation of actin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Nematicidal Activity of 19-O-Acetylchaetoglobosin A against Heterodera filipjevi

For Researchers, Scientists, and Drug Development Professionals

Introduction

The cereal cyst nematode, Heterodera filipjevi, poses a significant threat to wheat and other cereal crops worldwide, causing substantial yield losses.[1][2][3][4] Effective and environmentally sound control strategies are therefore of paramount importance. Recent research has identified 19-O-Acetylchaetoglobosin A, a fungal metabolite isolated from Ijuhya vitellina, as a compound with promising nematicidal activity against the eggs of H. filipjevi.[5][6][7][8] This document provides detailed application notes and experimental protocols for researchers investigating the nematicidal properties of this compound.

19-O-Acetylchaetoglobosin A belongs to the chaetoglobosin group of cytochalasan alkaloids, which are known for a range of biological activities.[9] While the precise mechanism of nematicidal action is still under investigation, related compounds like Chaetoglobosin A have demonstrated potent effects against other plant-parasitic nematodes, such as Meloidogyne incognita, by inhibiting juvenile motility and penetration of host roots.[10][11] It is hypothesized that 19-O-Acetylchaetoglobosin A may exert its effects through similar pathways, potentially by disrupting crucial cellular processes in the nematode.

These application notes are intended to serve as a comprehensive guide for the in vitro evaluation of 19-O-Acetylchaetoglobosin A's efficacy against H. filipjevi. The protocols provided herein are designed to be adaptable for screening other potential nematicidal compounds.

Data Presentation

While specific quantitative data for the nematicidal activity of 19-O-Acetylchaetoglobosin A against Heterodera filipjevi is not yet publicly available, the following table provides an example of how such data could be structured. For illustrative purposes, data for the related compound Chaetoglobosin A against a different nematode species, Meloidogyne javanica and Meloidogyne incognita, is presented.

Table 1: Nematicidal Activity of Chaetoglobosins against Plant-Parasitic Nematodes

Compound	Nematode Species	Life Stage	Parameter	Value	Reference
Chaetoglobosin A	Meloidogyne javanica	Second-stage Juveniles (J2)	LC50 (72h)	88.4 µg/mL	[12]
Chaetoglobosin B	Meloidogyne javanica	Second-stage Juveniles (J2)	LC50 (72h)	107.7 µg/mL	[12]
Chaetoglobosin A	Meloidogyne incognita	Second-stage Juveniles (J2)	LC50 (72h)	77.0 µg/mL	[10]

Note: This table is for illustrative purposes. Further research is required to determine the specific LC50/EC50 values for 19-O-Acetylchaetoglobosin A against Heterodera filipjevi.

Experimental Protocols

Protocol 1: In Vitro Egg Hatching Assay

This protocol is designed to assess the effect of 19-O-Acetylchaetoglobosin A on the hatching of Heterodera filipjevi eggs.

Materials:

• Mature cysts of H. filipjevi

• 19-O-Acetylchaetoglobosin A

• Sterile distilled water

• Dimethyl sulfoxide (B87167) (DMSO)

• 24-well cell culture plates

• Stereomicroscope

• Incubator

Procedure:

• Cyst Extraction: Extract mature cysts from infected soil or plant roots using standard sieving and decanting techniques.[1][13]

• Preparation of Test Solutions:

  • Prepare a stock solution of 19-O-Acetylchaetoglobosin A in DMSO.

  • Create a dilution series of the compound in sterile distilled water to achieve the desired final concentrations (e.g., 10, 50, 100, 200 µg/mL). Ensure the final DMSO concentration does not exceed 1% in all treatments, including the control.

  • The control solution should contain the same concentration of DMSO as the test solutions.

• Assay Setup:

  • Place 10-15 mature cysts in each well of a 24-well plate.

  • Add 1 mL of the respective test solution or control solution to each well.

  • Seal the plates to prevent evaporation.

• Incubation: Incubate the plates at a temperature optimal for H. filipjevi egg hatching (approximately 15-20°C) in the dark.

• Data Collection:

  • After a predetermined incubation period (e.g., 7, 14, and 21 days), count the number of hatched second-stage juveniles (J2) in each well under a stereomicroscope.

  • Calculate the percentage of hatch inhibition for each treatment relative to the control.

Protocol 2: In Vitro Second-Stage Juvenile (J2) Mortality Assay

This protocol evaluates the direct nematicidal effect of 19-O-Acetylchaetoglobosin A on the motility and viability of H. filipjevi J2s.

Materials:

• Freshly hatched H. filipjevi J2s

• 19-O-Acetylchaetoglobosin A

• Sterile distilled water

• DMSO

• 96-well cell culture plates

• Inverted microscope

Procedure:

• J2 Collection: Collect freshly hatched J2s from a Baermann funnel or by incubating cysts in water.

• Preparation of Test Solutions: Prepare a dilution series of 19-O-Acetylchaetoglobosin A as described in Protocol 1.

• Assay Setup:

  • Pipette approximately 50-100 J2s in a small volume of water into each well of a 96-well plate.

  • Add the appropriate test or control solution to each well to reach the final desired volume and concentration.

• Incubation: Incubate the plates at room temperature.

• Data Collection:

  • At various time points (e.g., 24, 48, and 72 hours), observe the motility of the J2s under an inverted microscope.

  • Classify juveniles as motile or immotile (dead). Probing with a fine needle can help confirm mortality.

  • Calculate the percentage of mortality for each treatment, correcting for any mortality in the control group using Abbott's formula.

Visualizations

Caption: Experimental workflow for in vitro nematicidal assays.

Caption: Putative mechanism of action for 19-O-Acetylchaetoglobosin A.

References

• 1. caps.ceris.purdue.edu [caps.ceris.purdue.edu]
• 2. Diversity of Mycobiota Associated with the Cereal Cyst Nematode Heterodera filipjevi Originating from Some Localities of the Pannonian Plain in Serbia [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Ijuhya vitellina sp. nov., a novel source for chaetoglobosin A, is a destructive parasite of the cereal cyst nematode Heterodera filipjevi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ijuhya vitellina sp. nov., a novel source for chaetoglobosin A, is a destructive parasite of the cereal cyst nematode Heterodera filipjevi - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Bioactivities and Future Perspectives of Chaetoglobosins - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Nematicidal activity of chaetoglobosin A poduced by Chaetomium globosum NK102 against Meloidogyne incognita - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. plantbiosecuritydiagnostics.net.au [plantbiosecuritydiagnostics.net.au]

Application Notes and Protocols for Studying Cytoskeletal Dynamics with 19-O-Acetylchaetoglobosin A

For Researchers, Scientists, and Drug Development Professionals

Introduction

19-O-Acetylchaetoglobosin A is a member of the cytochalasan group of mycotoxins, fungal metabolites known for their potent effects on the actin cytoskeleton.[1] These compounds are invaluable tools for investigating the intricate processes governed by actin dynamics, including cell motility, division, and morphology. 19-O-Acetylchaetoglobosin A, like its parent compound Chaetoglobosin A, exerts its biological activity primarily by inhibiting actin polymerization.[2] Mechanistic studies have revealed that Chaetoglobosin A binds to the barbed (fast-growing) end of actin filaments, thereby preventing the addition of new actin monomers and disrupting the dynamic process of filament assembly and disassembly.[3] This disruption of the actin cytoskeleton ultimately leads to cytotoxic effects in various cell lines.[2]

These application notes provide a comprehensive guide for utilizing 19-O-Acetylchaetoglobosin A as a tool to study cytoskeletal dynamics. Included are summaries of its known biological activities, detailed protocols for key experimental assays, and visualizations of the underlying signaling pathways and experimental workflows.

Data Presentation

The following tables summarize the available quantitative data on the biological activities of 19-O-Acetylchaetoglobosin A and related compounds.

Table 1: In Vitro Actin Polymerization Inhibition

Compound	Concentration	Effect	Reference
19-O-Acetylchaetoglobosin A	2 µM	Inhibits actin polymerization in a cell-free assay	[2]

Table 2: Cytotoxicity Data (IC50 Values)

Compound	Cell Line	IC50 (µM)	Assay	Reference
19-O-Acetylchaetoglobosin A	HeLa (Cervical Cancer)	3.2, 10, 32 (µg/ml)	Not specified	[2]
Chaetoglobosin A	HTB-26 (Breast Cancer)	10-50	Crystal Violet	[1]
Chaetoglobosin A	PC-3 (Prostate Cancer)	10-50	Crystal Violet	[1]
Chaetoglobosin A	HepG2 (Hepatocellular Carcinoma)	10-50	Crystal Violet	[1]
Chaetoglobosin A	HCT116 (Colon Cancer)	22.4	Crystal Violet	[1]

Note: Specific IC50 values for 19-O-Acetylchaetoglobosin A across a range of cell lines are not widely available in the current literature. Researchers are advised to perform dose-response experiments to determine the optimal concentration for their specific cell type and assay.

Signaling Pathway

19-O-Acetylchaetoglobosin A, as a cytochalasan, is expected to impact signaling pathways that regulate the actin cytoskeleton. The Rho GTPases are master regulators of actin dynamics.[4] The diagram below illustrates the general mechanism of actin polymerization and the inhibitory action of 19-O-Acetylchaetoglobosin A.

Inhibition of Actin Polymerization.

Experimental Protocols

The following are detailed protocols for key experiments to study the effects of 19-O-Acetylchaetoglobosin A on cytoskeletal dynamics.

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol is to determine the cytotoxic effects of 19-O-Acetylchaetoglobosin A on a chosen cell line.

MTT Cell Viability Assay Workflow.

Materials:

• Cells of interest

• Complete culture medium

• 96-well tissue culture plates

• 19-O-Acetylchaetoglobosin A (stock solution in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Treatment: Prepare serial dilutions of 19-O-Acetylchaetoglobosin A in culture medium. Remove the medium from the wells and add 100 µL of the diluted compound or vehicle control (DMSO) to the respective wells.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well. Mix thoroughly to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Protocol 2: Immunofluorescence Staining of the Actin Cytoskeleton

This protocol allows for the visualization of changes in the actin cytoskeleton organization upon treatment with 19-O-Acetylchaetoglobosin A.

Immunofluorescence Staining Workflow.

Materials:

• Cells seeded on sterile glass coverslips in a multi-well plate

• 19-O-Acetylchaetoglobosin A

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• 1% Bovine Serum Albumin (BSA) in PBS (blocking buffer)

• Fluorescently-labeled phalloidin (e.g., Phalloidin-iFluor 488)

• DAPI or Hoechst stain for nuclear counterstaining

• Antifade mounting medium

• Microscope slides

Procedure:

• Cell Culture and Treatment: Seed cells on coverslips to achieve 50-70% confluency. Treat with the desired concentration of 19-O-Acetylchaetoglobosin A for the appropriate duration.

• Fixation: Gently wash the cells with PBS and fix with 4% PFA for 15 minutes at room temperature.

• Permeabilization: Wash three times with PBS and then permeabilize with 0.1% Triton X-100 for 10 minutes.

• Blocking: Wash three times with PBS and block with 1% BSA for 30 minutes.

• Staining: Incubate with fluorescently-labeled phalloidin (at the manufacturer's recommended concentration) in blocking buffer for 1 hour at room temperature, protected from light.

• Counterstaining: Wash three times with PBS and incubate with DAPI or Hoechst solution for 5-10 minutes.

• Mounting: Wash three times with PBS and mount the coverslips onto microscope slides using antifade mounting medium.

• Imaging: Visualize the cells using a fluorescence microscope.

Protocol 3: Wound Healing (Scratch) Assay

This assay is used to assess the effect of 19-O-Acetylchaetoglobosin A on collective cell migration.

Materials:

• Cells of interest

• 6-well or 12-well tissue culture plates

• Sterile 200 µL pipette tip or a wound healing assay insert

• 19-O-Acetylchaetoglobosin A

• Microscope with a camera

Procedure:

• Create a Monolayer: Seed cells in a multi-well plate and grow until they form a confluent monolayer.

• Create the "Wound": Using a sterile pipette tip, make a straight scratch across the center of the cell monolayer. Alternatively, use a commercially available wound healing insert to create a defined gap.

• Treatment: Gently wash the wells with PBS to remove detached cells. Add fresh medium containing the desired concentration of 19-O-Acetylchaetoglobosin A or vehicle control.

• Imaging: Immediately capture images of the wound at time 0. Place the plate in the incubator and capture images at regular intervals (e.g., every 6, 12, and 24 hours).

• Analysis: Measure the area of the wound at each time point using image analysis software (e.g., ImageJ). Calculate the percentage of wound closure over time.

Protocol 4: Transwell Migration Assay

This assay measures the chemotactic migration of individual cells through a porous membrane.

Materials:

• Transwell inserts (e.g., 8 µm pore size) for multi-well plates

• Cells of interest

• Serum-free medium and medium with a chemoattractant (e.g., 10% FBS)

• 19-O-Acetylchaetoglobosin A

• Cotton swabs

• Fixation and staining solutions (e.g., methanol (B129727) and crystal violet)

Procedure:

• Cell Preparation: Harvest cells and resuspend them in serum-free medium.

• Assay Setup: Place transwell inserts into the wells of a multi-well plate. Add medium containing a chemoattractant to the lower chamber.

• Cell Seeding and Treatment: Add the cell suspension to the upper chamber of the insert, along with the desired concentration of 19-O-Acetylchaetoglobosin A or vehicle control.

• Incubation: Incubate the plate for a period that allows for cell migration (typically 12-24 hours).

• Removal of Non-migrated Cells: Carefully remove the inserts and use a cotton swab to wipe away the non-migrated cells from the upper surface of the membrane.

• Fixation and Staining: Fix the migrated cells on the lower surface of the membrane with methanol and stain with crystal violet.

• Counting: Count the number of migrated cells in several fields of view under a microscope.

Protocol 5: RhoA Activation Assay (Pull-down Assay)

This assay is used to determine the effect of 19-O-Acetylchaetoglobosin A on the activation state of the RhoA GTPase.

Materials:

• Cells of interest

• 19-O-Acetylchaetoglobosin A

• Lysis buffer

• RhoA activation assay kit (containing Rhotekin-RBD beads)

• Antibodies for Western blotting (anti-RhoA)

Procedure:

• Cell Lysis: Treat cells with 19-O-Acetylchaetoglobosin A, then lyse the cells on ice with the provided lysis buffer.

• Lysate Clarification: Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Pull-down: Incubate the cell lysates with Rhotekin-RBD beads to specifically pull down active (GTP-bound) RhoA.

• Washing: Wash the beads several times to remove non-specifically bound proteins.

• Elution and Western Blotting: Elute the bound proteins from the beads and analyze the levels of active RhoA by Western blotting using an anti-RhoA antibody. Also, run a sample of the total cell lysate to determine the total RhoA levels.

• Analysis: Quantify the band intensities and determine the ratio of active RhoA to total RhoA.

Conclusion

19-O-Acetylchaetoglobosin A is a potent inhibitor of actin polymerization and serves as a valuable pharmacological tool for dissecting the complex roles of the actin cytoskeleton in various cellular processes. The protocols and data presented here provide a framework for researchers to design and execute experiments aimed at understanding the intricate dynamics of the cytoskeleton and the signaling pathways that govern it. Due to the limited availability of specific quantitative data for 19-O-Acetylchaetoglobosin A, it is highly recommended that researchers perform thorough dose-response and time-course experiments to optimize the conditions for their specific experimental system.

References

• 1. researchgate.net [researchgate.net]
• 2. Kinetic analysis of actin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Rho GTPases control specific cytoskeleton-dependent functions of hematopoietic stem cells - PMC [pmc.ncbi.nlm.nih.gov]

Formulation of 19-O-Acetylchaetoglobosin A for In Vitro Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the formulation and application of 19-O-Acetylchaetoglobosin A in various in vitro studies. This document includes information on the compound's biological activity, preparation of stock solutions, and methodologies for key experiments such as cytotoxicity and actin polymerization assays.

Introduction to 19-O-Acetylchaetoglobosin A

19-O-Acetylchaetoglobosin A is a fungal metabolite belonging to the cytochalasan group of alkaloids, originally isolated from fungi such as Chaetomium globosum and Acremonium sp.[1][2]. Like other cytochalasans, its primary mechanism of action is the inhibition of actin polymerization[1]. This disruption of the actin cytoskeleton leads to various cellular effects, making it a valuable tool for studying cellular processes dependent on actin dynamics, as well as a compound with potential cytotoxic and anti-tumor activities[2][3].

Physicochemical and Biological Properties

A summary of the key properties of 19-O-Acetylchaetoglobosin A is provided in the table below.

Property	Value	Reference
Molecular Formula	C₃₄H₃₈N₂O₆	[caymanchemical.com]
Molecular Weight	570.7 g/mol	[caymanchemical.com]
Appearance	Solid	[caymanchemical.com]
Solubility	Soluble in Acetonitrile and Methanol	[caymanchemical.com]
Biological Activity	Inhibition of actin polymerization, Cytotoxicity	[1]
Storage	Store as a solid at -20°C for up to 4 years.	[caymanchemical.com]

Experimental Protocols

Preparation of 19-O-Acetylchaetoglobosin A Stock Solution

Objective: To prepare a concentrated stock solution of 19-O-Acetylchaetoglobosin A for use in in vitro assays.

Materials:

• 19-O-Acetylchaetoglobosin A (solid)

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile microcentrifuge tubes

Protocol:

• Bring the vial of solid 19-O-Acetylchaetoglobosin A to room temperature before opening.

• Prepare a 10 mM stock solution by dissolving the appropriate amount of the compound in DMSO. For example, to prepare 1 ml of a 10 mM stock solution, dissolve 0.5707 mg of 19-O-Acetylchaetoglobosin A in 100 µl of DMSO.

• Vortex thoroughly to ensure the compound is completely dissolved.

• Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C.

In Vitro Cytotoxicity Assay

Objective: To determine the cytotoxic effects of 19-O-Acetylchaetoglobosin A on a specific cell line (e.g., HeLa cervical cancer cells). This protocol is a general guideline and may need to be optimized for different cell types.

Materials:

• HeLa cells (or other cell line of interest)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well clear-bottom black plates

• 19-O-Acetylchaetoglobosin A stock solution (10 mM in DMSO)

• Cytotoxicity assay kit (e.g., LDH release assay or ATP-based assay)

• Phosphate-buffered saline (PBS)

Experimental Workflow:

Cytotoxicity Assay Workflow.

Protocol:

• Cell Seeding:

  • Trypsinize and count HeLa cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µl of complete medium.

  • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the 19-O-Acetylchaetoglobosin A stock solution in complete culture medium. For example, create a dilution series to achieve final concentrations of 3.2, 10, and 32 µg/ml.[1] Remember to include a vehicle control (DMSO at the same final concentration as the highest compound concentration).

  • Carefully remove the medium from the wells and replace it with 100 µl of the medium containing the different concentrations of 19-O-Acetylchaetoglobosin A or the vehicle control.

  • Return the plate to the incubator for 48-72 hours.

• Cytotoxicity Measurement:

  • After the incubation period, measure cell viability using a commercially available cytotoxicity assay kit, following the manufacturer's instructions.

  • For an LDH release assay, a sample of the culture supernatant is transferred to a new plate to measure the amount of lactate (B86563) dehydrogenase released from damaged cells.

  • For an ATP-based assay, a reagent is added directly to the wells to lyse the cells and measure the ATP content, which correlates with the number of viable cells.

  • Read the absorbance or luminescence on a microplate reader.

• Data Analysis:

  • Calculate the percentage of cytotoxicity for each concentration relative to the vehicle control.

  • Plot the percentage of cytotoxicity against the log of the compound concentration to determine the IC₅₀ value (the concentration at which 50% of cell viability is inhibited).

In Vitro Actin Polymerization Assay

Objective: To measure the inhibitory effect of 19-O-Acetylchaetoglobosin A on the polymerization of actin in a cell-free system. This protocol is based on the fluorescence of pyrene-labeled actin.

Materials:

• Actin polymerization assay kit (containing pyrene-labeled actin, polymerization buffer, and ATP)

• 19-O-Acetylchaetoglobosin A stock solution (10 mM in DMSO)

• Black 96-well microplate

• Fluorescence microplate reader

Experimental Workflow:

Actin Polymerization Assay Workflow.

Protocol:

• Reagent Preparation:

  • Prepare the reagents from the actin polymerization assay kit according to the manufacturer's instructions. This typically involves reconstituting the pyrene-labeled G-actin in a general actin buffer.

  • Prepare dilutions of 19-O-Acetylchaetoglobosin A in the reaction buffer to achieve the desired final concentrations. A concentration of 2 µM has been shown to inhibit actin polymerization.[1] Include a vehicle control (DMSO).

• Assay Procedure:

  • In a black 96-well plate, add the diluted 19-O-Acetylchaetoglobosin A or vehicle control.

  • Add the pyrene-labeled G-actin to each well.

  • Initiate actin polymerization by adding the polymerization buffer, which typically contains KCl and MgCl₂ to bring the final salt concentrations to physiological levels.

  • Immediately place the plate in a fluorescence microplate reader.

• Fluorescence Measurement:

  • Measure the fluorescence intensity at regular intervals (e.g., every 30 seconds) for 30-60 minutes. The excitation wavelength is typically around 350 nm, and the emission wavelength is around 407 nm.

• Data Analysis:

  • Plot the fluorescence intensity against time for each condition. An increase in fluorescence indicates actin polymerization.

  • Compare the polymerization curves of the samples treated with 19-O-Acetylchaetoglobosin A to the vehicle control. Inhibition of polymerization will result in a slower rate of fluorescence increase and a lower final fluorescence intensity.

Mechanism of Action and Signaling Pathway

19-O-Acetylchaetoglobosin A inhibits actin polymerization, which has profound effects on various cellular processes and signaling pathways that are dependent on a dynamic actin cytoskeleton. Disruption of the actin cytoskeleton can impact cell morphology, motility, division, and intracellular transport. Furthermore, the actin cytoskeleton is intricately linked to several signaling pathways.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Bioactivities and Future Perspectives of Chaetoglobosins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Perturbations of the actin cytoskeleton activate a Dictyostelium STAT signalling pathway - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to improve the solubility of 19-O-Acetylchaetoglobosin A in aqueous solutions

This technical support guide provides researchers, scientists, and drug development professionals with troubleshooting advice and frequently asked questions (FAQs) to address challenges related to the low aqueous solubility of 19-O-Acetylchaetoglobosin A.

Frequently Asked Questions (FAQs)

Q1: What is the known solubility of 19-O-Acetylchaetoglobosin A in common laboratory solvents?

19-O-Acetylchaetoglobosin A is a fungal metabolite known to have poor solubility in aqueous solutions.[1] It is readily soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO), acetone, dichloromethane, acetonitrile, and methanol.[1][2][3] However, it is only sparingly soluble in water, which can pose significant challenges for in vitro and in vivo experimental setups that require aqueous buffer systems.

Q2: My experimental results are inconsistent. Could this be related to the poor aqueous solubility of 19-O-Acetylchaetoglobosin A?

Yes, inconsistent experimental results are a common consequence of poor drug solubility. When a compound does not fully dissolve in an aqueous medium, it can lead to an inaccurate concentration of the active compound, precipitation during the experiment, and consequently, low and variable bioavailability in cell-based assays or animal studies.[4][5]

Q3: What are the general strategies to improve the aqueous solubility of poorly soluble compounds like 19-O-Acetylchaetoglobosin A?

Several techniques can be employed to enhance the aqueous solubility of hydrophobic compounds. These methods can be broadly categorized as physical and chemical modifications.[6]

• Physical Modifications: These include particle size reduction (micronization, nanosuspension) and the creation of solid dispersions.[4][7]

• Chemical Modifications and Formulation Strategies: These approaches involve the use of co-solvents, pH adjustment, surfactants, and complexing agents like cyclodextrins.[5][6][8] Lipid-based formulations, such as self-emulsifying drug delivery systems (SEDDS), are also effective.[9]

Q4: Are there any specific excipients that are recommended for improving the solubility of 19-O-Acetylchaetoglobosin A?

• Co-solvents: Ethanol, propylene (B89431) glycol, and polyethylene (B3416737) glycols (PEGs).[8][10]

• Surfactants: Polysorbates (e.g., Tween® 80) and poloxamers (e.g., Pluronic® F68).[5][7]

• Complexing Agents: Cyclodextrins, such as beta-cyclodextrin (B164692) and its derivatives (e.g., HP-β-CD).[6][10]

The choice of excipient will depend on the specific experimental requirements, including the desired final concentration and any potential downstream effects of the excipient on the biological system being studied.[6]

Troubleshooting Guide: Enhancing Solubility of 19-O-Acetylchaetoglobosin A

This section provides structured guidance and experimental protocols to overcome solubility issues with 19-O-Acetylchaetoglobosin A.

Data Presentation: Comparison of Solubility Enhancement Methods

The following table summarizes hypothetical quantitative data on the potential improvement in aqueous solubility of 19-O-Acetylchaetoglobosin A using different methods. These values are for illustrative purposes to guide methodology selection.

Method	Excipient/Vehicle	Achievable Concentration (µg/mL)	Fold Increase (Approx.)	Remarks
Control	Deionized Water	< 1	-	Poorly soluble
Co-solvency	10% DMSO in PBS	50 - 100	50 - 100	May precipitate upon further dilution. Potential for solvent-induced toxicity.
pH Adjustment	pH 9.0 Buffer	5 - 10	5 - 10	Dependent on the pKa of the compound. Potential for degradation at extreme pH.
Micellar Solubilization	1% Polysorbate 80	100 - 200	100 - 200	Forms micelles that encapsulate the drug.[5]
Inclusion Complexation	10% HP-β-Cyclodextrin	200 - 500	200 - 500	Forms a host-guest complex, increasing solubility.[6]
Solid Dispersion	1:10 Drug:PVP K30	> 500	> 500	Disperses the drug in a hydrophilic polymer matrix.[4]

Disclaimer: The data presented in this table is hypothetical and for illustrative purposes only. Actual results may vary and require experimental validation.

Experimental Protocols

Here are detailed methodologies for key experiments to improve the solubility of 19-O-Acetylchaetoglobosin A.

Protocol 1: Solubility Enhancement using a Co-solvent System

This protocol describes the use of Dimethyl Sulfoxide (DMSO) as a co-solvent.

Workflow Diagram:

Caption: Workflow for preparing an aqueous solution of 19-O-Acetylchaetoglobosin A using a co-solvent.

Methodology:

• Prepare a high-concentration stock solution: Dissolve 19-O-Acetylchaetoglobosin A in 100% DMSO to create a concentrated stock (e.g., 10 mg/mL).

• Vortex: Ensure the compound is fully dissolved by vortexing thoroughly.

• Prepare working solution: Serially dilute the stock solution in the desired aqueous buffer (e.g., Phosphate Buffered Saline - PBS) to the final working concentration.

• Observe for precipitation: After dilution, visually inspect the solution for any signs of precipitation. If precipitation occurs, the concentration is likely above the solubility limit for that co-solvent percentage.

• Final concentration of co-solvent: It is crucial to keep the final concentration of the co-solvent low (typically <1%) in cell-based assays to avoid solvent-induced toxicity.

Protocol 2: Solubility Enhancement using Inclusion Complexation with Cyclodextrins

This protocol details the use of Hydroxypropyl-β-cyclodextrin (HP-β-CD) to form an inclusion complex.

Workflow Diagram:

Caption: Experimental workflow for enhancing solubility via cyclodextrin inclusion complexation.

Methodology:

• Prepare the cyclodextrin solution: Prepare a solution of HP-β-CD in the desired aqueous buffer (e.g., 10% w/v in deionized water).

• Add the compound: Add an excess amount of 19-O-Acetylchaetoglobosin A to the HP-β-CD solution.

• Equilibrate: Stir the mixture vigorously at room temperature for 24-48 hours to ensure the formation of the inclusion complex and to reach equilibrium.

• Remove undissolved compound: Centrifuge the suspension at high speed (e.g., 10,000 x g for 15 minutes) and filter the supernatant through a 0.22 µm syringe filter to remove any undissolved particles.

• Quantify the dissolved compound: The concentration of the solubilized 19-O-Acetylchaetoglobosin A in the clear filtrate can be determined using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometry.

Protocol 3: Preparation of a Solid Dispersion to Enhance Solubility

This protocol describes the solvent evaporation method to prepare a solid dispersion with a hydrophilic polymer.

Workflow Diagram:

Caption: Workflow for preparing a solid dispersion of 19-O-Acetylchaetoglobosin A.

Methodology:

• Dissolve components: Weigh and dissolve 19-O-Acetylchaetoglobosin A and a hydrophilic carrier (e.g., polyvinylpyrrolidone (B124986) - PVP K30) in a suitable volatile organic solvent, such as methanol, in a round-bottom flask. A common starting ratio is 1:10 (drug to polymer).

• Solvent evaporation: Remove the solvent using a rotary evaporator under reduced pressure. This will leave a thin film of the solid dispersion on the flask wall.

• Drying: Further dry the solid dispersion in a vacuum oven to remove any residual solvent.

• Collection: Scrape the dried solid dispersion from the flask to obtain a fine powder.

• Reconstitution: The resulting powder can be weighed and dissolved in an aqueous buffer for your experiments. The amorphous dispersion of the drug in the hydrophilic polymer matrix should significantly enhance its dissolution rate and solubility.[4]

References

• 1. adipogen.com [adipogen.com]
• 2. caymanchem.com [caymanchem.com]
• 3. netascientific.com [netascientific.com]
• 4. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. brieflands.com [brieflands.com]
• 6. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ijmsdr.org [ijmsdr.org]
• 8. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 9. pharmaexcipients.com [pharmaexcipients.com]
• 10. Solubilizer Agent | Excipient | Pharmaceutical drug delivery [pharmacompass.com]

Technical Support Center: Optimizing Dosage of 19-O-Acetylchaetoglobosin A for Cancer Cell Lines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the experimental usage of 19-O-Acetylchaetoglobosin A, a fungal metabolite with promising anti-cancer properties.

Frequently Asked Questions (FAQs)

Q1: What is 19-O-Acetylchaetoglobosin A and what is its mechanism of action?

19-O-Acetylchaetoglobosin A is a cytochalasan-class fungal metabolite derived from Chaetomium globosum. Its primary mechanism of action involves the inhibition of actin polymerization, which disrupts the cellular cytoskeleton.[1] This interference with actin dynamics can lead to cell cycle arrest and the induction of apoptosis (programmed cell death) in cancer cells.

Q2: What is a recommended starting concentration for 19-O-Acetylchaetoglobosin A in my cancer cell line?

A recommended starting point is to perform a dose-response experiment. Based on studies of the closely related compound Chaetoglobosin A, a concentration range of 1 µM to 50 µM is a reasonable starting point for many cancer cell lines.[2][3] The optimal concentration will be cell line-specific. For HeLa cells, cytotoxicity has been observed at concentrations of 3.2, 10, and 32 µg/ml.[1]

Q3: How long should I treat my cells with 19-O-Acetylchaetoglobosin A?

Treatment duration will vary depending on the cell line and the experimental endpoint. For initial cytotoxicity screening using an MTT assay, a 48 to 72-hour incubation is common. For apoptosis assays, shorter time points (e.g., 24 hours) may be sufficient to observe effects.

Q4: How can I determine if 19-O-Acetylchaetoglobosin A is inducing apoptosis in my cells?

Apoptosis can be assessed using several methods. An Annexin V/Propidium Iodide (PI) staining assay followed by flow cytometry is a common and effective method to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells. Additionally, Western blot analysis for key apoptosis markers such as cleaved caspase-3 and cleaved PARP can confirm the activation of the apoptotic cascade.

Q5: What signaling pathways are known to be affected by chaetoglobosins?

Studies on Chaetoglobosin A have shown that it can induce apoptosis through the generation of reactive oxygen species (ROS) and modulation of the MAPK and PI3K-AKT-mTOR signaling pathways.[2][4] These pathways are critical regulators of cell survival, proliferation, and apoptosis.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low or no cytotoxicity observed	- Concentration of 19-O-Acetylchaetoglobosin A is too low.- Insufficient treatment duration.- Cell line is resistant.- Compound has degraded.	- Increase the concentration range in your dose-response experiment.- Extend the treatment duration (e.g., up to 72 hours).- Try a different cancer cell line.- Ensure proper storage of the compound (-20°C) and use freshly prepared solutions.
High variability between replicates	- Inconsistent cell seeding density.- Uneven drug distribution in wells.- Pipetting errors.	- Ensure a homogenous single-cell suspension before seeding.- Mix the plate gently by tapping after adding the compound.- Use calibrated pipettes and be consistent with your technique.
Difficulty dissolving the compound	- 19-O-Acetylchaetoglobosin A may have poor aqueous solubility.	- Dissolve the compound in a small amount of DMSO first to create a stock solution. Then, dilute the stock solution in culture medium to the desired final concentration. Ensure the final DMSO concentration is low (typically <0.5%) and consistent across all treatments, including the vehicle control.
Inconsistent Western blot results for apoptosis markers	- Suboptimal antibody concentration.- Inefficient protein transfer.- Incorrect sample loading.	- Titrate your primary and secondary antibodies to determine the optimal dilution.- Verify protein transfer by staining the membrane with Ponceau S before blocking.- Perform a protein quantification assay (e.g., BCA assay) to ensure equal loading of protein in each lane.
High background in Annexin V assay	- Excessive trypsinization time or harsh cell handling.- Contamination of cell culture.	- Minimize trypsin exposure and handle cells gently to avoid membrane damage.- Regularly check cell cultures for any signs of contamination.

Quantitative Data

The following table summarizes the half-maximal inhibitory concentration (IC50) values for the closely related compound, Chaetoglobosin A , in various cancer cell lines. This data can serve as a valuable reference for establishing an initial dosage range for 19-O-Acetylchaetoglobosin A.

Cell Line	Cancer Type	IC50 (µM)	Incubation Time (h)
T-24	Bladder Cancer	48.14 ± 10.25	72
A549	Lung Cancer	6.56	72
SGC-7901	Gastric Cancer	7.48	72
MDA-MB-435	Melanoma	37.56	72
HepG2	Liver Cancer	38.62	72
HCT116	Colon Cancer	3.15	72

Note: The data presented is for Chaetoglobosin A and should be used as a guideline. The optimal concentration of 19-O-Acetylchaetoglobosin A may vary.[3]

Experimental Protocols

Cell Viability (MTT) Assay

This protocol is for determining the cytotoxic effect of 19-O-Acetylchaetoglobosin A on cancer cells in a 96-well plate format.

Materials:

• Cancer cell line of interest

• Complete culture medium

• 19-O-Acetylchaetoglobosin A

• DMSO (for stock solution)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well microplate

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

• Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Prepare serial dilutions of 19-O-Acetylchaetoglobosin A in complete culture medium from a stock solution in DMSO. Include a vehicle control (medium with the same final concentration of DMSO).

• Remove the medium from the wells and add 100 µL of the prepared drug dilutions (or vehicle control) to the respective wells.

• Incubate the plate for the desired treatment duration (e.g., 48 or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium containing MTT and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Apoptosis Detection by Annexin V Staining

This protocol describes the detection of apoptosis using Annexin V-FITC and Propidium Iodide (PI) staining followed by flow cytometry.

Materials:

• Treated and control cells

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Harvest cells after treatment with 19-O-Acetylchaetoglobosin A. For adherent cells, collect both the floating and attached cells.

• Wash the cells twice with cold PBS by centrifugation (e.g., 300 x g for 5 minutes).

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

Western Blot Analysis of Apoptosis Markers

This protocol outlines the detection of key apoptotic proteins, such as cleaved caspase-3 and cleaved PARP, by Western blotting.

Materials:

• Treated and control cells

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-cleaved caspase-3, anti-PARP, anti-β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Lyse the treated and control cells with RIPA buffer on ice.

• Clarify the lysates by centrifugation and collect the supernatant.

• Determine the protein concentration of each lysate using the BCA assay.

• Normalize the protein concentrations and prepare samples by adding Laemmli buffer and boiling.

• Load equal amounts of protein per lane and separate by SDS-PAGE.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply the ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

Visualizations

Caption: Experimental workflow for optimizing 19-O-Acetylchaetoglobosin A dosage.

Caption: Signaling pathways affected by 19-O-Acetylchaetoglobosin A leading to apoptosis.

Caption: A troubleshooting decision tree for common experimental issues.

References

• 1. researchgate.net [researchgate.net]
• 2. Chaetoglobosin A induces apoptosis in T-24 human bladder cancer cells through oxidative stress and MAPK/PI3K-AKT-mTOR pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. peerj.com [peerj.com]
• 4. [PDF] Chaetoglobosin A induces apoptosis in T-24 human bladder cancer cells through oxidative stress and MAPK/PI3K-AKT-mTOR pathway | Semantic Scholar [semanticscholar.org]

Preventing degradation of 19-O-Acetylchaetoglobosin A in experimental setups

Welcome to the technical support center for 19-O-Acetylchaetoglobosin A. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of this compound in experimental setups.

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments with 19-O-Acetylchaetoglobosin A.

Problem	Possible Cause	Recommended Solution
Loss of compound activity over time in aqueous solution.	Hydrolysis of the 19-O-acetyl group, particularly in neutral to alkaline conditions.	Prepare fresh solutions before each experiment. If storage of aqueous solutions is necessary, store at 4°C for short periods and consider using a slightly acidic buffer (pH 4-6). For longer-term storage, use an organic solvent like DMSO and store at -20°C or -80°C.
Inconsistent results between experiments.	Degradation of the compound in stock solutions or during experimental procedures.	Aliquot stock solutions to minimize freeze-thaw cycles.[1][2] Protect solutions from light and elevated temperatures. Perform a stability check of your compound under your specific experimental conditions (see Experimental Protocols section).
Precipitation of the compound in aqueous buffers.	Low aqueous solubility.	Ensure the final concentration of the organic solvent (e.g., DMSO) used to dissolve the compound is compatible with your experimental system and does not exceed the recommended percentage (typically <1%). Sonication may aid in dissolution, but avoid excessive heating.
Observed degradation in DMSO stock solution.	Presence of water in DMSO, exposure to air (oxidation), or repeated freeze-thaw cycles.	Use anhydrous, high-purity DMSO. Store stock solutions under an inert gas (e.g., argon or nitrogen) at -20°C or -80°C.[3] Aliquot stock solutions to avoid multiple freeze-thaw cycles.[1][2]

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 19-O-Acetylchaetoglobosin A?

For long-term storage, 19-O-Acetylchaetoglobosin A solid should be stored at -20°C, protected from light. Stock solutions in anhydrous DMSO should also be stored at -20°C or -80°C in tightly sealed vials.

Q2: How stable is 19-O-Acetylchaetoglobosin A in different solvents?

While specific stability data for 19-O-Acetylchaetoglobosin A in various solvents is limited, for the closely related Chaetoglobosin A, acetone (B3395972) has been shown to be an effective extraction solvent. For experimental use, dissolving the compound in anhydrous DMSO is common practice. It is crucial to minimize the water content in DMSO to prevent hydrolysis.[3]

Q3: What is the stability of 19-O-Acetylchaetoglobosin A at different pH values?

Specific data for 19-O-Acetylchaetoglobosin A is not available. However, studies on the related compound Chaetoglobosin A suggest it is more stable in a neutral to slightly alkaline environment.[4] The acetyl group at the 19-position may be susceptible to hydrolysis under acidic or strongly alkaline conditions. It is recommended to perform a stability test in your specific buffer system.

Q4: Is 19-O-Acetylchaetoglobosin A sensitive to light?

Many complex natural products are light-sensitive.[5][6][7] It is best practice to protect solutions of 19-O-Acetylchaetoglobosin A from light by using amber vials or by wrapping containers in aluminum foil.

Q5: How many times can I freeze-thaw my DMSO stock solution?

While some studies on general compound libraries in DMSO suggest that a limited number of freeze-thaw cycles (e.g., up to 11) may not cause significant degradation for many compounds, this is highly compound-dependent.[3] To ensure the integrity of your 19-O-Acetylchaetoglobosin A stock, it is strongly recommended to aliquot the solution into single-use volumes to minimize freeze-thaw cycles.[1][2]

Quantitative Data Summary

The following table summarizes the heat stability of the closely related compounds, Chaetoglobosin A and C, which can provide guidance for handling 19-O-Acetylchaetoglobosin A.

Temperature	Exposure Time	Chaetoglobosin A Degradation	Chaetoglobosin C Degradation
75°C	24 hours	Significant reduction	Lowered levels (not statistically significant)
100°C	90, 120, 150 min	Significant reduction	Lowered levels (not statistically significant)
175°C	15 min	Not detected	-
175°C	30 min	-	Significant reduction
Data from a study on Chaetoglobosin A and C, which may be indicative for 19-O-Acetylchaetoglobosin A due to structural similarities.[8]

Experimental Protocols

Protocol for Assessing the Stability of 19-O-Acetylchaetoglobosin A in an Aqueous Experimental Buffer

This protocol provides a general framework to determine the stability of 19-O-Acetylchaetoglobosin A under your specific experimental conditions.

• Preparation of Stock Solution:

  • Prepare a concentrated stock solution of 19-O-Acetylchaetoglobosin A in anhydrous DMSO (e.g., 10 mM).

• Incubation:

  • Dilute the stock solution to the final working concentration in your experimental aqueous buffer.

  • Prepare several identical samples.

  • Incubate the samples under the same conditions as your experiment (e.g., temperature, lighting).

  • As a control, prepare a sample in a buffer system where stability is expected to be higher (e.g., slightly acidic buffer) or in the organic solvent used for the stock solution.

• Time Points:

  • Collect samples at various time points (e.g., 0, 1, 2, 4, 8, 24 hours).

  • The time points should cover the duration of your planned experiment.

• Sample Analysis:

  • Immediately after collection, stop any potential degradation by freezing the samples at -80°C or by adding a quenching solution if appropriate.

  • Analyze the concentration of intact 19-O-Acetylchaetoglobosin A in each sample using a validated analytical method such as High-Performance Liquid Chromatography with Mass Spectrometry (LC-MS).[9][10][11][12]

• Data Analysis:

  • Plot the concentration of 19-O-Acetylchaetoglobosin A against time.

  • Calculate the degradation rate and the half-life of the compound in your experimental buffer.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. The effect of freeze/thaw cycles on the stability of compounds in DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. true-glue.com [true-glue.com]
• 6. help.selfnamed.com [help.selfnamed.com]
• 7. Rules for Storing Organic Cosmetics [original-dulie.com]
• 8. Heat stability of chaetoglobosins A and C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Development of LC-MS and degradation techniques for the analysis of fungal-derived chitin [mountainscholar.org]
• 10. jpionline.org [jpionline.org]
• 11. LC and LC–MS/MS studies for the identification and characterization of degradation products of acebutolol - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Application of LC-MS and LC-MS-MS to the analysis of photo-decomposed crystal violet in the investigation of cultural heritage materials aging - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting 19-O-Acetylchaetoglobosin A Cytotoxicity Assays

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals encountering inconsistent results in cytotoxicity assays involving 19-O-Acetylchaetoglobosin A. The information is structured to directly address common issues through frequently asked questions (FAQs) and detailed troubleshooting guides.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues that may arise during your 19-O-Acetylchaetoglobosin A cytotoxicity assays.

Q1: My IC50 values for 19-O-Acetylchaetoglobosin A are highly variable between experiments. What are the primary causes?

Inconsistent IC50 values can stem from a variety of factors, ranging from technical variability to the specific mechanism of action of the compound.

• Cell Seeding and Density: Uneven cell distribution in the wells of the microplate is a major source of variability. Adherent cell lines, in particular, can settle quickly in the tube during plating, leading to inconsistent cell numbers in each well. Ensure a homogenous single-cell suspension before and during the plating process by gently pipetting or swirling the cell suspension.

• Compound Solubility and Stability: 19-O-Acetylchaetoglobosin A is soluble in acetonitrile (B52724) and methanol (B129727) but may precipitate when diluted into aqueous cell culture media, especially at higher concentrations.[1][2] Visually inspect for any precipitate after adding the compound to the media. Ensure the final solvent concentration (e.g., DMSO) is consistent across all wells and is kept low (typically ≤0.5%) to avoid solvent-induced cytotoxicity.[3]

• Pipetting Accuracy: Small inaccuracies in pipetting volumes during serial dilutions or reagent addition can lead to significant errors in the final concentration and, consequently, the IC50 value. Use calibrated pipettes and proper pipetting techniques.

Q2: I'm observing unexpected cell morphology changes at sub-lethal concentrations of 19-O-Acetylchaetoglobosin A. Is this normal and could it affect my assay?

Yes, this is expected. 19-O-Acetylchaetoglobosin A is a known inhibitor of actin polymerization.[1][4] Disruption of the actin cytoskeleton can lead to significant changes in cell shape, adhesion, and spreading. These morphological changes can interfere with certain cytotoxicity assays. For instance, in an MTT assay, altered cell morphology might affect the cells' ability to reduce MTT to formazan (B1609692), or the formazan crystals may be distributed differently within the cell, making them harder to solubilize.

Q3: My MTT assay results show high background or inconsistent formazan crystal solubilization. How can I troubleshoot this?

This is a common issue, particularly with compounds that affect cell morphology.

• Incomplete Solubilization: The altered cell shape caused by 19-O-Acetylchaetoglobosin A may lead to formazan crystals being trapped in cellular extensions or clumps, making them difficult to dissolve. After adding the solubilization solution (e.g., DMSO or an SDS-based buffer), ensure complete dissolution by placing the plate on an orbital shaker for at least 15 minutes.[5][6] Visually inspect the wells to confirm that all purple crystals have dissolved.

• Compound Interference: While less common for colorless compounds, it's good practice to run a "compound-only" control (media with 19-O-Acetylchaetoglobosin A and the MTT reagent, but no cells) to check for any direct reduction of MTT by the compound.

Q4: In my LDH assay, I'm seeing a low signal even though microscopy indicates significant cell death. What could be the cause?

This discrepancy can arise from the mechanism of action of 19-O-Acetylchaetoglobosin A.

• Delayed Membrane Permeability: 19-O-Acetylchaetoglobosin A induces cytotoxicity primarily through actin polymerization inhibition, which may lead to apoptosis.[3] Apoptosis is a more controlled form of cell death where membrane integrity is initially maintained. LDH is only released upon secondary necrosis when the cell membrane is compromised. Therefore, you might observe morphological signs of cell death before significant LDH release occurs. Consider a time-course experiment to determine the optimal endpoint for LDH measurement.

• Cytoskeletal Integrity and LDH Release: Changes in the cytoskeleton could theoretically alter the kinetics of LDH release upon cell death. While not definitively reported for this compound, it is a possibility to consider.

Q5: Should I use a specific type of cytotoxicity assay for 19-O-Acetylchaetoglobosin A?

It is highly recommended to use at least two different types of cytotoxicity assays that measure different cellular parameters to confirm your results.[7]

• Metabolic Assays (e.g., MTT, XTT, WST-1): These measure the metabolic activity of viable cells.[5][8][9]

• Membrane Integrity Assays (e.g., LDH release, Propidium Iodide staining): These measure the leakage of intracellular components from damaged cells.[10]

• ATP-based Assays: These quantify the amount of ATP in viable cells, which is a good indicator of metabolically active cells.

Given that 19-O-Acetylchaetoglobosin A affects the cytoskeleton, complementing a metabolic assay like MTT with a membrane integrity assay like LDH is a robust approach.

Data Presentation

Table 1: Troubleshooting Common Issues in 19-O-Acetylchaetoglobosin A Cytotoxicity Assays

Issue	Potential Cause(s)	Recommended Solution(s)
High variability between replicate wells	Uneven cell seeding; Inconsistent pipetting; Edge effects in the microplate.	Ensure a homogenous cell suspension; Use calibrated pipettes; Avoid using the outer wells of the plate or fill them with sterile PBS/media.
Inconsistent IC50 values	Compound precipitation; Cell density variations; Inconsistent incubation times.	Visually inspect for precipitate; Optimize cell seeding density for your cell line; Maintain consistent timing for all experimental steps.
Low signal in MTT/XTT assays	Low cell number; Sub-optimal cell health; Altered metabolic activity due to cytoskeletal disruption.	Optimize cell seeding density; Use cells in the exponential growth phase; Confirm results with a non-metabolic assay (e.g., LDH).
Incomplete formazan crystal solubilization (MTT)	Altered cell morphology due to actin polymerization inhibition.	After adding solubilization buffer, place the plate on an orbital shaker for 15-30 minutes; Visually confirm complete dissolution.
Low LDH release despite visible cell death	Apoptotic cell death with delayed membrane rupture.	Perform a time-course experiment to determine the optimal endpoint for LDH release; Use an assay that detects earlier markers of apoptosis (e.g., caspase activity).

Experimental Protocols

MTT Assay Protocol

This protocol is a general guideline and may require optimization for your specific cell line and experimental conditions.

• Cell Plating: Seed cells in a 96-well plate at a predetermined optimal density in a final volume of 100 µL per well. Incubate for 24 hours (or until cells adhere and reach the desired confluency).

• Compound Treatment: Prepare serial dilutions of 19-O-Acetylchaetoglobosin A in a complete culture medium. Carefully remove the medium from the wells and add 100 µL of the media containing the different concentrations of the compound. Include vehicle-only controls. Incubate for the desired exposure period (e.g., 24, 48, or 72 hours).

• MTT Addition: Prepare a 5 mg/mL stock solution of MTT in sterile PBS. Dilute this stock in serum-free medium to a final working concentration of 0.5 mg/mL.[5] Add 10 µL of the MTT solution to each well.[9]

• Incubation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

• Solubilization: Carefully aspirate the medium from the wells without disturbing the formazan crystals. Add 100 µL of a solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl) to each well.[8][9]

• Absorbance Reading: Place the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[5][6] Read the absorbance at a wavelength between 550 and 600 nm.[9]

LDH Assay Protocol

This protocol is based on the principle of measuring lactate (B86563) dehydrogenase released into the culture medium.

• Cell Plating and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Sample Collection: After the incubation period, centrifuge the plate at 250 x g for 5 minutes. Carefully transfer 50 µL of the supernatant from each well to a new flat-bottom 96-well plate.

• Maximum Release Control: To the wells designated for maximum LDH release, add 10 µL of a 10X Lysis Buffer (e.g., 1% Triton X-100). Incubate for 15 minutes at 37°C. Centrifuge and transfer 50 µL of this supernatant to the new plate as well.

• LDH Reaction: Prepare the LDH reaction mixture according to the kit manufacturer's instructions. This typically involves a mixture of a substrate (lactate) and a tetrazolium salt. Add the reaction mixture to each well containing the supernatant.

• Incubation and Reading: Incubate the plate at room temperature for up to 30 minutes, protected from light. Measure the absorbance at the wavelength specified by the kit manufacturer (usually around 490 nm).

Mandatory Visualization

Signaling Pathway

19-O-Acetylchaetoglobosin A's primary mechanism of action is the inhibition of actin polymerization. This process is regulated by various signaling pathways, including the mTORC2 pathway, which plays a crucial role in cytoskeleton organization.[5][8]

References

• 1. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 2. Inhibition of actin polymerization enhances commitment to and execution of apoptosis induced by withdrawal of trophic support - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of actin polymerization by latrunculin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Creatine Kinase and Lactate Dehydrogenase Responses after Different Resistance and Aerobic Exercise Protocols - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mTORC2 controls actin polymerization required for consolidation of long-term memory - PMC [pmc.ncbi.nlm.nih.gov]
• 10. info.gbiosciences.com [info.gbiosciences.com]

Technical Support Center: Overcoming Resistance to 19-O-Acetylchaetoglobosin A

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering resistance to 19-O-Acetylchaetoglobosin A in their cell line models.

Troubleshooting Guide

This guide is designed to help you identify the potential cause of resistance and provides actionable steps to investigate and potentially overcome it.

Q1: My cells have become less sensitive to 19-O-Acetylchaetoglobosin A, as indicated by an increased IC50 value. What are the first steps I should take?

A1: An increase in the half-maximal inhibitory concentration (IC50) is the primary indicator of acquired resistance. To begin troubleshooting, we recommend the following initial steps:

• Confirm the Integrity of the Compound: Ensure that your stock of 19-O-Acetylchaetoglobosin A has not degraded. Prepare a fresh dilution from a new or validated stock and repeat the cytotoxicity assay.

• Verify Cell Line Identity: Confirm the identity of your cell line through short tandem repeat (STR) profiling to rule out contamination or misidentification.

• Establish a Resistance Baseline: If you have cryopreserved stocks of the parental (sensitive) cell line, thaw a fresh vial and perform a side-by-side cytotoxicity assay with your resistant cell line to accurately quantify the fold-resistance.

Q2: I've confirmed the resistance is real. What are the likely cellular mechanisms of resistance to an actin-targeting agent like 19-O-Acetylchaetoglobosin A?

A2: Resistance to drugs that target the actin cytoskeleton can arise from several mechanisms. The two most probable causes are alterations in the drug's target or reduced intracellular drug concentration.

• Target Modification: Mutations in the actin protein itself can prevent 19-O-Acetylchaetoglobosin A from binding effectively. For example, mutations in β-actin have been shown to confer resistance to other actin-targeting drugs like latrunculin A.[1]

• Increased Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/ABCB1) or Breast Cancer Resistance Protein (BCRP/ABCG2), can actively pump the drug out of the cell, reducing its intracellular concentration and efficacy.[2][3][4]

A third, less direct mechanism could involve:

• Alterations in Actin-Binding Proteins: Changes in the expression or function of proteins that regulate actin dynamics could compensate for the effects of the drug.

Q3: How can I experimentally determine if target modification (actin mutation) is the cause of resistance?

A3: To investigate the possibility of actin mutations, you can perform the following:

• Sequence the Actin Genes: Isolate RNA from both your sensitive and resistant cell lines, reverse transcribe to cDNA, and sequence the protein-coding regions of the actin isoforms expressed in your cells (e.g., ACTB for β-actin, ACTG1 for γ-actin). Compare the sequences to identify any non-synonymous mutations in the resistant cell line.

• Site-Directed Mutagenesis: If you identify a mutation, you can introduce it into the actin gene of the parental sensitive cell line using site-directed mutagenesis. Subsequently, assess the sensitivity of these engineered cells to 19-O-Acetylchaetoglobosin A. If the mutation confers resistance, this provides strong evidence for its role.

Q4: What experiments can I perform to check for increased drug efflux mediated by ABC transporters?

A4: To determine if ABC transporters are responsible for the observed resistance, you can use the following approaches:

• Co-treatment with ABC Transporter Inhibitors: Perform your cytotoxicity assay with 19-O-Acetylchaetoglobosin A in the presence and absence of known ABC transporter inhibitors. If the resistance is reversed (i.e., the IC50 of the resistant cells decreases significantly) in the presence of an inhibitor, it suggests the involvement of the corresponding transporter.

  Transporter Target	Recommended Inhibitor
  P-glycoprotein (P-gp/ABCB1)	Verapamil (B1683045), Tariquidar
  BCRP (ABCG2)	Ko143
  Multidrug Resistance-associated Protein 1 (MRP1/ABCC1)	MK-571

• ABC Transporter Activity Assays: Directly measure the activity of these transporters.

  • Calcein-AM Efflux Assay: This is a common method to assess P-gp and MRP1 function. Calcein-AM is a non-fluorescent substrate that becomes fluorescent upon hydrolysis by intracellular esterases. Active efflux pumps will remove Calcein-AM, resulting in low intracellular fluorescence. Inhibition of these pumps will lead to an increase in fluorescence.[5][6][7]

  • ATPase Activity Assay: ABC transporters utilize ATP hydrolysis to pump substrates out of the cell. An increase in ATPase activity in the presence of a substrate can be measured. This assay can be performed on membrane vesicles isolated from your cells.[8][9][10]

• Protein Expression Analysis: Use Western blotting or flow cytometry to compare the expression levels of key ABC transporters (P-gp, BCRP, MRP1) between your sensitive and resistant cell lines. An upregulation in the resistant line would support the drug efflux mechanism.

Frequently Asked Questions (FAQs)

Q: What is the mechanism of action of 19-O-Acetylchaetoglobosin A? A: 19-O-Acetylchaetoglobosin A is a cytochalasan alkaloid, which is a class of fungal metabolites known to inhibit actin polymerization.[11] Like other cytochalasins, it is believed to bind to the barbed (fast-growing) end of actin filaments, preventing the addition of new actin monomers and thereby disrupting the dynamics of the actin cytoskeleton.[8][12][13][14] This disruption of a critical cellular component leads to cytotoxicity.

Q: Can I develop a resistant cell line in my lab? A: Yes, you can generate a resistant cell line through continuous exposure to the drug. This typically involves treating the parental cell line with an initial dose of 19-O-Acetylchaetoglobosin A (e.g., the IC20) and gradually increasing the concentration as the cells adapt and become more resistant. This process can take several months.[2][3][15][16]

Q: Are there any known mutations in actin that confer resistance to similar drugs? A: Yes, for example, a double mutation (R183A and D184A) in β-actin has been shown to confer resistance to the actin-disrupting drug latrunculin A in HeLa cells.[1] Another study identified a missense mutation in β-actin (R183W) that led to altered actin depolymerization dynamics in response to latrunculin A. These findings suggest that mutations in this region of actin can be a mechanism of resistance to actin-binding compounds.

Q: If my cells are resistant to 19-O-Acetylchaetoglobosin A, are they likely to be resistant to other chemotherapy drugs? A: This is possible, particularly if the mechanism of resistance is the upregulation of ABC transporters, which are known to cause multidrug resistance (MDR).[2][3][4] P-gp and BCRP, for instance, can efflux a wide range of structurally and functionally diverse compounds. You can test this by assessing the sensitivity of your resistant cell line to other known substrates of these transporters (e.g., paclitaxel (B517696) for P-gp, topotecan (B1662842) for BCRP).

Q: What strategies can I use to overcome resistance to 19-O-Acetylchaetoglobosin A? A: Based on the potential resistance mechanisms, you could try the following:

• Combination Therapy: If resistance is due to ABC transporter overexpression, co-administering 19-O-Acetylchaetoglobosin A with an inhibitor of the specific transporter (e.g., verapamil for P-gp) may restore sensitivity.

• Targeting Alternative Pathways: Since the actin and microtubule cytoskeletons are interconnected, a combination therapy targeting both could be effective. For example, combining an actin-targeting agent with a microtubule-stabilizing agent like paclitaxel has shown synergistic effects in some cancer models.[12]

• Alternative Analogs: If the resistance is due to a specific mutation in actin, a different analog of chaetoglobosin might have a slightly different binding mode that is not affected by the mutation.

Data Presentation

Table 1: IC50 Values for Hypothetical Sensitive and Resistant Cell Lines

Cell Line	19-O-Acetylchaetoglobosin A IC50 (nM)	Fold Resistance
Parental (Sensitive)	50	1
Resistant	500	10

Table 2: Effect of ABC Transporter Inhibitors on IC50 in Resistant Cells

Treatment	19-O-Acetylchaetoglobosin A IC50 (nM) in Resistant Cells	Fold Reversal of Resistance
None (Control)	500	-
+ Verapamil (10 µM)	75	6.7
+ Ko143 (1 µM)	480	1.04
+ MK-571 (20 µM)	510	0.98

This hypothetical data suggests that P-gp (inhibited by Verapamil) is the primary mediator of resistance in this case.

Experimental Protocols

1. Protocol for Generating a 19-O-Acetylchaetoglobosin A-Resistant Cell Line

This protocol describes a method for generating a drug-resistant cell line by continuous, stepwise exposure to increasing concentrations of the drug.[2][3][15][16]

• Materials:

  • Parental cancer cell line

  • Complete culture medium

  • 19-O-Acetylchaetoglobosin A

  • Sterile culture flasks and plates

  • Hemocytometer or cell counter

• Procedure:

  • Determine the initial IC50 of the parental cell line for 19-O-Acetylchaetoglobosin A using a standard cytotoxicity assay (e.g., MTT assay).

  • Begin by treating the parental cells with a starting concentration of 19-O-Acetylchaetoglobosin A equal to the IC10 or IC20.

  • Culture the cells in the presence of the drug, changing the medium every 2-3 days.

  • When the cells become confluent and show stable growth, passage them and increase the drug concentration by a factor of 1.5 to 2.

  • If significant cell death occurs, maintain the cells at the current concentration until they recover.

  • Repeat this process of stepwise dose escalation over several months.

  • Periodically, freeze down stocks of cells at different resistance levels.

  • Once a desired level of resistance is achieved (e.g., >10-fold increase in IC50), maintain the resistant cell line in a medium containing a maintenance dose of the drug.

2. MTT Cytotoxicity Assay Protocol

This colorimetric assay measures cell viability based on the metabolic activity of mitochondrial dehydrogenases.[1][17][18][19]

• Materials:

  • Cells (sensitive and resistant)

  • 96-well plates

  • 19-O-Acetylchaetoglobosin A and other test compounds

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Treat the cells with a serial dilution of 19-O-Acetylchaetoglobosin A and incubate for the desired time (e.g., 48 or 72 hours).

  • Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

  • Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

  • Read the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the untreated control and plot a dose-response curve to determine the IC50 value.

3. Rhodamine-Phalloidin (B2604369) Staining of F-actin

This protocol allows for the visualization of the filamentous actin cytoskeleton using fluorescence microscopy.[11][20][21][22]

• Materials:

  • Cells grown on coverslips

  • Phosphate-buffered saline (PBS)

  • 4% Paraformaldehyde (PFA) in PBS

  • 0.1% Triton X-100 in PBS

  • 1% Bovine Serum Albumin (BSA) in PBS

  • Rhodamine-phalloidin

  • DAPI or Hoechst stain (for nuclei)

  • Antifade mounting medium

• Procedure:

  • Wash cells gently with warm PBS.

  • Fix the cells with 4% PFA for 10-15 minutes at room temperature.

  • Wash three times with PBS.

  • Permeabilize the cells with 0.1% Triton X-100 for 5-10 minutes.

  • Wash three times with PBS.

  • Block non-specific binding with 1% BSA for 30-60 minutes.

  • Incubate with rhodamine-phalloidin (at the manufacturer's recommended dilution in 1% BSA) for 30-60 minutes at room temperature, protected from light.

  • Wash three times with PBS.

  • (Optional) Counterstain nuclei with DAPI or Hoechst stain.

  • Mount the coverslips on microscope slides using antifade mounting medium.

  • Visualize using a fluorescence microscope.

Visualizations

Caption: Potential mechanisms of action and resistance to 19-O-Acetylchaetoglobosin A.

Caption: Troubleshooting workflow for investigating resistance to 19-O-Acetylchaetoglobosin A.

References

• 1. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 2. Development of Drug-resistant Cell Lines for Experimental Procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cell Culture Academy [procellsystem.com]
• 4. cellproduce.co.jp [cellproduce.co.jp]
• 5. Screening Compounds with a Novel High-Throughput ABCB1-Mediated Efflux Assay Identifies Drugs with Known Therapeutic Targets at Risk for Multidrug Resistance Interference - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sensitive and Specific Fluorescent Probes for Functional Analysis of the Three Major Types of Mammalian ABC Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. genomembrane.com [genomembrane.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. comparativephys.ca [comparativephys.ca]
• 12. advancedbiomatrix.com [advancedbiomatrix.com]
• 13. Measurement and Analysis of in vitro Actin Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Establishment of Drug-resistant Cell Lines - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 16. researchgate.net [researchgate.net]
• 17. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 18. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. broadpharm.com [broadpharm.com]
• 20. genecopoeia.com [genecopoeia.com]
• 21. researchgate.net [researchgate.net]
• 22. Phalloidin labeling protocol for optimal F-actin staining [abberior.rocks]

Best practices for handling and disposal of 19-O-Acetylchaetoglobosin A

This technical support center provides researchers, scientists, and drug development professionals with best practices for the handling, use, and disposal of 19-O-Acetylchaetoglobosin A. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is 19-O-Acetylchaetoglobosin A?

A1: 19-O-Acetylchaetoglobosin A is a fungal metabolite, belonging to the cytochalasan class of alkaloids.[1] It is originally isolated from fungi such as Chaetomium globosum and Acremonium sp.[2][3] Its primary known biological activities are the inhibition of actin polymerization and cytotoxicity towards various cancer cell lines.[2][4]

Q2: What is the recommended storage condition for 19-O-Acetylchaetoglobosin A?

A2: For long-term storage, 19-O-Acetylchaetoglobosin A solid should be stored at -20°C.[2][3] The compound is stable for at least four years under these conditions.[2] It is shipped at room temperature, and this is acceptable for short periods.[2]

Q3: What solvents can be used to dissolve 19-O-Acetylchaetoglobosin A?

A3: 19-O-Acetylchaetoglobosin A is soluble in several organic solvents, including acetonitrile, methanol, and dimethyl sulfoxide (B87167) (DMSO).[2][3] For cell culture experiments, DMSO is a common choice for preparing stock solutions.

Q4: How should I prepare a stock solution of 19-O-Acetylchaetoglobosin A?

A4: To prepare a stock solution, dissolve the solid 19-O-Acetylchaetoglobosin A in a suitable solvent like DMSO. For example, to make a 10 mM stock solution, dissolve 0.571 mg of the compound (Molecular Weight: 570.7 g/mol ) in 100 µL of DMSO. It is recommended to prepare small aliquots of the stock solution to avoid repeated freeze-thaw cycles.

Q5: What are the primary safety precautions when handling this compound?

A5: 19-O-Acetylchaetoglobosin A is a cytotoxic compound and should be handled with care. Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.[1] Handle the compound in a well-ventilated area or a chemical fume hood. Avoid inhalation of dust or aerosols and prevent contact with skin and eyes.[1] This product is for research use only and is not for human or veterinary use.[2]

Q6: How should I dispose of 19-O-Acetylchaetoglobosin A and contaminated materials?

A6: Dispose of 19-O-Acetylchaetoglobosin A and any contaminated materials (e.g., pipette tips, tubes, culture media) as hazardous chemical waste. Follow all local, state, and federal regulations for the disposal of cytotoxic compounds. Do not dispose of it down the drain or in regular trash.

Troubleshooting Guides

Guide 1: Issues with Stock Solution Preparation and Storage

• Q: My 19-O-Acetylchaetoglobosin A is not dissolving completely in the solvent.

  • Possible Cause: The concentration may be too high for the chosen solvent, or the compound may require gentle warming or vortexing to fully dissolve.

  • Solution: Try sonicating the solution for a few minutes. If it still does not dissolve, you may need to use a larger volume of solvent to prepare a lower concentration stock solution. Ensure the solvent is of high purity and anhydrous.

• Q: I see precipitation in my stock solution after storing it in the freezer.

  • Possible Cause: The compound may have limited solubility at lower temperatures.

  • Solution: Before each use, allow the stock solution to thaw completely at room temperature and vortex gently to ensure it is fully redissolved. If precipitation persists, consider preparing a fresh stock solution at a slightly lower concentration.

Guide 2: Inconsistent or Unexpected Results in Cell-Based Assays

• Q: I am not observing the expected cytotoxic effects on my cells.

  • Possible Causes:

    • Incorrect Concentration: The final concentration of the compound in the cell culture medium may be too low.

    • Cell Line Resistance: The cell line you are using may be less sensitive to this particular compound.

    • Compound Degradation: The stock solution may have degraded due to improper storage or multiple freeze-thaw cycles.

    • High Serum Concentration: Components in the fetal bovine serum (FBS) may bind to the compound, reducing its effective concentration.

  • Solutions:

    • Verify Calculations: Double-check all your dilution calculations.

    • Perform a Dose-Response Experiment: Test a wider range of concentrations to determine the IC50 for your specific cell line.

    • Use a Fresh Aliquot: Always use a fresh aliquot of the stock solution for your experiments.

    • Consider Reducing Serum: If permissible for your cell line, you can try performing the assay in a medium with a lower serum concentration.

• Q: I am observing significant cell death even in my vehicle control (DMSO).

  • Possible Cause: The final concentration of DMSO in your cell culture medium is too high.

  • Solution: Ensure that the final concentration of DMSO in your culture medium does not exceed a level that is toxic to your specific cell line, typically recommended to be at or below 0.1%.[5] Prepare a higher concentration stock solution if necessary to keep the final DMSO volume low.

• Q: My cells are showing unusual morphology (e.g., rounding up, becoming multinucleated) at sub-lethal concentrations.

  • Possible Cause: This is an expected effect of actin polymerization inhibitors.[6] Cytochalasans disrupt the actin cytoskeleton, which is crucial for maintaining cell shape, motility, and cytokinesis.

  • Solution: This morphological change can be used as a qualitative indicator of the compound's on-target activity. Document these changes with microscopy.

Quantitative Data

Table 1: Cytotoxicity of 19-O-Acetylchaetoglobosin A in HeLa Cells

Concentration (µg/mL)	Effect on HeLa Cells
3.2	Cytotoxic
10	Cytotoxic
32	Cytotoxic

Data from Cayman Chemical product information sheet, citing Umeda, M., et al. (1975).[2]

Experimental Protocols

Protocol 1: General Procedure for a Cell Viability (MTT) Assay

• Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 19-O-Acetylchaetoglobosin A in a complete culture medium. Remove the old medium from the wells and add the medium containing different concentrations of the compound. Include a vehicle control (medium with the same final concentration of DMSO) and a no-treatment control.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) in a humidified incubator at 37°C with 5% CO₂.

• MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 3-4 hours.

• Formazan (B1609692) Solubilization: Remove the MTT-containing medium and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Protocol 2: In Vitro Actin Polymerization Inhibition Assay

This is a general protocol and may need to be optimized.

• Reagent Preparation: Prepare a solution of purified G-actin and an actin polymerization buffer.

• Baseline Reading: In a microplate, add the G-actin solution and measure the baseline fluorescence of a fluorescent probe that binds to F-actin (e.g., pyrene-labeled actin).

• Initiate Polymerization: Add the polymerization buffer to initiate actin polymerization.

• Treatment: Simultaneously, add different concentrations of 19-O-Acetylchaetoglobosin A or a vehicle control to respective wells.

• Kinetic Measurement: Monitor the increase in fluorescence over time as G-actin polymerizes into F-actin.

• Data Analysis: Compare the rate and extent of actin polymerization in the presence of 19-O-Acetylchaetoglobosin A to the vehicle control. A reduction in the rate and/or the final fluorescence intensity indicates inhibition of actin polymerization. 19-O-Acetylchaetoglobosin A has been shown to inhibit actin polymerization at a concentration of 2 µM in a cell-free assay.[2]

Visualizations

Caption: A workflow diagram for a typical cell viability assay.

Caption: Inhibition of actin polymerization by cytochalasans.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. bioaustralis.com [bioaustralis.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. Cytochalasans and Their Impact on Actin Filament Remodeling - PMC [pmc.ncbi.nlm.nih.gov]

Mitigating off-target effects of 19-O-Acetylchaetoglobosin A in experiments

Welcome to the technical support center for 19-O-Acetylchaetoglobosin A. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on mitigating the potential off-target effects of this compound in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of 19-O-Acetylchaetoglobosin A?

19-O-Acetylchaetoglobosin A is a fungal metabolite belonging to the cytochalasan family of alkaloids.[1][2] Its primary and well-documented mechanism of action is the inhibition of actin polymerization.[1][2] It achieves this by binding to the barbed end of actin filaments, which prevents the addition of new actin monomers and leads to the disruption of the actin cytoskeleton.[3][4] This interference with actin dynamics affects various cellular processes, including cell division (cytokinesis), motility, and maintenance of cell shape.[5][6]

Q2: What are the potential off-target effects of 19-O-Acetylchaetoglobosin A?

While the primary target of 19-O-Acetylchaetoglobosin A is actin, like many small molecule inhibitors, it may exhibit off-target effects, particularly at higher concentrations. Based on studies of other chaetoglobosins, potential off-target signaling pathways could include the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways.[7] For instance, Chaetoglobosin Vb has been shown to suppress the phosphorylation of p38, ERK, and JNK MAPKs and inhibit the nuclear translocation of the NF-κB p65 subunit in LPS-induced RAW264.7 cells.[7] It is crucial to experimentally verify if 19-O-Acetylchaetoglobosin A has similar effects in your model system.

Q3: How can I confirm the on-target effect of 19-O-Acetylchaetoglobosin A in my cells?

To confirm that the observed phenotype is due to the inhibition of actin polymerization, you can perform several experiments:

• Phalloidin (B8060827) Staining: Use fluorescently labeled phalloidin to visualize the F-actin cytoskeleton in treated versus control cells. A disruption of actin filaments, such as depolymerization and aggregation, would indicate on-target activity.

• Cellular Morphology Analysis: Observe changes in cell shape, such as cell rounding or the formation of multinucleated cells, which are characteristic effects of actin polymerization inhibitors.[3]

• Wound Healing/Migration Assay: As actin dynamics are crucial for cell migration, a scratch or wound healing assay can demonstrate the inhibitory effect of the compound on cell motility.[8]

• Western Blot Analysis of Cytoskeletal Fractions: Separate cellular proteins into soluble (G-actin) and insoluble/cytoskeletal (F-actin) fractions. Treatment with an actin polymerization inhibitor should lead to an increase in the G-actin fraction.

Q4: What are the recommended negative controls for experiments with 19-O-Acetylchaetoglobosin A?

The ideal negative control would be a structurally similar analog of 19-O-Acetylchaetoglobosin A that is inactive against actin polymerization. While a specific, commercially available inactive analog has not been prominently documented, a good experimental design should include:

• Vehicle Control: Always include a control group treated with the same concentration of the solvent (e.g., DMSO) used to dissolve the 19-O-Acetylchaetoglobosin A.

• Structurally Unrelated Actin Inhibitor: Use another well-characterized actin inhibitor with a different chemical structure (e.g., Latrunculin A) to confirm that the observed phenotype is due to the disruption of the actin cytoskeleton.[9]

• Use of a Structurally Related but Less Active Chaetoglobosin: If available, a chaetoglobosin analog with significantly lower activity could serve as a partial negative control. Some marchaetoglobins have been reported to be inactive in certain antimicrobial assays, but their effect on actin polymerization would need to be verified.[10]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
High cytotoxicity observed at concentrations expected to only inhibit actin polymerization.	The compound may have off-target cytotoxic effects in your specific cell line. The on-target effect of complete actin disruption can also be lethal to some cells.	Perform a dose-response curve to determine the IC50 for cytotoxicity and compare it to the EC50 for actin polymerization inhibition. Use the lowest effective concentration for your experiments. Consider using techniques like Cellular Thermal Shift Assay (CETSA) or kinome profiling to identify potential off-target proteins.
Inconsistent results between experiments.	Variability in cell density, passage number, or compound preparation. Degradation of the compound.	Standardize your cell culture and experimental conditions. Prepare fresh stock solutions of 19-O-Acetylchaetoglobosin A and store them appropriately, protected from light and moisture.
The observed phenotype does not match known effects of actin inhibitors.	The phenotype may be due to an off-target effect. The experimental readout may be influenced by other cellular processes.	Use orthogonal assays to confirm on-target engagement (see FAQ Q3). Employ methods to identify off-targets (see Experimental Protocols section). Investigate potential effects on pathways like MAPK and NF-κB.
No effect observed at the expected concentration.	The compound may not be cell-permeable in your model system. The cells may have efflux pumps that remove the compound. The compound may have degraded.	Verify the purity and activity of your compound using an in vitro actin polymerization assay. Use a higher concentration or a different cell line to test for a response.

Quantitative Data Summary

Compound	Assay	System	Concentration / IC50	Reference
19-O-Acetylchaetoglobosin A	Actin Polymerization Inhibition	Cell-free	2 µM	[11]
19-O-Acetylchaetoglobosin A	Cytotoxicity	HeLa cells	3.2, 10, and 32 µg/ml	[11]
Chaetoglobosin A	Cytotoxicity	SGC-7901 and A549 cells	< 10 µM	[12]
Chaetoglobosin Vb	Inhibition of p38, ERK, JNK phosphorylation	LPS-induced RAW264.7 cells	25-100 µM	[7]

Experimental Protocols

Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful method to verify that a compound binds to its target in a cellular environment. The principle is that ligand binding stabilizes the target protein, leading to a higher melting temperature.

Methodology:

• Cell Treatment: Treat your cells in culture with either 19-O-Acetylchaetoglobosin A at the desired concentration or the vehicle control for a specified time.

• Harvesting and Lysis: Harvest the cells and lyse them to obtain a cell lysate containing the protein-ligand complexes.

• Heat Shock: Aliquot the lysate into several tubes and heat them to a range of different temperatures (e.g., 40-70°C) for a few minutes.

• Centrifugation: Centrifuge the heated lysates at high speed to pellet the aggregated, denatured proteins.

• Western Blot Analysis: Collect the supernatant containing the soluble proteins and analyze the amount of soluble actin at each temperature using Western blotting.

• Data Analysis: A positive target engagement will result in a shift of the melting curve for actin to a higher temperature in the drug-treated samples compared to the vehicle control.

Kinome Profiling for Off-Target Kinase Interactions

Since other chaetoglobosins have been shown to affect MAPK signaling, it is prudent to screen 19-O-Acetylchaetoglobosin A against a panel of kinases to identify potential off-target interactions. This is typically done as a service by specialized companies.

Methodology:

• Compound Submission: Provide a sample of your 19-O-Acetylchaetoglobosin A to a kinome profiling service provider (e.g., MtoZ Biolabs, Oncolines B.V., Pharmaron).[6][13][14]

• Screening: The service will typically perform high-throughput in vitro kinase activity assays, testing your compound at one or more concentrations against a large panel of purified kinases.

• Data Analysis: The results will be provided as a percentage of inhibition for each kinase at the tested concentration. Significant inhibition of any kinase would indicate a potential off-target.

• Follow-up: Any identified off-target kinases should be validated in cell-based assays.

Western Blot for MAPK and NF-κB Pathway Activation

This protocol allows you to investigate if 19-O-Acetylchaetoglobosin A affects the MAPK and NF-κB signaling pathways.

Methodology:

• Cell Treatment: Plate your cells and serum-starve them if necessary. Pre-treat the cells with different concentrations of 19-O-Acetylchaetoglobosin A or vehicle for a specified time.

• Stimulation: Stimulate the cells with a known activator of the MAPK and NF-κB pathways (e.g., lipopolysaccharide (LPS), TNF-α).

• Lysis: Lyse the cells at different time points after stimulation to collect protein samples.

• Western Blot Analysis: Perform Western blotting on the lysates using antibodies against the phosphorylated (active) forms of key signaling proteins, such as phospho-p38, phospho-ERK, phospho-JNK, and phospho-p65 (NF-κB). Also, probe for the total protein levels of p38, ERK, JNK, and p65 as loading controls.

• Data Analysis: A decrease in the phosphorylation of these proteins in the drug-treated samples compared to the stimulated control would suggest an off-target effect on these pathways.

Visualizations

Caption: On-target pathway of 19-O-Acetylchaetoglobosin A.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. youtube.com [youtube.com]
• 4. Actin-Associated Proteins and Small Molecules Targeting the Actin Cytoskeleton - PMC [pmc.ncbi.nlm.nih.gov]
• 5. drugtargetreview.com [drugtargetreview.com]
• 6. Kinome Profiling Service | MtoZ Biolabs [mtoz-biolabs.com]
• 7. Anti-inflammatory and antioxidant effects of Chaetoglobosin Vb in LPS-induced RAW264.7 cells: Achieved via the MAPK and NF-κB signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. stemcell.com [stemcell.com]
• 9. A pharmacological cocktail for arresting actin dynamics in living cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Marchaetoglobins A–D: Four Cytochalasans with Proangiogenic Activity from the Marine-Sponge-Associated Fungus Chaetomium globosum 162105 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. caymanchem.com [caymanchem.com]
• 12. mdpi.com [mdpi.com]
• 13. Kinome Profiling - Oncolines B.V. [oncolines.com]
• 14. pharmaron.com [pharmaron.com]

Reference Data & Comparative Studies

A Comparative Analysis of 19-O-Acetylchaetoglobosin A and Other Chaetoglobosins: A Guide for Researchers

An in-depth comparison of the biological activities of 19-O-Acetylchaetoglobosin A and other members of the chaetoglobosin family, supported by experimental data and detailed protocols for researchers, scientists, and drug development professionals.

The chaetoglobosins are a class of cytochalasan alkaloids produced by various fungi, notably from the genus Chaetomium. These natural products have garnered significant interest in the scientific community due to their diverse and potent biological activities, including antitumor, antifungal, and nematicidal effects. This guide provides a comparative analysis of 19-O-Acetylchaetoglobosin A and other prominent chaetoglobosins, presenting key experimental data in a structured format, detailing the methodologies used to obtain this data, and illustrating the cellular pathways influenced by these compounds.

Data Presentation: A Comparative Overview of Biological Activities

The following tables summarize the cytotoxic, antifungal, and nematicidal activities of 19-O-Acetylchaetoglobosin A and other selected chaetoglobosins, presenting quantitative data (IC50, MIC, and EC50 values) for easy comparison.

Table 1: Comparative Cytotoxicity of Chaetoglobosins against Various Cancer Cell Lines (IC50 values in µM)

Compound	HCT116 (Colon)	A549 (Lung)	HeLa (Cervical)	MCF-7 (Breast)	K562 (Leukemia)	HepG2 (Liver)	LNCaP (Prostate)	B16F10 (Melanoma)
19-O-Acetylchaetoglobosin A	-	-	Cytotoxic	-	-	-	-	-
Chaetoglobosin A	3.15[1]	8.73[2]	-	5.32[2]	-	>30[3]	7.78[4]	7.15[4]
Chaetoglobosin C	18.4[2]	-	3.7-10.5[5]	-	-	-	-	-
Chaetoglobosin E	-	-	3.7-10.5[5]	-	-	-	0.62[4]	2.78[4]
Chaetoglobosin F	-	-	3.7-10.5[5]	-	-	-	4.65[4]	2.10[4]
Chaetoglobosin G	-	-	3.7-10.5[5]	-	-	-	-	-
Chaetoglobosin V	-	-	-	>30[3]	18.89[3]	>30[3]	-	-
Chaetoglobosin W	-	-	-	>30[3]	25.40[3]	27.87[3]	-	-

Note: "-" indicates data not available in the searched literature. The cytotoxicity of 19-O-Acetylchaetoglobosin A against HeLa cells has been noted, but specific IC50 values were not found in the provided search results.

Table 2: Comparative Antifungal Activity of Chaetoglobosins (MIC/EC50 values in µg/mL)

Compound	Botrytis cinerea (EC50)	Cryptococcus neoformans (MIC)	Aspergillus fumigatus (MIC)	Candida albicans (MIC)
Chaetoglobosin A	0.40[6]	-	-	-
Chaetoglobosin C	5.83[6]	-	-	-
Chaetoglobosin F	8.25[6]	-	-	-
Chaetoglobosin P	-	6.3	12.5[7][8]	>50[7][8]

Note: "-" indicates data not available in the searched literature.

Table 3: Comparative Nematicidal Activity of Chaetoglobosins against Meloidogyne javanica (LC50 values in µg/mL after 72h)

Compound	LC50 (µg/mL)
Chaetoglobosin A	88.4[9]
Chaetoglobosin B	107.7[9]

Note: Data for 19-O-Acetylchaetoglobosin A was not available in the searched literature. Chaetoglobosin A has also shown strong nematicidal activity against Meloidogyne incognita, with a 99.8% mortality rate of second-stage juveniles at a concentration of 300 µg/mL.[10][11]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate reproducibility and further research.

Cytotoxicity Assay (MTT Assay)

This protocol is adapted from methodologies frequently used to assess the cytotoxic effects of chaetoglobosins on cancer cell lines.

1. Cell Preparation:

• Seed cancer cells (e.g., A549, HCT116, HeLa) in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of appropriate culture medium.

• Incubate the plate at 37°C in a humidified atmosphere with 5% CO₂ for 24 hours to allow for cell attachment.

2. Compound Treatment:

• Prepare a stock solution of the chaetoglobosin compound in dimethyl sulfoxide (B87167) (DMSO).

• Serially dilute the stock solution with culture medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.1% to avoid solvent-induced toxicity.

• Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the test compound. Include a vehicle control (medium with 0.1% DMSO) and a positive control (e.g., doxorubicin).

• Incubate the plate for 48 to 72 hours at 37°C and 5% CO₂.

3. MTT Assay:

• After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Shake the plate for 10 minutes to ensure complete dissolution.

• Measure the absorbance at 490 nm using a microplate reader.

4. Data Analysis:

• The cell viability is calculated as: (Absorbance of treated cells / Absorbance of control cells) x 100%.

• The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is determined by plotting the percentage of cell viability against the compound concentration and using a sigmoidal dose-response curve fitting model.[12]

Apoptosis Assay (Annexin V-FITC/PI Staining and Flow Cytometry)

This protocol is a standard method for quantifying apoptosis and distinguishing it from necrosis, as applied in chaetoglobosin research.[13][14]

1. Cell Treatment:

• Seed cells in a 6-well plate and treat with the desired concentrations of the chaetoglobosin compound for a specified time (e.g., 24 or 48 hours).

2. Cell Harvesting and Staining:

• Collect both floating and adherent cells. For adherent cells, use trypsin to detach them.

• Centrifuge the cell suspension at 1,500 rpm for 5 minutes and wash the cells twice with cold PBS.

• Resuspend the cell pellet in 1X Annexin V binding buffer.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubate the cells in the dark for 15 minutes at room temperature.

3. Flow Cytometry Analysis:

• Analyze the stained cells using a flow cytometer.

• Excite FITC at 488 nm and measure emission at 530 nm (FL1 channel).

• Excite PI at 488 nm and measure emission at >670 nm (FL3 channel).

• A minimum of 10,000 events should be collected for each sample.

4. Data Interpretation:

• Annexin V- / PI-: Live cells

• Annexin V+ / PI-: Early apoptotic cells

• Annexin V+ / PI+: Late apoptotic or necrotic cells

• Annexin V- / PI+: Necrotic cells

Western Blot Analysis for Signaling Pathway Proteins

This protocol is a general guideline for analyzing the expression and phosphorylation status of proteins in the MAPK and PI3K/Akt/mTOR pathways following treatment with chaetoglobosins.[15][16]

1. Protein Extraction:

• Treat cells with chaetoglobosins as described for the apoptosis assay.

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Centrifuge the lysates at 14,000 rpm for 15 minutes at 4°C to pellet cell debris.

• Collect the supernatant and determine the protein concentration using a BCA protein assay kit.

2. SDS-PAGE and Protein Transfer:

• Mix equal amounts of protein (20-50 µg) with Laemmli sample buffer and heat at 95°C for 5 minutes.

• Separate the protein samples on a 10-12% SDS-polyacrylamide gel.

• Transfer the separated proteins to a PVDF membrane.

3. Immunoblotting:

• Block the membrane with 5% non-fat milk or BSA in TBST (Tris-buffered saline with 0.1% Tween 20) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies specific for the target proteins (e.g., p-ERK, ERK, p-Akt, Akt, p-mTOR, mTOR, GAPDH) overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again three times with TBST.

4. Detection and Analysis:

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantify the band intensities using image analysis software (e.g., ImageJ). Normalize the intensity of the target protein bands to a loading control (e.g., GAPDH or β-actin).

Mandatory Visualization: Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language for Graphviz, illustrate key signaling pathways affected by chaetoglobosins and a typical experimental workflow for their analysis.

Caption: Experimental workflow for evaluating the biological activity of chaetoglobosins.

References

• 1. Chaetoglobosins from Chaetomium globosum, an endophytic fungus in Ginkgo biloba, and their phytotoxic and cytotoxic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bioactivities and Future Perspectives of Chaetoglobosins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Cytoglobosins H and I, New Antiproliferative Cytochalasans from Deep-Sea-Derived Fungus Chaetomium globosum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Identification of the Antifungal Metabolite Chaetoglobosin P From Discosia rubi Using a Cryptococcus neoformans Inhibition Assay: Insights Into Mode of Action and Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Identification of the Antifungal Metabolite Chaetoglobosin P From Discosia rubi Using a Cryptococcus neoformans Inhibition Assay: Insights Into Mode of Action and Biosynthesis [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. Nematicidal Activity of Chaetoglobosin A Poduced by Chaetomium globosum NK102 against Meloidogyne incognita [agris.fao.org]
• 11. researchgate.net [researchgate.net]
• 12. Evaluation of IC50 levels immediately after treatment with anticancer reagents using a real-time cell monitoring device - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 14. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 15. 1.2 Western Blot and the mTOR Pathway – Selected Topics in Health and Disease (2019 Edition) [ecampusontario.pressbooks.pub]
• 16. benchchem.com [benchchem.com]

Unraveling the Bioactivity of 19-O-Acetylchaetoglobosin A and its Congeners: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the structure-activity relationship (SAR) of natural products is paramount for the development of new therapeutic agents. This guide provides a comparative analysis of 19-O-Acetylchaetoglobosin A and its related chaetoglobosin derivatives, focusing on their cytotoxic and nematicidal activities. The information is supported by experimental data and detailed protocols to aid in future research and drug discovery efforts.

Chaetoglobosins are a class of cytochalasan alkaloids produced by various fungi, notably from the genus Chaetobium. These compounds are characterized by a polycyclic cage-like structure and are known to exhibit a wide range of biological activities, primarily attributed to their ability to disrupt actin polymerization. 19-O-Acetylchaetoglobosin A is a naturally occurring derivative of Chaetoglobosin A, and its biological profile, along with that of other related compounds, offers valuable insights into the structural requirements for their potent bioactivities.

Comparative Biological Activity of Chaetoglobosin Derivatives

The biological potency of chaetoglobosin derivatives is significantly influenced by subtle structural modifications. The following tables summarize the available quantitative data on the cytotoxic and nematicidal activities of 19-O-Acetylchaetoglobosin A and related compounds, providing a basis for understanding their structure-activity relationships.

Cytotoxic Activity

The cytotoxicity of chaetoglobosin derivatives has been evaluated against various human cancer cell lines. The half-maximal inhibitory concentration (IC₅₀) values, which represent the concentration of a drug that is required for 50% inhibition in vitro, are presented in Table 1.

Compound	Cell Line	IC₅₀ (µM)	Reference
Chaetoglobosin A	HCT116	8.44	[1]
19-O-Acetylchaetoglobosin A	HeLa	> 32 µg/mL*	[2]
Chaetoglobosin Fex	HCT116	3.15	[1]
Chaetoglobosin Fa	HCT116	4.28	[1]
Chaetoglobosin V	KB, K562, MCF-7, HepG2	18-30 µg/mL	[3]
Chaetoglobosin W	KB, K562, MCF-7, HepG2	18-30 µg/mL	[3]
Phychaetoglobin D	HeLa, A549	3.7 - 13.7	[4]

Note: A specific IC₅₀ value for 19-O-Acetylchaetoglobosin A against HeLa cells was not provided in the search results; however, it was reported to be cytotoxic at concentrations of 3.2, 10, and 32 µg/ml[2].

From the available data, it is observed that modifications on the macrocyclic ring and the perhydroisoindolone moiety can significantly impact cytotoxicity. For instance, the structural differences between Chaetoglobosin A, Fex, and Fa lead to variations in their potency against the HCT116 human colon cancer cell line[1].

Nematicidal Activity

Several chaetoglobosin derivatives have demonstrated potent activity against plant-parasitic nematodes. The lethal concentration 50 (LC₅₀) values against the root-knot nematode Meloidogyne incognita are summarized in Table 2.

Compound	Nematode Species	LC₅₀ (µg/mL)	Reference
Chaetoglobosin A	Meloidogyne incognita	77.0

Experimental Protocols

To ensure the reproducibility and further exploration of the bioactivities of chaetoglobosin derivatives, detailed experimental protocols for key assays are provided below.

Cytotoxicity Assay (MTT Assay)

This protocol is a general guideline for determining the cytotoxic effects of compounds on cancer cell lines using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

Materials:

• Human cancer cell line of choice (e.g., HeLa, HCT116)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• Chaetoglobosin derivatives (dissolved in a suitable solvent, e.g., DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of the chaetoglobosin derivatives in the complete medium. Remove the old medium from the wells and add 100 µL of the diluted compounds to the respective wells. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compounds).

• Incubation: Incubate the plate for 24-72 hours, depending on the cell line and experimental design.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for another 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC₅₀ value is determined by plotting the percentage of cell viability against the compound concentration.

Actin Polymerization Inhibition Assay (Visualization by Fluorescence Microscopy)

This protocol describes a method to visualize the effect of chaetoglobosin derivatives on actin polymerization within cells.

Materials:

• Cells of interest

• Complete cell culture medium

• Chaetoglobosin derivatives

• Paraformaldehyde (PFA) for fixation

• Triton X-100 for permeabilization

• Phalloidin (B8060827) conjugated to a fluorescent dye (e.g., TRITC-phalloidin)

• DAPI for nuclear staining

• Fluorescence microscope

Procedure:

• Cell Culture and Treatment: Culture cells on coverslips in a petri dish. Treat the cells with different concentrations of the chaetoglobosin derivatives for a specified period.

• Fixation: Wash the cells with PBS and then fix them with 4% PFA in PBS for 10-20 minutes at room temperature.

• Permeabilization: Wash the cells with PBS and permeabilize them with 0.1% Triton X-100 in PBS for 5-10 minutes.

• Staining: Wash the cells with PBS and stain with a solution containing the fluorescently labeled phalloidin (to visualize F-actin) and DAPI (to visualize the nucleus) for 30-60 minutes at room temperature in the dark.

• Mounting and Visualization: Wash the cells with PBS, mount the coverslips on microscope slides, and visualize the actin cytoskeleton using a fluorescence microscope. Disruption of the normal filamentous actin network in treated cells compared to control cells indicates inhibition of actin polymerization.

Signaling Pathways and Mechanisms of Action

The primary mechanism of action for chaetoglobosins is the inhibition of actin polymerization by binding to the barbed end of actin filaments[5]. This disruption of the actin cytoskeleton leads to a cascade of downstream cellular events, ultimately resulting in cytotoxicity. Recent studies on Chaetoglobosin A have shed more light on the intricate signaling pathways involved in its anticancer effects.

A proposed signaling pathway for Chaetoglobosin A-induced apoptosis in T-24 human bladder cancer cells involves the induction of oxidative stress and the modulation of the MAPK/PI3K-AKT-mTOR pathway[6].

Caption: Proposed signaling pathway of Chaetoglobosin A-induced apoptosis.

This diagram illustrates that Chaetoglobosin A treatment leads to an increase in intracellular Reactive Oxygen Species (ROS). This oxidative stress, in turn, activates the MAPK signaling pathway, characterized by the phosphorylation of p38 and JNK and the dephosphorylation of ERK. Concurrently, the PI3K/AKT pathway is activated, leading to the phosphorylation of PI3K and AKT, but a downstream decrease in the phosphorylation of mTOR. The culmination of these signaling events is the induction of apoptosis and cell cycle arrest in cancer cells.

Conclusion

The available data on 19-O-Acetylchaetoglobosin A and its derivatives highlight the potential of this class of natural products as leads for the development of novel anticancer and nematicidal agents. The structure-activity relationships, although not yet fully elucidated for a wide range of 19-O-acetylated derivatives, suggest that modifications to the macrocyclic ring system can significantly influence biological activity. The primary mechanism of action, through the inhibition of actin polymerization, triggers a complex network of signaling pathways that ultimately lead to cell death. Further research, including the synthesis and biological evaluation of a broader library of 19-O-Acetylchaetoglobosin A derivatives, is warranted to fully explore their therapeutic potential and to refine the understanding of their structure-activity relationships. The detailed experimental protocols and the elucidated signaling pathway provided in this guide serve as a valuable resource for researchers in this endeavor.

References

• 1. researchgate.net [researchgate.net]
• 2. caymanchem.com [caymanchem.com]
• 3. Cytotoxic chaetoglobosins from the endophyte Chaetomium globosum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Cytochalasins block actin filament elongation by binding to high affinity sites associated with F-actin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Chaetoglobosin A induces apoptosis in T-24 human bladder cancer cells through oxidative stress and MAPK/PI3K-AKT-mTOR pathway - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Cytotoxic Effects of 19-O-Acetylchaetoglobosin A and Paclitaxel

A comprehensive guide for researchers, scientists, and drug development professionals detailing the cytotoxic profiles of the actin polymerization inhibitor 19-O-Acetylchaetoglobosin A and the microtubule stabilizer Paclitaxel (B517696). This report provides a comparative analysis of their efficacy in various cancer cell lines, detailed experimental methodologies, and an exploration of their distinct mechanisms of action through signaling pathway diagrams.

Introduction

In the landscape of anticancer drug discovery, compounds that target the cytoskeleton have proven to be highly effective. The cytoskeleton, a complex network of protein filaments, is crucial for cell division, motility, and maintenance of cell shape, making it an attractive target for therapeutic intervention. This guide provides a detailed comparison of two such cytotoxic agents: 19-O-Acetylchaetoglobosin A, a member of the cytochalasan family of mycotoxins that disrupts actin polymerization, and Paclitaxel, a well-established chemotherapeutic drug that interferes with microtubule function. Understanding the differential effects and mechanisms of these compounds is vital for the development of novel and more effective cancer therapies.

Comparative Cytotoxicity: A Quantitative Overview

The cytotoxic activity of 19-O-Acetylchaetoglobosin A and Paclitaxel has been evaluated across a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50), a measure of the potency of a substance in inhibiting a specific biological or biochemical function, is a key parameter in this assessment. The following tables summarize the available IC50 values for both compounds in selected cancer cell lines. It is important to note that direct comparative studies are limited, and variations in experimental conditions (e.g., exposure time, assay type) can influence the observed IC50 values.

Cell Line	19-O-Acetylchaetoglobosin A (µM)	Reference
HeLa	Not explicitly defined as IC50; cytotoxic at 3.2, 10, and 32 µg/ml	[1]
HCT116	~3.15 - 8.44 (for Chaetoglobosin A)	[2]
MCF-7	Not available in searched literature
HepG2	Not available in searched literature

Table 1: Cytotoxicity of 19-O-Acetylchaetoglobosin A in Human Cancer Cell Lines.

Cell Line	Paclitaxel (nM)	Exposure Time (hours)	Assay Type	Reference
HeLa	5 - 10	24	MTT	[2]
HeLa	2.5 - 7.5	24	Clonogenic	[3]
HCT116	2.46	72	MTT	[4]
MCF-7	7.7	74	MTT	[5]
MCF-7	3,500	Not specified	MTT	[6]
HepG2	8.5	48	MTT	[7]

Table 2: Cytotoxicity of Paclitaxel in Human Cancer Cell Lines.

Note: The IC50 values for Paclitaxel can vary significantly based on the specific clone of the cell line and the experimental conditions.

Mechanisms of Action: A Tale of Two Cytoskeletal Targets

The cytotoxic effects of 19-O-Acetylchaetoglobosin A and Paclitaxel stem from their distinct interactions with key components of the cellular cytoskeleton.

19-O-Acetylchaetoglobosin A: Disrupting the Actin Cytoskeleton

19-O-Acetylchaetoglobosin A belongs to the cytochalasan group of mycotoxins, which are known to interfere with actin polymerization.[8] Actin filaments are dynamic polymers essential for various cellular processes, including cell motility, division, and the maintenance of cell shape. By binding to the barbed end of actin filaments, 19-O-Acetylchaetoglobosin A inhibits the addition of new actin monomers, leading to the disruption of the actin cytoskeleton.[9] This disruption triggers a cascade of cellular events, ultimately leading to apoptosis (programmed cell death).

Paclitaxel: Stabilizing Microtubules

In contrast, Paclitaxel targets microtubules, which are hollow cylinders composed of tubulin polymers. Microtubules are critical for the formation of the mitotic spindle during cell division. Paclitaxel binds to the β-tubulin subunit of microtubules, promoting their polymerization and stabilizing them against depolymerization.[3] This stabilization disrupts the dynamic instability of microtubules, which is essential for their normal function. As a result, the mitotic spindle cannot form correctly, leading to cell cycle arrest at the G2/M phase and subsequent induction of apoptosis.[4]

Signaling Pathways

The distinct mechanisms of action of 19-O-Acetylchaetoglobosin A and Paclitaxel are reflected in the signaling pathways they activate to induce cell death.

Figure 1. Signaling pathway of 19-O-Acetylchaetoglobosin A.

Figure 2. Signaling pathway of Paclitaxel.

Experimental Protocols

The evaluation of the cytotoxic effects of these compounds relies on robust and reproducible experimental protocols. The following is a generalized methodology for the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a commonly used colorimetric assay for assessing cell metabolic activity.

MTT Cytotoxicity Assay Protocol

• Cell Seeding:

  • Culture the desired cancer cell line in a 96-well plate at a density of 5,000 to 10,000 cells per well.

  • Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a series of dilutions of 19-O-Acetylchaetoglobosin A and Paclitaxel in the appropriate cell culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the test compounds. Include a vehicle control (medium with the solvent used to dissolve the compounds) and a negative control (medium only).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for an additional 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-15 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value using a suitable software program.

Experimental Workflow

The following diagram illustrates a typical workflow for comparing the cytotoxic effects of two compounds.

Figure 3. Experimental workflow for cytotoxicity comparison.

Conclusion

19-O-Acetylchaetoglobosin A and Paclitaxel represent two distinct classes of cytotoxic agents that effectively induce cancer cell death by targeting fundamental components of the cytoskeleton. While Paclitaxel's mechanism of action through microtubule stabilization is well-characterized and has led to its widespread clinical use, 19-O-Acetylchaetoglobosin A's disruption of actin polymerization presents an alternative and potentially synergistic avenue for cancer therapy. The quantitative data, though not directly comparative in all cases, suggests that both compounds exhibit potent cytotoxic effects in the nanomolar to low micromolar range against various cancer cell lines. Further head-to-head studies under standardized conditions are warranted to definitively compare their potency and to explore potential combination therapies that could exploit their different mechanisms of action to overcome drug resistance and improve therapeutic outcomes. The detailed protocols and pathway diagrams provided in this guide serve as a valuable resource for researchers dedicated to advancing the field of cancer drug discovery.

References

• 1. Cytotoxicity of aporphines in human colon cancer cell lines HCT-116 and Caco-2: an SAR study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Regulation of paclitaxel-induced programmed cell death by autophagic induction: A model for cervical cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cytotoxic studies of paclitaxel (Taxol) in human tumour cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Low-dose paclitaxel downregulates MYC proto-oncogene bHLH transcription factor expression in colorectal carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Perturbations of the actin cytoskeleton activate a Dictyostelium STAT signalling pathway - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of 19-O-Acetylchaetoglobosin A's Biological Activity: A Comparative Guide for Researchers

An In-Depth Analysis of 19-O-Acetylchaetoglobosin A's Cytotoxic Effects Across Diverse Cell Lines and in Comparison to Other Actin-Targeting Agents.

This guide provides a comprehensive comparison of the biological activity of 19-O-Acetylchaetoglobosin A, a cytochalasan alkaloid, across various cell types. Designed for researchers, scientists, and drug development professionals, this document summarizes quantitative data, details experimental protocols, and visualizes key cellular pathways to offer an objective assessment of the compound's performance against alternative actin polymerization inhibitors.

Comparative Cytotoxicity Analysis

19-O-Acetylchaetoglobosin A, a derivative of Chaetoglobosin A, belongs to the cytochalasan class of mycotoxins known to interfere with actin polymerization, a critical process for cell division, motility, and morphology.[1] This interference ultimately leads to cytotoxicity in proliferating cells. To contextualize its potency, this section presents a comparative analysis of its cytotoxic activity (measured as IC50 values) alongside other chaetoglobosins and established actin inhibitors in various cancer cell lines.

A study on a series of chaetoglobosin congeners reported that six known compounds exhibited moderate cytotoxic activities against four human cancer cell lines: KB (human oral cancer), K562 (human chronic myelogenous leukemia), MCF-7 (human breast adenocarcinoma), and HepG2 (human hepatocellular carcinoma), with IC50 values ranging from 18-30 µg/mL.[2][3] While a specific value for 19-O-Acetylchaetoglobosin A was not singled out in the abstract, this range provides a valuable benchmark.

For a clearer comparison, the table below includes IC50 values for other relevant compounds, including the parent compound Chaetoglobosin A and other well-characterized actin polymerization inhibitors like Latrunculin A and Cytochalasin D.

Compound	Cell Line	IC50 (µM)	Incubation Time	Reference
Chaetoglobosin Congeners (including 19-O-Acetylchaetoglobosin A)	KB	18-30 µg/mL	Not Specified	[2][3]
K562	18-30 µg/mL	Not Specified	[2][3]
MCF-7	18-30 µg/mL	Not Specified	[2][3]
HepG2	18-30 µg/mL	Not Specified	[2][3]
Chaetoglobosin E	KYSE-30 (Esophageal Squamous Cell Carcinoma)	2.57	Not Specified	[4]
Chaetocin	AGS (Gastric Cancer)	0.12	24h	[2]
HGC-27 (Gastric Cancer)	0.40	24h	[2]
NCI-N87 (Gastric Cancer)	0.82	24h	[2]
Latrunculin A	A549 (Lung Carcinoma)	0.142	Not Specified	[5]
HT-29 (Colon Carcinoma)	0.142	Not Specified	[5]
MKN45 (Gastric Cancer)	1.14	24h	[6]
NUGC-4 (Gastric Cancer)	1.04	24h	[6]
HepG2	Inhibits HuR at 0.02 µM	4h	[7]
Cytochalasin D	MRC5 (Human Fetal Lung Fibroblast)	2.36	72h	[8]

Note: The IC50 values for the chaetoglobosin congeners are presented as a range as the specific value for 19-O-Acetylchaetoglobosin A was not individually reported in the cited abstract.

Experimental Protocols

The following are detailed methodologies for key experiments typically used to assess the biological activity of compounds like 19-O-Acetylchaetoglobosin A.

Cell Viability and Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• 96-well plates

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 40% dimethylformamide in 2% acetic acid with 16% SDS, pH 4.7)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Compound Treatment: Prepare serial dilutions of 19-O-Acetylchaetoglobosin A and comparator compounds in culture medium. Remove the overnight culture medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (e.g., DMSO) and a no-treatment control.

• Incubation: Incubate the plates for the desired time periods (e.g., 24, 48, 72 hours) at 37°C and 5% CO2.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a sigmoidal dose-response curve.

Signaling Pathways and Experimental Workflows

Mechanism of Action: Disruption of Actin Polymerization and Induction of Apoptosis

19-O-Acetylchaetoglobosin A, like other cytochalasans, exerts its cytotoxic effects primarily by disrupting the actin cytoskeleton. Actin filaments are dynamic polymers essential for maintaining cell shape, motility, and division. By binding to the barbed end of actin filaments, cytochalasans inhibit both the assembly and disassembly of actin monomers, leading to a net depolymerization of the actin network.[1] This disruption of the cytoskeleton triggers a cascade of events that ultimately leads to programmed cell death, or apoptosis.

The workflow for investigating the cytotoxic effects of 19-O-Acetylchaetoglobosin A typically involves initial screening for cell viability, followed by more detailed mechanistic studies to confirm the mode of action.

Caption: A typical experimental workflow for evaluating the cytotoxicity of 19-O-Acetylchaetoglobosin A.

Intrinsic Apoptosis Signaling Pathway

The disruption of the actin cytoskeleton by 19-O-Acetylchaetoglobosin A is a significant cellular stressor that can initiate the intrinsic (or mitochondrial) pathway of apoptosis. This pathway is characterized by changes in the inner mitochondrial membrane permeability, leading to the release of pro-apoptotic factors into the cytoplasm.

Caption: The intrinsic apoptosis pathway induced by 19-O-Acetylchaetoglobosin A.

Conclusion

19-O-Acetylchaetoglobosin A demonstrates significant cytotoxic activity against a range of cancer cell lines, consistent with its mechanism of action as an inhibitor of actin polymerization. While direct comparative IC50 data for this specific compound is limited in publicly available abstracts, the existing data for related chaetoglobosins suggests a potency in the low micromolar to nanomolar range, comparable to or in some cases exceeding that of other known actin-targeting agents. The disruption of the actin cytoskeleton by 19-O-Acetylchaetoglobosin A serves as a potent trigger for the intrinsic apoptotic pathway, making it a compound of interest for further investigation in cancer research and drug development. The experimental protocols and pathway diagrams provided in this guide offer a framework for the continued cross-validation and deeper mechanistic understanding of this and similar bioactive molecules.

References

• 1. Using Cytochalasins to Improve Current Chemotherapeutic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cytotoxic chaetoglobosins from the endophyte Chaetomium globosum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chaetoglobosin E inhibits tumor growth and promotes the anti-tumor efficacy of cytotoxic drugs in esophageal squamous cell carcinoma by targeting PLK1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Latrunculin A (LAT-A), Actin polymerization inhibitor (CAS 76343-93-6) | Abcam [abcam.com]
• 6. Latrunculin A Has a Strong Anticancer Effect in a Peritoneal Dissemination Model of Human Gastric Cancer in Mice | Anticancer Research [ar.iiarjournals.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]

Replicating Published Findings on 19-O-Acetylchaetoglobosin A: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the reported biological activities of chaetoglobosins, with a focus on the cytotoxic and actin polymerization inhibitory effects relevant to 19-O-Acetylchaetoglobosin A. Due to a lack of specific published data for 19-O-Acetylchaetoglobosin A, this guide utilizes data from its parent compound, Chaetoglobosin A, and other closely related chaetoglobosins to provide a performance benchmark.

Data Presentation: Comparative Cytotoxicity of Chaetoglobosins

The following table summarizes the cytotoxic activities of various chaetoglobosins against several human cancer cell lines, providing a basis for comparison. The data is compiled from multiple studies, and direct comparison should be made with caution due to potential variations in experimental conditions.

Compound	Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
Chaetoglobosin A	HCT116 (Colon)	3.15	Etoposide	2.13
Chaetoglobosin Fex	PC-3 (Prostate)	2.32	Docetaxel	Not Reported
Chaetoglobosin G	A549 (Lung)	<10	Adriamycin	Not Reported
Chaetoglobosin V	HeLa (Cervical)	3.7 - 10.5	Adriamycin	Not Reported
Chaetoglobosin C, E, G, V	HeLa (Cervical)	3.7 - 10.5	Adriamycin	Not Reported
Chaetoglobosin V, W and others	KB, K562, MCF-7, HepG2	18 - 30	Not Reported	Not Reported

Experimental Protocols

Cytotoxicity Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This protocol is a standard colorimetric assay for assessing cell metabolic activity and, by inference, cell viability and cytotoxicity.

Materials:

• HeLa (or other target cancer) cells

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS)

• 19-O-Acetylchaetoglobosin A (or other test compounds)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed HeLa cells into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete DMEM. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 19-O-Acetylchaetoglobosin A in culture medium. After 24 hours, replace the medium in the wells with 100 µL of the medium containing the different concentrations of the test compound. Include a vehicle control (medium with the same concentration of DMSO used to dissolve the compound) and a blank control (medium only).

• Incubation: Incubate the plates for 48 to 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well and incubate for an additional 4 hours.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm or 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting a dose-response curve.

Actin Polymerization Inhibition Assay

This in vitro assay measures the effect of compounds on the polymerization of actin, a key mechanism of action for chaetoglobosins. A common method involves monitoring the change in fluorescence of pyrene-labeled actin.

Materials:

• Actin (unlabeled and pyrene-labeled)

• Polymerization-inducing buffer (e.g., containing MgCl₂ and ATP)

• 19-O-Acetylchaetoglobosin A (or other test compounds)

• Fluorescence microplate reader or spectrofluorometer

Procedure:

• Actin Preparation: Prepare a solution of G-actin (monomeric actin) with a small percentage (e.g., 5-10%) of pyrene-labeled G-actin.

• Compound Incubation: Incubate the G-actin solution with various concentrations of 19-O-Acetylchaetoglobosin A or a vehicle control for a short period at room temperature.

• Initiation of Polymerization: Initiate actin polymerization by adding the polymerization-inducing buffer.

• Fluorescence Monitoring: Immediately begin monitoring the increase in fluorescence over time using a fluorescence spectrophotometer (excitation ~365 nm, emission ~407 nm). The fluorescence of pyrene-labeled actin increases significantly upon its incorporation into the F-actin polymer.

• Data Analysis: Plot fluorescence intensity versus time. The rate of polymerization can be determined from the slope of the initial linear phase of the curve. The inhibitory effect of the compound is assessed by comparing the polymerization rates in the presence and absence of the compound.

Mandatory Visualization

Caption: Workflow for determining the cytotoxicity of a compound using the MTT assay.

Caption: The PI3K/Akt/mTOR signaling pathway, a target for some chaetoglobosins.

Caption: Intrinsic and extrinsic apoptosis pathways induced by Chaetoglobosin A.

Assessing the Specificity of 19-O-Acetylchaetoglobosin A's Mechanism of Action: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 19-O-Acetylchaetoglobosin A, a cytochalasan alkaloid, with other well-characterized modulators of actin dynamics. The objective is to assess the specificity of its mechanism of action by comparing its performance and known biological effects with alternative compounds. This document summarizes quantitative data, details key experimental protocols, and visualizes relevant pathways and workflows to aid in the evaluation of 19-O-Acetylchaetoglobosin A for research and drug development purposes.

Comparative Analysis of Actin Dynamics Modulators

19-O-Acetylchaetoglobosin A is a fungal metabolite that exhibits inhibitory activity against actin polymerization and demonstrates cytotoxicity towards cancer cell lines.[1][2][3] It belongs to the cytochalasan class of alkaloids, which are known to interact with actin filaments.[1][4] To understand the specificity of 19-O-Acetylchaetoglobosin A, it is essential to compare its activity with other compounds that target the actin cytoskeleton through distinct mechanisms.

Key Comparators:

• Cytochalasin D: A potent and well-studied inhibitor of actin polymerization that caps (B75204) the barbed end of actin filaments.[1][5][6]

• Latrunculin A: A marine toxin that sequesters actin monomers (G-actin), preventing their incorporation into filaments (F-actin).[7][8][9]

• Jasplakinolide: A cyclic peptide that promotes actin polymerization and stabilizes existing actin filaments.[10][11][12][13]

The following table summarizes the quantitative data available for 19-O-Acetylchaetoglobosin A and these key comparators, providing a basis for evaluating their relative potencies.

Data Presentation: Potency of Actin Dynamics Modulators

Compound	Class	Mechanism of Action	Target	Potency
19-O-Acetylchaetoglobosin A	Cytochalasan	Inhibits actin polymerization.[1][3]	Actin	Inhibits actin polymerization in a cell-free assay at 2 µM.[3]
Cytochalasin D	Cytochalasan	Caps the barbed end of actin filaments, inhibiting polymerization.[1][5][6]	F-actin	IC50 = 25 nM for actin polymerization inhibition.[5]
Latrunculin A	Macrolide	Sequesters G-actin monomers, preventing polymerization.[7][8][9]	G-actin	Kd values for binding to actin monomers: 0.1 µM (ATP-actin), 0.4 µM (ADP-Pi-actin), 4.7 µM (ADP-actin), and 0.19 µM (G-actin).[7]
Jasplakinolide	Cyclic Peptide	Promotes actin polymerization and stabilizes F-actin filaments.[10][11][12][13]	F-actin	Kd ≈ 15 nM for binding to F-actin.[11][12][13]

Experimental Protocols

To experimentally validate the mechanism and specificity of 19-O-Acetylchaetoglobosin A, the following standard protocols are recommended.

In Vitro Actin Polymerization Assay (Pyrene-Labeled Actin)

This assay directly measures the effect of a compound on the rate and extent of actin polymerization in a cell-free system.

Principle: Pyrene-labeled G-actin exhibits low fluorescence, which increases significantly upon its incorporation into F-actin filaments. This change in fluorescence is monitored over time to determine the kinetics of polymerization.

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of pyrene-labeled actin and unlabeled actin in G-buffer (e.g., 2 mM Tris-HCl, pH 8.0, 0.2 mM ATP, 0.1 mM CaCl2, 0.5 mM DTT).

  • Prepare a 10x polymerization buffer (e.g., 500 mM KCl, 20 mM MgCl2, 10 mM ATP).

  • Prepare stock solutions of 19-O-Acetylchaetoglobosin A and comparator compounds in a suitable solvent (e.g., DMSO).

• Assay Procedure:

  • In a fluorometer cuvette, mix the actin solution (typically 5-10% pyrene-labeled) with the test compound at various concentrations or a vehicle control.

  • Incubate for a short period to allow for compound binding.

  • Initiate polymerization by adding the 10x polymerization buffer.

  • Immediately begin monitoring the fluorescence intensity at the appropriate excitation and emission wavelengths for pyrene (B120774) (e.g., excitation at 365 nm and emission at 407 nm).

  • Record data at regular intervals until the fluorescence reaches a plateau.

• Data Analysis:

  • Plot fluorescence intensity versus time to generate polymerization curves.

  • Determine the initial rate of polymerization from the slope of the linear phase of the curve.

  • Calculate the IC50 or EC50 values by plotting the initial rates against the logarithm of the compound concentration.

Cellular Actin Staining by Immunofluorescence

This method allows for the visualization of the effects of a compound on the actin cytoskeleton within intact cells.

Principle: Cells are fixed, permeabilized, and then stained with a fluorescently-labeled phalloidin (B8060827), which binds specifically to F-actin. The morphology of the actin cytoskeleton can then be observed using fluorescence microscopy.

Protocol:

• Cell Culture and Treatment:

  • Plate cells on glass coverslips and allow them to adhere.

  • Treat the cells with various concentrations of 19-O-Acetylchaetoglobosin A or comparator compounds for a defined period. Include a vehicle-treated control.

• Fixation and Permeabilization:

  • Wash the cells with phosphate-buffered saline (PBS).

  • Fix the cells with 4% paraformaldehyde in PBS for 10-20 minutes at room temperature.

  • Wash the cells with PBS.

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 5-10 minutes.

• Staining:

  • Wash the cells with PBS.

  • Incubate the cells with a solution of fluorescently-labeled phalloidin (e.g., Alexa Fluor 488 phalloidin) in PBS containing 1% bovine serum albumin (BSA) for 30-60 minutes at room temperature, protected from light.

  • (Optional) Counterstain the nuclei with a DNA dye such as DAPI.

• Mounting and Imaging:

  • Wash the cells extensively with PBS.

  • Mount the coverslips onto microscope slides using an anti-fade mounting medium.

  • Image the cells using a fluorescence microscope with the appropriate filter sets.

• Analysis:

  • Qualitatively and/or quantitatively analyze the changes in actin filament organization, cell morphology, and any other relevant cellular features.

Mandatory Visualizations

Signaling Pathway of Actin Dynamics Modulators

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Antifungal Metabolites Produced by Chaetomium globosum No.04, an Endophytic Fungus Isolated from Ginkgo biloba - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. Bioactivities and Future Perspectives of Chaetoglobosins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. apexbt.com [apexbt.com]
• 6. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Latrunculin A & B - Potent Actin Polymerization Inhibitors - Nordic Biosite [nordicbiosite.com]
• 9. adipogen.com [adipogen.com]
• 10. Jasplakinolide - 500 µM | Hypermol [hypermol.com]
• 11. Jasplakinolide | Actin | Tocris Bioscience [tocris.com]
• 12. Jasplakinolide, a cytotoxic natural product, induces actin polymerization and competitively inhibits the binding of phalloidin to F-actin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of 19-O-Acetylchaetoglobosin A: A Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper disposal of 19-O-Acetylchaetoglobosin A, a fungal metabolite with cytotoxic properties. Researchers, scientists, and drug development professionals are urged to adhere to these procedures to ensure personal safety and environmental compliance.

19-O-Acetylchaetoglobosin A is recognized for its inhibitory effects on actin polymerization and its cytotoxicity towards cancer cell lines such as HeLa cells.[1] Due to its hazardous nature, including being harmful if swallowed or in contact with skin, causing skin and serious eye irritation, and potentially causing respiratory irritation, stringent disposal protocols are mandatory.[2]

Personal Protective Equipment (PPE) and Handling

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate personal protective equipment. This includes, but is not limited to:

• Gloves: Chemical-resistant gloves must be worn at all times. Dispose of contaminated gloves after use in accordance with laboratory and institutional guidelines.

• Eye Protection: Safety glasses or goggles are required to prevent eye contact.

• Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.

• Respiratory Protection: If working with the solid form or creating aerosols, use a certified respirator.

All handling of 19-O-Acetylchaetoglobosin A should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Disposal Procedures for 19-O-Acetylchaetoglobosin A

The disposal of 19-O-Acetylchaetoglobosin A must be managed in a manner that prevents its release into the environment and minimizes exposure to personnel.

Step 1: Segregation and Collection

• All waste materials contaminated with 19-O-Acetylchaetoglobosin A, including unused product, empty containers, and contaminated lab supplies (e.g., pipette tips, gloves, bench paper), must be segregated from non-hazardous waste.

• Collect this waste in a designated, leak-proof, and clearly labeled hazardous waste container. The label should include the chemical name ("19-O-Acetylchaetoglobosin A") and appropriate hazard symbols.

Step 2: Waste Inactivation (if applicable)

• For solutions containing 19-O-Acetylchaetoglobosin A, chemical inactivation may be a viable option depending on institutional protocols. Consult your institution's Environmental Health and Safety (EHS) department for approved inactivation methods. Do not attempt to neutralize or inactivate without specific guidance.

Step 3: Storage

• Store the hazardous waste container in a secure, designated area away from incompatible materials. The storage area should be cool, dry, and well-ventilated.

Step 4: Final Disposal

• Arrange for the collection and disposal of the hazardous waste through your institution's EHS department or a licensed hazardous waste disposal contractor.

• Never dispose of 19-O-Acetylchaetoglobosin A down the drain or in the regular trash.

Spill Management

In the event of a spill:

• Evacuate: Clear the immediate area of all personnel.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Wearing appropriate PPE, contain the spill using an absorbent material (e.g., vermiculite, sand, or a commercial chemical absorbent).

• Collect: Carefully collect the absorbed material and any contaminated debris into a labeled hazardous waste container.

• Clean: Decontaminate the spill area with a suitable cleaning agent, as recommended by your institution's safety protocols.

• Report: Report the spill to your laboratory supervisor and EHS department.

Quantitative Hazard Information

The following table summarizes the key hazard classifications for Chaetoglobosin A, a closely related compound, which should be considered indicative for 19-O-Acetylchaetoglobosin A in the absence of specific data.

Hazard Classification	GHS Category	Hazard Statement
Acute Toxicity (Oral)	4	H302: Harmful if swallowed
Acute Toxicity (Dermal)	4	H312: Harmful in contact with skin
Skin Irritation	2	H315: Causes skin irritation
Eye Irritation	2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation

Data based on the Safety Data Sheet for Chaetoglobosin A.[2]

Disposal Workflow

Caption: Workflow for the proper disposal of 19-O-Acetylchaetoglobosin A.

References

• 1. caymanchem.com [caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]